Solvent violet 38

• CAS: 68239-76-9

Core Science & Biosynthesis

Solvent Violet 38 chemical structure and properties

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Solvent Violet 38, targeted at researchers, scientists, and professionals in drug development and materials science.

Chemical Structure and Identity

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) class of colorants.[1] Its chemical structure is characterized by a central anthraquinone core substituted with two brominated aniline (B41778) groups. The IUPAC name for this compound is 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]-9,10-anthracenedione.

Caption: Chemical structure of Solvent Violet 38.

Physicochemical Properties

The key physicochemical properties of Solvent Violet 38 are summarized in the tables below. These properties are crucial for understanding its behavior in various solvent systems and applications.

Table 1: Identification and Formula

Identifier	Value
CAS Number	63512-14-1[1][2]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂[1][2]
Molecular Weight	734.07 g/mol [1][2]

| Synonyms | Violet 4B, Perox Violet 3B, C.I. 615665[2] |

Table 2: Physical and Chemical Properties

Property	Value
Physical Appearance	Purple powder or liquid[2]
Density	1.889 g/cm³[3]
Boiling Point	687.4 °C at 760 mmHg[3]
Flash Point	369.5 °C[3]
Refractive Index	1.747[3]
Vapor Pressure	9.57 x 10⁻¹⁹ mmHg at 25°C[3]

| LogP (Octanol/Water) | 9.762[3] |

Table 3: Solubility Profile

Solvent	Solubility
Water	Insoluble[2]
Alcohol	Slightly Soluble[2]
Acetone	Soluble[2]
Chloroform	Soluble[2]
Benzene	Soluble[2]
Xylene	Soluble[2][4]

| Toluene (B28343) | Soluble[2] |

Spectral Properties

Experimental Protocols

Detailed experimental protocols specifically for Solvent Violet 38 are not published in readily accessible literature. However, the following sections describe general methodologies that are standard for the synthesis and characterization of similar anthraquinone-based solvent dyes.

General Method for Synthesis

The synthesis of Solvent Violet 38 is generally achieved through a condensation reaction.[1] A typical procedure involves the reaction of 1,4-dihydroxyanthracene-9,10-dione with two equivalents of 2,6-dibromo-4-methylbenzenamine.[1]

Workflow for a Generic Condensation Synthesis of an Anthraquinone Dye

Caption: Generalized workflow for the synthesis of Solvent Violet 38.

General Method for Solubility Determination

The solubility of a solvent dye can be determined by the equilibrium saturation method.

• Sample Preparation : Add an excess amount of Solvent Violet 38 to a known volume of the selected solvent in a sealed vial.

• Equilibration : Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation : Centrifuge the saturated solution to pellet the undissolved solid.

• Quantification : Carefully extract an aliquot of the clear supernatant. The concentration of the dissolved dye is then determined using a suitable analytical technique, such as UV-Vis spectrophotometry, by comparing its absorbance to a calibration curve prepared from standards of known concentrations.

General Method for UV-Vis Spectral Analysis

• Solution Preparation : Prepare a dilute solution of Solvent Violet 38 in a suitable transparent solvent (e.g., toluene or chloroform). The concentration should be adjusted so that the maximum absorbance falls within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU).

• Instrumentation : Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure solvent to serve as a blank and the other with the dye solution.

• Measurement : Scan the sample across a wavelength range (e.g., 300-800 nm) to record the absorption spectrum.

• Data Analysis : The wavelength at which the highest absorbance is recorded is the maximum absorption wavelength (λmax). This value is a key characteristic of the dye.

Applications

Solvent Violet 38 is a versatile dye used in a variety of industrial applications due to its solubility in organic solvents and its vibrant color. Key applications include:

• Plastics and Polymers : It is widely used for coloring a range of plastics and resins, including polystyrene, ABS, PMMA, and polyester.[4]

• Oils, Waxes, and Lubricants : The dye is suitable for coloring hydrocarbon-based products like oils, greases, waxes, and candles.[2]

• Inks and Coatings : It is incorporated into printing inks and various types of coatings.[2]

• Fibers : It is used in the coloration of synthetic fibers.[5]

• Optical Whitener : In very low concentrations, it can be used as a whitener or brightening agent to counteract the natural yellowing of plastics and resins.[4]

Safety and Handling

When handling Solvent Violet 38, standard laboratory safety precautions should be observed. It is recommended to:

• Use in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses, to avoid direct contact with skin and eyes.

• Store in a cool, dry place away from oxidizing agents.

Conclusion

Solvent Violet 38 is an important anthraquinone-based solvent dye with a distinct violet hue and excellent solubility in non-polar media. Its robust chemical structure provides good stability, making it suitable for a wide array of industrial coloring applications, from plastics and synthetic fibers to inks and lubricants. While detailed spectral data and specific experimental protocols are not widely published, its physicochemical properties are well-documented, providing a solid foundation for its application in scientific research and industrial manufacturing.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. lookchem.com [lookchem.com]
• 4. pylamdyes.com [pylamdyes.com]
• 5. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to Solvent Violet 38 (CAS 63512-14-1)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Solvent Violet 38, identified by CAS number 63512-14-1, is an anthraquinone-based dye known for its vibrant violet hue.[1][2][3] While its primary established applications are industrial, particularly in the coloration of plastics, resins, and synthetic fibers, its chemical structure places it within a class of compounds with known utility in biomedical research, notably as fluorescent probes for cellular imaging.[3][4][5][6] This guide provides a comprehensive overview of the known technical data for Solvent Violet 38, including its physicochemical properties, a detailed synthesis protocol, and safety information. Recognizing the interests of the intended audience, this document also explores the potential, yet currently unproven, applications of this dye in biological research by providing generalized experimental protocols for cell staining based on the known behavior of similar anthraquinone (B42736) dyes.

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative and qualitative data available for Solvent Violet 38.

Table 2.1: Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	63512-14-1	[1][2][3][7][8]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[1][2][3][7]
Molecular Weight	734.07 g/mol	[1][2][3]
Appearance	Purple powder/liquid	[1][5]
Colour Index	615665	[1][2]
Synonyms	Violet 4B, Perox Violet 3B, C.I. Solvent Violet 38	[1][2]
Boiling Point	687.4 °C at 760 mmHg	N/A
Flash Point	369.5 °C	N/A
Density	1.889 g/cm³	N/A
Refractive Index	1.747	N/A

Table 2.2: Solubility Profile

Solvent	Solubility	Source(s)
Water (at 20°C)	Insoluble	[1]
Alcohol	Slightly Soluble (yields a yellow color)	[1]
Acetone	Soluble	[1]
Chloroform	Soluble	[1]
Benzene	Soluble	[1]
Xylene	Soluble	[1][5]
Toluene	Soluble	[1]

Spectroscopic Properties

Experimental Protocols

Synthesis of Solvent Violet 38

The following protocol is adapted from patent literature and describes a two-step bromination process starting from Solvent Green 3.

Diagram of Synthesis Pathway

Caption: Synthesis pathway of Solvent Violet 38 from Solvent Green 3.

Materials:

• 1,4-bis-(4-methyl-2-bromophenyl)aminoanthraquinone (Intermediate)

• Dimethyl sulfoxide (B87167) (DMSO)

• 2,2'-Azobis(isobutyronitrile) (AIBN)

• N-Bromosuccinimide (NBS)

• 5 wt% Sodium bisulfite (NaHSO₃) aqueous solution

• Deionized water

• 250 mL four-hole reaction flask equipped with a mechanical stirrer and thermometer

• 1000 mL boiling flask

Procedure:

• To the 250 mL four-hole flask, add 40 g of 1,4-bis-(4-methyl-2-bromophenyl)aminoanthraquinone, 120-160 g of DMSO, and 2-5 g of AIBN.

• Begin mechanical stirring and heat the mixture to 58°C.

• Once the temperature is stable, slowly add 13-13.6 g of NBS.

• Maintain the reaction at 58°C for 1.5 to 3 hours.

• After the reaction period, transfer the mixture to the 1000 mL boiling flask and allow it to cool to 30°C.

• Precipitate the product by adding 300-480 g of water to the cooled reaction mixture.

• Filter the resulting solid.

• Wash the solid sequentially with a 5 wt% NaHSO₃ aqueous solution and then with water.

• Dry the purified solid to obtain the final product, Solvent Violet 38. The reported yield is approximately 98-98.5% with a purity of 99-99.5%.

Investigative Protocol for Staining Adherent Cells

While Solvent Violet 38 is not documented as a biological stain, its anthraquinone structure suggests potential for such applications, similar to dyes like DRAQ5 which bind to nucleic acids.[4][10] The following is a generalized protocol for researchers wishing to investigate the utility of Solvent Violet 38 as a fluorescent stain for fixed adherent cells. Note: This protocol is a starting point and will require optimization.

Diagram of Experimental Workflow

Caption: Experimental workflow for investigating Solvent Violet 38 as a cell stain.

Materials:

• Adherent cells cultured on glass coverslips in a multi-well plate

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fixative solution: 4% Paraformaldehyde (PFA) in PBS, or ice-cold Methanol (B129727)

• Permeabilization buffer (optional): 0.1% Triton X-100 in PBS

• Solvent Violet 38 stock solution (e.g., 1 mM in DMSO)

• Antifade mounting medium

• Fluorescence microscope with appropriate filter sets (to be determined based on spectral analysis)

Procedure:

• Cell Culture: Seed adherent cells onto glass coverslips in a multi-well plate and culture until they reach the desired confluency.

• Washing: Gently aspirate the culture medium and wash the cells twice with PBS.

• Fixation:

  • For PFA fixation: Add 4% PFA solution to each well, ensuring coverslips are fully submerged. Incubate for 15 minutes at room temperature.

  • For Methanol fixation: Add ice-cold 100% methanol and incubate for 10 minutes at -20°C.

• Washing: Aspirate the fixative and wash the cells three times with PBS for 5 minutes each.

• Permeabilization (Optional): If targeting intracellular structures, incubate cells with 0.1% Triton X-100 in PBS for 10-15 minutes. Wash three times with PBS.

• Staining: Prepare a working solution of Solvent Violet 38 by diluting the stock solution in PBS (e.g., to a final concentration of 1-10 µM). Add the working solution to the cells and incubate for 20-60 minutes at room temperature, protected from light.

• Washing: Aspirate the staining solution and wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting: Carefully remove the coverslips from the wells, mount them on a microscope slide using an antifade mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope. The optimal excitation and emission wavelengths will need to be determined empirically.

Safety and Toxicological Information

The available safety data for Solvent Violet 38 is limited, with most toxicological and ecological endpoints listed as "no data available".[11]

• Hazard Identification: Classified as causing serious eye irritation (Eye Irritation, Category 2).[11]

• First Aid Measures:

  • Eyes: Rinse cautiously with water for several minutes. If eye irritation persists, seek medical attention.

  • Skin: Remove contaminated clothing and wash skin with soap and water.

  • Inhalation: Move to fresh air.

  • Ingestion: Rinse mouth with water.[11]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[11]

• Toxicological Data: Specific LD50, cytotoxicity, and mutagenicity data for Solvent Violet 38 are not available in the public domain. For context, other violet dyes, such as gentian violet (crystal violet), have been shown to be carcinogenic in animal studies.[12] Given the lack of specific data, Solvent Violet 38 should be handled with care as a potentially hazardous chemical.

Conclusion and Future Directions

Solvent Violet 38 is a well-characterized industrial dye with a defined synthesis process. Its identity as an anthraquinone derivative suggests a potential for use in biomedical research, particularly in fluorescence microscopy, an area where novel, photostable fluorophores are of continuous interest.[4] However, a significant data gap exists regarding its photophysical properties, biological interactions, and toxicological profile.

For researchers and drug development professionals, Solvent Violet 38 represents an unexplored chemical entity. Future research should focus on:

• Full Spectroscopic Characterization: Determining the absorption and emission spectra, quantum yield, and Stokes shift in various solvents.

• Biocompatibility and Cytotoxicity: Assessing its effects on various cell lines to determine safe concentration ranges for live-cell imaging.

• Cellular Localization Studies: Investigating its uptake and binding specificity within cellular compartments.

Such studies are essential to validate whether Solvent Violet 38 can transition from an industrial colorant to a valuable tool in the scientific laboratory.

References

• 1. sdinternational.com [sdinternational.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 4. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 5. pylamdyes.com [pylamdyes.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Solvent Violet 38｜lookchem [lookchem.com]
• 8. Solvent Violet 38 - Chroma Specialty Chemicals [chromaspecialtychemicals.com]
• 9. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 10. Exploring the utility of Deep Red Anthraquinone 5 for digital staining of ex vivo confocal micrographs of optically sectioned skin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. echemi.com [echemi.com]
• 12. Chronic toxicity and carcinogenicity studies of gentian violet in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physio-Chemical Properties of Solvent Violet 38

Introduction

Solvent Violet 38, also known by its Colour Index name C.I. 615665, is a synthetic anthraquinone (B42736) dye.[1][2] It presents as a deep purple powder or crystal and belongs to a class of colorants known for their solubility in organic solvents and non-polar materials.[3][4] This property makes it suitable for a wide range of industrial applications, including the coloration of plastics, resins, synthetic fibers, oils, waxes, and printing inks.[3][4][5][6] Its molecular structure is 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]-9,10-anthracenedione.[7] This technical guide provides a comprehensive overview of the core physio-chemical properties of Solvent Violet 38, complete with experimental protocols for their determination.

Core Physio-Chemical Properties

The fundamental physio-chemical characteristics of Solvent Violet 38 are summarized below. These properties are crucial for understanding its behavior in various matrices and for developing new applications.

Table 1: General Physio-Chemical Data for Solvent Violet 38

Property	Value	Reference(s)
CAS Registry Number	63512-14-1	[1][2][7][8][9]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[1][2][3][7][8][9]
Molecular Weight	734.07 g/mol	[1][2][5][9]
Appearance	Deep purple powder or crystal	[3]
Melting Point	310 °C	[1][2]
Boiling Point	687.4 °C at 760 mmHg	[3][7][8]
Density	1.889 g/cm³	[3][7][8]
Flash Point	369.5 °C	[3][7][8]
Refractive Index	1.747	[3][7][8]
Vapor Pressure	9.57 x 10⁻¹⁹ mmHg at 25 °C	[3][8]
LogP (Octanol-Water Partition Coefficient)	9.762	[7][8]
Polar Surface Area (PSA)	58.20 Ų	[7][8]

Solubility Profile

Solvent Violet 38 is characterized by its poor aqueous solubility and good solubility in various organic solvents, which is typical for a solvent dye.[4]

Table 2: Solubility Characteristics of Solvent Violet 38

Solvent	Solubility	Notes	Reference(s)
Water	Insoluble (at 20 °C)	[5][6]
Ethanol (Alcohol)	Slightly Soluble	Produces a yellow-colored solution.	[5][6]
Acetone	Soluble	[5][6]
Chloroform	Soluble	[5][6]
Benzene	Soluble	[5][6]
Xylene	Soluble	[5][6][10]
Toluene	Soluble	[5][6]
Other Non-polar Solvents	Soluble	[10]

Experimental Protocols

Detailed methodologies for determining key physio-chemical properties are outlined below.

Melting Point Determination (Capillary Method)

This protocol describes the determination of the melting point range of a solid crystalline compound like Solvent Violet 38 using a standard melting point apparatus.[11]

• Principle: A small, finely powdered sample is heated slowly at a controlled rate. The melting point range is the temperature interval from the first appearance of liquid (onset) to the complete liquefaction of the solid (clear point).[12] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0 °C. A broader range can indicate impurities.[13]

• Apparatus and Reagents:

  • Melting point apparatus (e.g., Mel-Temp or Thiele tube).[13]

  • Capillary tubes (sealed at one end).[12]

  • Solvent Violet 38 sample, dry and finely powdered.[14]

  • Spatula.

  • Mortar and pestle (optional).

• Procedure:

  • Place a small amount of the Solvent Violet 38 sample on a clean, dry surface.[12]

  • Crush the sample into a fine powder using a spatula or mortar and pestle.[14]

  • Load the capillary tube by tapping the open end into the powder until a small amount of sample (1-2 mm in height) is packed into the sealed end.[12][14]

  • Place the packed capillary tube into the heating block of the melting point apparatus.

  • Turn on the apparatus and set the heating rate. For an unknown sample, a rapid initial determination can be performed to find an approximate melting point.[13]

  • For an accurate measurement, repeat the process with a fresh sample, heating rapidly to about 15-20 °C below the approximate melting point, then reducing the heating rate to 1-2 °C per minute.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (T₁).

  • Record the temperature at which the last solid crystal melts (T₂).[11] The melting point range is T₁ - T₂.

Solubility Determination (Gravimetric Method)

This protocol outlines a general method for quantitatively assessing the solubility of a dye in a specific solvent.

• Principle: A saturated solution of the dye is prepared by adding an excess amount of the solid to a known volume of solvent and allowing it to reach equilibrium. The undissolved solid is then removed by filtration, and the concentration of the dye in the clear supernatant is determined by evaporating the solvent and weighing the residue.

• Apparatus and Reagents:

  • Solvent Violet 38 sample.

  • Selected solvent (e.g., acetone, xylene).

  • Volumetric flasks and pipettes.

  • Scintillation vials or sealed flasks.

  • Shaker or magnetic stirrer.

  • Syringe filters (e.g., 0.45 µm PTFE).

  • Analytical balance.

  • Oven or vacuum desiccator.

• Procedure:

  • Add an excess amount of Solvent Violet 38 to a known volume of the chosen solvent in a sealed flask.

  • Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Allow the suspension to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are transferred. For accuracy, pass the solution through a syringe filter.

  • Transfer the filtered, saturated solution to a pre-weighed container.

  • Evaporate the solvent completely in an oven or vacuum desiccator at a temperature that will not cause decomposition of the dye.

  • Once the solvent is removed, cool the container to room temperature and weigh it again.

  • The mass of the dissolved dye is the final weight minus the initial weight of the container.

  • Calculate the solubility in units such as g/L or mg/mL.

Ultraviolet-Visible (UV-Vis) Spectroscopy

This protocol describes how to obtain the UV-Vis absorption spectrum of Solvent Violet 38 in a suitable solvent.

• Principle: UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum.[15] A solution of the compound is placed in a beam of light, and the intensity of light passing through the sample is measured at various wavelengths. The resulting spectrum shows absorbance peaks at wavelengths where the molecule absorbs light most strongly, which is characteristic of its electronic structure.

• Apparatus and Reagents:

  • UV-Vis spectrophotometer.[15]

  • Matched quartz cuvettes (typically 1 cm path length).[16]

  • Solvent Violet 38 sample.

  • Spectroscopic grade solvent in which the dye is soluble (e.g., acetone, chloroform). A solvent with a low UV cutoff wavelength is preferred.[17]

  • Volumetric flasks and pipettes.

• Procedure:

  • Prepare a dilute stock solution of Solvent Violet 38 of a known concentration in the chosen spectroscopic grade solvent.[15] The concentration should be adjusted so that the maximum absorbance falls within the optimal range of the instrument (typically 0.1 - 1.0).

  • Turn on the spectrophotometer and allow the lamps to warm up and stabilize (usually 15-20 minutes).[18]

  • Fill a clean cuvette approximately ¾ full with the pure solvent. This will serve as the blank or reference.[16][19]

  • Clean the transparent sides of the cuvette with a lint-free tissue (e.g., KimWipe) to remove fingerprints or smudges.[19]

  • Place the blank cuvette in the spectrophotometer and run a baseline correction or "zero" the instrument across the desired wavelength range (e.g., 200-800 nm).[18][19][20]

  • Remove the blank cuvette. Rinse another clean cuvette with a small amount of the dye solution before filling it ¾ full with the sample solution.[16][18]

  • Place the sample cuvette in the spectrophotometer.

  • Acquire the absorbance spectrum of the sample.[18]

  • The resulting plot of absorbance versus wavelength will show the characteristic absorption peaks (λₘₐₓ) for Solvent Violet 38 in that solvent.

Logical & Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the comprehensive physio-chemical characterization of a compound like Solvent Violet 38.

Caption: Experimental workflow for determining the physio-chemical properties of Solvent Violet 38.

References

• 1. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. chembk.com [chembk.com]
• 4. polarisorganics.com [polarisorganics.com]
• 5. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 6. sdinternational.com [sdinternational.com]
• 7. echemi.com [echemi.com]
• 8. Solvent Violet 38｜lookchem [lookchem.com]
• 9. Page loading... [wap.guidechem.com]
• 10. pylamdyes.com [pylamdyes.com]
• 11. pennwest.edu [pennwest.edu]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. SSERC | Melting point determination [sserc.org.uk]
• 14. scribd.com [scribd.com]
• 15. science.valenciacollege.edu [science.valenciacollege.edu]
• 16. ossila.com [ossila.com]
• 17. diverdi.colostate.edu [diverdi.colostate.edu]
• 18. jove.com [jove.com]
• 19. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 20. engineering.purdue.edu [engineering.purdue.edu]

Solvent Violet 38 molecular weight and formula

An In-depth Guide for Researchers and Industrial Professionals

This document provides a comprehensive overview of the chemical and physical properties of Solvent Violet 38, a synthetic anthraquinone (B42736) dye. The information is intended for researchers, scientists, and professionals in industries where this dye is utilized.

Core Chemical Properties

Solvent Violet 38 is recognized for its vibrant bluish-violet color and its solubility in various organic solvents.[1] Its primary applications include the coloring of plastics, resins, synthetic fibers, oils, waxes, and printing inks.[1][2][3]

Table 1: Physicochemical Data for Solvent Violet 38

Property	Value	Reference
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[2][4][5][6][7]
Molecular Weight	734.07 g/mol	[2][3][6]
CAS Registry Number	63512-14-1	[2][5][6][7]
Molecular Structure	Anthraquinone	[2][6]
Appearance	Purple liquid or dark powder	[1][3]
Density	1.889 g/cm³	[4][5]
Boiling Point	687.4°C at 760 mmHg	[4][5]
Flash Point	369.5°C	[4][5]

Solubility Profile

Solvent Violet 38 is characterized by its poor solubility in water.[3] However, it is soluble in a range of non-polar organic solvents, including acetone, chloroform, benzene, xylene, and toluene.[1][3] It is also slightly soluble in alcohol.[3]

Manufacturing Process

The synthesis of Solvent Violet 38 is typically achieved through the condensation of 1,4-dihydroxyanthracene-9,10-dione with 2,6-dibromo-4-methylbenzenamine.[2][6]

Caption: Synthesis of Solvent Violet 38.

Experimental Protocols and Biological Pathways

It is important to note that Solvent Violet 38 is an industrial dye and not a compound developed for pharmaceutical or biological research applications. Therefore, detailed experimental protocols pertaining to its biological activity or its involvement in signaling pathways are not applicable. Its primary function is as a colorant, and its technical data is focused on its physical and chemical properties relevant to manufacturing and material science. Safety information indicates that direct contact with skin and eyes should be avoided.[4]

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. sdinternational.com [sdinternational.com]
• 4. chembk.com [chembk.com]
• 5. lookchem.com [lookchem.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Page loading... [guidechem.com]

A Technical Guide to the Solubility of Solvent Violet 38 in Organic Solvents

This technical guide provides an in-depth overview of the solubility characteristics of Solvent Violet 38. The information is intended for researchers, scientists, and professionals in drug development and other fields where the precise application of solvent dyes is critical. This document compiles available solubility data, outlines a comprehensive experimental protocol for solubility determination, and presents a visual workflow of the methodology.

Introduction to Solvent Violet 38

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) chemical class.[1][2][3] It appears as a deep purple powder or crystal and is utilized in a variety of industrial applications, including the coloration of polymers, oils, waxes, printing inks, and more.[4][5][6] Its utility is largely dictated by its solubility in non-aqueous media, making an understanding of its behavior in different organic solvents essential for formulation and application development.

Physicochemical Properties:

• Molecular Formula: C₂₈H₁₈Br₄N₂O₂[2][3][4][5][7]

• Molecular Weight: 734.07 g/mol [2][3][5][6][7]

• CAS Number: 63512-14-1[2][3][5][6]

• Chemical Class: Anthraquinone[1][2][3]

Solubility Data

Quantitative solubility data for Solvent Violet 38 is not widely published in publicly available literature. However, qualitative assessments provide valuable guidance on solvent selection for various applications. The following table summarizes the known solubility characteristics of Solvent Violet 38.

Solvent Class	Specific Solvents	Solubility Profile	Source(s)
Polar Protic	Water	Insoluble	[5][6]
Alcohols	Slightly Soluble	[4][5][6]
Polar Aprotic	Acetone, Ketones	Soluble	[4][5][6]
Non-Polar	Xylene, Toluene, Benzene	Soluble	[1][5][6]
Chloroform	Soluble	[5][6]
Ethers	Soluble	[4]
Assorted Non-Polar Solvents	Soluble	[1]

Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, a standardized experimental protocol is required. The following methodology, based on the isothermal shake-flask method coupled with UV-Vis spectrophotometric analysis, is a reliable approach for determining the solubility of colored compounds like Solvent Violet 38.

Objective: To determine the saturation solubility of Solvent Violet 38 in a specific organic solvent at a controlled temperature.

Materials and Equipment:

• Solvent Violet 38 (high purity)

• Selected organic solvent(s) (analytical grade)

• Analytical balance

• Thermostatic shaker bath or incubator

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• UV-Vis spectrophotometer and quartz cuvettes

• Centrifuge (optional)

Methodology:

• Preparation of Calibration Curve:

  • Prepare a stock solution of Solvent Violet 38 of a known concentration in the chosen solvent.

  • Create a series of dilutions from the stock solution to generate at least five standards of decreasing concentration.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λ_max) for Solvent Violet 38 using the UV-Vis spectrophotometer.

  • Plot a calibration curve of absorbance versus concentration and determine the linear regression equation (y = mx + c).

• Sample Preparation and Saturation:

  • Add an excess amount of Solvent Violet 38 powder to a known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The excess is crucial to ensure that saturation is reached.

  • Place the sealed containers in a thermostatic shaker bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary time-course studies can establish the minimum time required to achieve equilibrium.

• Sample Clarification:

  • After the equilibration period, remove the samples from the shaker and allow them to stand undisturbed at the controlled temperature for several hours to allow undissolved solids to settle.

  • To separate the saturated solution from the excess solid, carefully withdraw a sample of the supernatant.

  • Immediately filter the sample using a syringe filter compatible with the solvent (e.g., PTFE). This step is critical to remove any suspended microparticles. Alternatively, centrifugation can be used prior to filtration.

• Analysis:

  • Accurately dilute the clear, saturated filtrate with the solvent to a concentration that falls within the linear range of the previously established calibration curve.

  • Measure the absorbance of the diluted sample at λ_max using the UV-Vis spectrophotometer.

  • Use the calibration curve's regression equation to calculate the concentration of the diluted sample.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • The resulting value represents the solubility of Solvent Violet 38 in the specific solvent at the tested temperature, typically expressed in units such as g/L or mg/mL.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of Solvent Violet 38.

Caption: Workflow for determining the solubility of Solvent Violet 38.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. chembk.com [chembk.com]
• 5. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 6. sdinternational.com [sdinternational.com]
• 7. echemi.com [echemi.com]

An In-depth Technical Guide to the Synthesis and Manufacturing of Solvent Violet 38

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Violet 38, a vibrant bluish-violet anthraquinone (B42736) dye, finds extensive applications in coloring plastics, resins, and synthetic fibers.[1][2][3] Its robust chemical properties, including good lightfastness and thermal stability, make it a valuable compound in various industrial processes.[2][3] This technical guide provides a comprehensive overview of the primary synthesis and manufacturing routes for Solvent Violet 38, offering detailed experimental protocols and comparative data for researchers and professionals in chemical synthesis and materials science. Two principal methods are discussed: the condensation of 1,4-dihydroxyanthracene-9,10-dione with 2,6-dibromo-4-methylbenzenamine and a two-step bromination of Solvent Green 3.

Physicochemical Properties of Solvent Violet 38

Solvent Violet 38 is a purple powder with the molecular formula C₂₈H₁₈Br₄N₂O₂ and a molecular weight of 734.07 g/mol .[4][5] It is insoluble in water but soluble in various organic solvents such as acetone, chloroform, benzene, xylene, and toluene.[4]

Property	Value
Molecular Formula	C₂₈H₁₈Br₄N₂O₂[1][5][6][7]
Molecular Weight	734.07 g/mol [1][4][5]
Appearance	Purple powder or liquid[2][4][6]
CAS Number	63512-14-1[1][5][7]
Color Index	615665[4][5]
Boiling Point	687.4°C at 760 mmHg[6][7]
Density	1.889 g/cm³[6][7]
Flash Point	369.5°C[6][7]

Synthesis Methodologies

Two primary synthetic routes for Solvent Violet 38 are prevalent in industrial manufacturing.

Method 1: Condensation Reaction

This traditional method involves the condensation of 1,4-dihydroxyanthracene-9,10-dione with 2,6-dibromo-4-methylbenzenamine.[1][5][8][9]

Reaction Scheme:

References

• 1. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 2. pylamdyes.com [pylamdyes.com]
• 3. Solvent Violet 38 Manufacturer | Ahmedabad | Gujarat | India [rsdcindustries.com]
• 4. sdinternational.com [sdinternational.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. chembk.com [chembk.com]
• 7. lookchem.com [lookchem.com]
• 8. Solvent Violet 38 CAS#: 63512-14-1 [amp.chemicalbook.com]
• 9. Solvent Violet 38 Application: Industrial at Best Price in Mumbai | S D International [tradeindia.com]

An In-depth Technical Guide to the Spectral Properties of Solvent Violet 38

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Violet 38 is a synthetic organic compound belonging to the anthraquinone (B42736) class of dyes.[1][2] Characterized by its vibrant violet hue, this solvent-soluble colorant sees application in the coloration of various materials, including plastics and resins.[3][4] While specific, comprehensive spectral data for Solvent Violet 38 is not extensively documented in publicly accessible literature, this guide provides a thorough overview of its anticipated spectral characteristics based on the properties of analogous anthraquinone dyes. Furthermore, it outlines detailed, standardized experimental protocols for the determination of key spectral parameters, namely light absorption and fluorescence emission. This document is intended to serve as a foundational resource for researchers and professionals employing or investigating Solvent Violet 38 in their work.

Core Concepts: Light Absorption and Fluorescence

The spectral properties of a dye like Solvent Violet 38 are fundamentally governed by the interaction of its molecular structure with electromagnetic radiation. When a molecule absorbs a photon of light, an electron is promoted to a higher energy level. The molecule can then return to its ground state through various relaxation pathways, one of which is the emission of a photon, a phenomenon known as fluorescence.

The relationship between absorption and emission is a cornerstone of spectroscopy. The energy of the emitted photon is typically lower (and thus the wavelength is longer) than the absorbed photon, a phenomenon known as the Stokes shift. The efficiency of this fluorescence process is quantified by the fluorescence quantum yield.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. pylamdyes.com [pylamdyes.com]
• 3. chembk.com [chembk.com]
• 4. medchemexpress.com [medchemexpress.com]

Spectroscopic Profile of Solvent Violet 38: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Solvent Violet 38

Solvent Violet 38, with the chemical name 1,4-bis((2,6-dibromo-4-methylphenyl)amino)anthraquinone, is a deep purple, solvent-soluble dye belonging to the anthraquinone (B42736) class. Its molecular structure, characterized by a central anthraquinone core with bulky substituted arylamino groups at the 1 and 4 positions, is the primary determinant of its color and photophysical properties. Dyes of this class are utilized in various industrial applications, including the coloration of plastics, resins, and synthetic fibers.[1]

Chemical Structure:

• IUPAC Name: 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthracene-9,10-dione

• Molecular Formula: C₂₈H₁₈Br₄N₂O₂

• Molecular Weight: 734.07 g/mol

• CAS Number: 63512-14-1

Spectroscopic Properties: Absorption and Emission Spectra

The electronic absorption and emission spectra of anthraquinone dyes are governed by π → π* and intramolecular charge transfer (ICT) transitions. The energy of these transitions, and thus the position of the absorption and emission maxima (λmax and λem), is highly sensitive to the nature of the substituents on the anthraquinone core and the polarity of the solvent.

Disclaimer: Extensive searches of scientific literature and chemical databases did not yield specific, quantitative absorption and emission data (λmax, λem, molar absorptivity (ε), quantum yield (Φ)) for Solvent Violet 38 in various solvents. The data presented below is for structurally analogous 1,4-diaminoanthraquinone (B121737) derivatives and is intended to be representative of the expected spectroscopic behavior of Solvent Violet 38.

Table 1: Representative Spectroscopic Data for Analogous Anthraquinone Dyes

Compound Class	Solvent	Absorption Maxima (λmax, nm)	Emission Maxima (λem, nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)
1,5-Diaminoanthraquinone	Chloroform	495	560	-	-
1,5-Diaminoanthraquinone	Methanol	500	600	-	-
N-aryl-1-aminoanthraquinone derivative	Dichloromethane	~550-600	~600-650	~10,000-15,000	Low (<0.1)
1,4-Diaminoanthraquinone derivatives	Various Organic Solvents	~550-650	-	-	-

Data is illustrative and compiled from studies on similar anthraquinone dye structures. The exact values for Solvent Violet 38 may vary.

The bulky 2,6-dibromo-4-methylphenylamino substituents in Solvent Violet 38 are expected to cause a significant bathochromic (red) shift in both the absorption and emission spectra compared to simpler aminoanthraquinones due to extended π-conjugation and potential intramolecular hydrogen bonding. The fluorescence quantum yield of many anthraquinone dyes is often low due to efficient non-radiative decay pathways.

Experimental Protocols for Spectroscopic Analysis

The following sections outline the standard methodologies for measuring the absorption and emission spectra of solvent dyes like Solvent Violet 38.

Absorption Spectroscopy (UV-Visible)

Objective: To determine the wavelength(s) of maximum absorbance (λmax) and the molar absorptivity (ε) of Solvent Violet 38 in a given solvent.

Instrumentation: A dual-beam UV-Visible spectrophotometer is typically employed.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of Solvent Violet 38 of a known concentration (e.g., 1 x 10⁻³ M) in the desired spectroscopic grade solvent.

  • From the stock solution, prepare a series of dilutions to obtain concentrations that will yield absorbance values in the linear range of the instrument (typically 0.1 to 1.0 AU).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for the recommended time to ensure stable output.

  • Set the desired wavelength range for the scan (e.g., 300-800 nm for a colored dye).

• Measurement:

  • Fill a 1 cm path length quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in the reference and sample holders and perform a baseline correction.

  • Replace the blank in the sample holder with a cuvette containing the most dilute solution of Solvent Violet 38.

  • Acquire the absorption spectrum.

  • Repeat the measurement for all prepared dilutions.

• Data Analysis:

  • Identify the λmax from the spectra.

  • Using the Beer-Lambert law (A = εcl), plot a calibration curve of absorbance at λmax versus concentration.

  • The molar absorptivity (ε) can be calculated from the slope of the calibration curve.

Emission Spectroscopy (Fluorescence)

Objective: To determine the wavelength(s) of maximum emission (λem) and the relative fluorescence quantum yield (Φ) of Solvent Violet 38.

Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), excitation and emission monochromators, and a detector (e.g., photomultiplier tube).

Methodology:

• Solution Preparation:

  • Prepare a dilute solution of Solvent Violet 38 in the chosen spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be low (typically < 0.1 AU) to avoid inner filter effects.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to stabilize.

  • Set the excitation wavelength (typically the λmax determined from the absorption spectrum).

  • Set the desired emission wavelength range, starting at a wavelength slightly longer than the excitation wavelength.

  • Optimize the excitation and emission slit widths to obtain a good signal-to-noise ratio without saturating the detector.

• Measurement:

  • Record the emission spectrum of the pure solvent blank to check for background fluorescence or Raman scattering.

  • Record the emission spectrum of the Solvent Violet 38 solution.

• Quantum Yield Determination (Relative Method):

  • A common method for determining the fluorescence quantum yield is to compare the fluorescence of the sample to that of a well-characterized standard with a known quantum yield (e.g., Rhodamine 6G in ethanol).

  • The following equation is used: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (η2sample / η2std) where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • η is the refractive index of the solvent

Visualization of Experimental Workflow and Molecular-Property Relationships

The following diagrams illustrate the experimental workflow for spectroscopic analysis and the conceptual relationship between the molecular structure of Solvent Violet 38 and its photophysical properties.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-Depth Technical Guide to the Photostability and Degradation of Solvent Violet 38

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Violet 38, a member of the anthraquinone (B42736) dye family, is valued for its vibrant violet hue and is utilized in a variety of applications, including the coloration of polymers, oils, and waxes. Its chemical designation is 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone.[1] The photostability of such dyes is a critical parameter, influencing their performance and the longevity of the materials they color. This technical guide provides a comprehensive overview of the known photostability characteristics of Solvent Violet 38 and related anthraquinone dyes. It details experimental protocols for assessing photodegradation, discusses potential degradation pathways, and presents available data in a structured format. While specific quantitative data for Solvent Violet 38 is limited in publicly available literature, this guide extrapolates from studies on structurally similar compounds to provide a robust framework for its evaluation.

Introduction to Solvent Violet 38

Solvent Violet 38 is a synthetic dye characterized by a central anthraquinone core with two substituted phenylamino (B1219803) groups at the 1 and 4 positions. This structure is responsible for its color and contributes to its relatively good lightfastness.[1] Anthraquinone dyes, in general, are known for their stability against photodegradation due to the fused aromatic ring system which can delocalize absorbed light energy.[2] However, prolonged exposure to light, particularly in the presence of oxygen and in certain solvents, can lead to irreversible fading. Understanding the mechanisms and kinetics of this degradation is crucial for predicting the long-term performance of products containing this dye.

Chemical Structure:

• IUPAC Name: 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthracene-9,10-dione

• CAS Number: 68239-76-9

• Molecular Formula: C₂₈H₁₈Br₄N₂O₂

• Molecular Weight: 734.07 g/mol [3]

Factors Influencing Photostability

The rate and extent of photodegradation of Solvent Violet 38 are influenced by several factors:

• Light Source and Intensity: The energy and spectral distribution of the light source are critical. UV radiation is generally more damaging than visible light.

• Solvent/Matrix: The polarity and chemical nature of the solvent or polymer matrix can significantly affect the degradation pathway and rate.

• Presence of Oxygen: Photo-oxidative processes are a major degradation pathway for many dyes. The availability of oxygen can accelerate fading.

• Temperature: Higher temperatures can increase the rate of secondary thermal degradation reactions initiated by photochemical processes.

• Presence of Other Substances: Additives, impurities, or other components within a formulation can act as photosensitizers or quenchers, thereby altering the photostability of the dye.

Experimental Protocols for Photostability Testing

Standardized methods are essential for evaluating the photostability of dyes. The following protocols are based on established guidelines, such as those from the International Council for Harmonisation (ICH) for pharmaceuticals, and practices for testing dye stability.[4][5][6]

Forced Degradation Study

Forced degradation studies are designed to accelerate the degradation process to identify likely degradation products and establish degradation pathways.

Methodology:

• Sample Preparation:

  • Prepare a solution of Solvent Violet 38 in a photochemically inert and transparent solvent (e.g., a non-polar organic solvent like xylene or a more polar solvent depending on the application). A typical concentration might be in the range of 10-50 mg/L.

  • For solid-state testing, a thin film of the dye can be cast on a transparent, inert substrate (e.g., a glass slide), or the dye can be incorporated into a polymer matrix.

  • Prepare a "dark control" sample by wrapping an identical sample in aluminum foil to protect it from light. This control is stored under the same temperature and atmospheric conditions to distinguish between thermal and photodegradation.[4]

• Light Exposure:

  • Place the samples in a photostability chamber equipped with a light source that simulates the spectral distribution of sunlight, such as a Xenon arc lamp.[7]

  • According to ICH Q1B guidelines, samples should be exposed to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[5][8]

  • The temperature within the chamber should be controlled (e.g., 25°C ± 2°C) to minimize thermal degradation.

• Analysis:

  • At specified time intervals, withdraw aliquots of the solution or analyze the solid samples.

  • Monitor the degradation by UV-Visible spectroscopy, measuring the decrease in absorbance at the dye's λmax.

  • Use a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector, to separate the parent dye from its degradation products and quantify the changes.[9]

  • Mass spectrometry (MS) coupled with liquid chromatography (LC-MS) can be used to identify the molecular weights of the degradation products, aiding in their structural elucidation.

Confirmatory Photostability Testing

Confirmatory studies are performed under less harsh conditions to assess the photostability under more realistic storage or use scenarios. The protocol is similar to the forced degradation study, but with lower light intensities and for longer durations.

Quantitative Data

Specific quantitative data on the photodegradation of Solvent Violet 38 is scarce in the public domain. However, studies on structurally similar 1,4-dialkylamino anthraquinone dyes provide some insight. The following table is a template for how such data should be presented.

Parameter	Value	Conditions	Reference
Photodegradation Rate Constant (k)	Data not available	Solvent, Light Source, Temperature
Quantum Yield (Φ)	Data not available	Solvent, Excitation Wavelength
Half-life (t₁/₂)	Data not available	Solvent, Light Source, Temperature

In a study on other anthraquinone dyes, the decrease in absorbance was monitored over 100 hours of irradiation with a Xenon arc lamp (0.55 W/m² at 340 nm, 45°C), showing varying degrees of degradation depending on the specific substitutions on the anthraquinone core.[7]

Degradation Pathways and Mechanisms

While the precise degradation mechanism for Solvent Violet 38 has not been detailed in the literature, a plausible pathway can be proposed based on the known photochemistry of related anthraquinone and halogenated aromatic compounds.

The primary mechanism of photodegradation is likely to be photo-oxidation. The anthraquinone core can absorb light, leading to the formation of an excited state. This excited molecule can then undergo several processes:

• Intersystem Crossing: The excited singlet state can convert to a more stable, longer-lived triplet state.

• Energy Transfer: The excited triplet state of the dye can transfer its energy to molecular oxygen (³O₂) to form highly reactive singlet oxygen (¹O₂). Singlet oxygen can then attack the dye molecule, leading to its degradation.

• Electron Transfer: The excited dye molecule can participate in electron transfer reactions with the solvent or other molecules, generating radical ions that can initiate degradation reactions.

• Direct Photolysis: The absorption of high-energy photons could lead to the cleavage of chemical bonds within the molecule. The C-Br and C-N bonds are potentially susceptible to photolytic cleavage.

A probable degradation pathway involves the oxidative N-dealkylation or hydroxylation of the aromatic rings, and potentially dehalogenation. The initial steps could lead to the formation of hydroxylated and de-brominated derivatives, which may undergo further oxidation and ring-opening, ultimately leading to smaller, colorless fragments.

Diagrams of Potential Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for photostability testing.

Caption: Proposed photodegradation pathway of Solvent Violet 38.

Conclusion

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Bacterial degradation of anthraquinone dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sdinternational.com [sdinternational.com]
• 4. q1scientific.com [q1scientific.com]
• 5. ikev.org [ikev.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Synthesis and a Photo-Stability Study of Organic Dyes for Electro-Fluidic Display - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iagim.org [iagim.org]
• 9. Rapid Quantitative Detection of Dye Concentration in Pt/TiO2 Photocatalytic System Based on RGB Sensing [mdpi.com]

An In-depth Technical Guide to the Quantum Yield of Solvent Violet 38

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescence quantum yield of Solvent Violet 38. Due to the limited availability of a standardized, published quantum yield value for this specific dye, this document focuses on the experimental protocols for its determination. The methodologies outlined below are based on established techniques for characterizing the photophysical properties of fluorescent compounds.

Introduction to Solvent Violet 38

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) class.[1][2] Its chemical structure and general properties are summarized in Table 1. This dye is soluble in various organic solvents such as xylene and other non-polar solvents, and is commonly used in the coloration of plastics, oils, waxes, and adhesives.[1] While its primary applications are in materials science, its fluorescent properties may be of interest in various research and development contexts, including drug development, where fluorescent probes are essential tools.

Table 1: General Properties of Solvent Violet 38

Property	Value	Reference
Chemical Name	1,4-bis((2,6-dibromo-4-methylphenyl)amino)anthracene-9,10-dione	[2]
CAS Number	63512-14-1	[2][3]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[2][3]
Molecular Weight	734.07 g/mol	[2][3]
Appearance	Dark purple powder	[1][4]
Solubility	Soluble in acetone, chloroform, benzene, xylene, toluene; slightly soluble in alcohol; insoluble in water.	[5]

Understanding Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) is a critical photophysical parameter that quantifies the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed by a fluorophore.[6][7]

Φ = (Number of photons emitted) / (Number of photons absorbed)

A higher quantum yield indicates a more efficient conversion of absorbed light into emitted fluorescence, which is a desirable characteristic for fluorescent probes and labels. The quantum yield can be determined through absolute or relative methods. The comparative (or relative) method is most commonly employed and involves comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.[7][8]

Experimental Protocol for Determining the Quantum Yield of Solvent Violet 38

The following protocol details the comparative method for determining the fluorescence quantum yield of Solvent Violet 38. This method relies on a reference standard with a well-characterized quantum yield in the same spectral region.

• Solvent Violet 38: Analytical grade.

• Quantum Yield Standard: A suitable standard with a known quantum yield. For a violet-emitting dye, a standard such as Quinine Sulfate in 0.1 M H₂SO₄ (Φ = 0.54) could be considered.[8]

• Solvent: A high-purity, spectroscopic grade solvent in which both Solvent Violet 38 and the standard are soluble and stable. The refractive index of the solvent is required for the calculation.

• UV-Vis Spectrophotometer: For measuring absorbance.

• Fluorometer (Fluorescence Spectrometer): For measuring fluorescence emission spectra.

• Cuvettes: Quartz cuvettes for both absorbance and fluorescence measurements.

The determination of the quantum yield using the comparative method follows a precise workflow to ensure accuracy.

A flowchart illustrating the step-by-step process for determining the relative quantum yield.

• Preparation of Solutions:

  • Prepare stock solutions of Solvent Violet 38 and the chosen quantum yield standard in the selected solvent.

  • From the stock solutions, prepare a series of dilutions for both the sample and the standard. The concentrations should be chosen such that the absorbance at the excitation wavelength is within the linear range, typically below 0.1, to avoid inner filter effects.[8]

• Absorbance Measurements:

  • Record the absorbance spectra of all the prepared solutions using a UV-Vis spectrophotometer.

  • Identify a suitable excitation wavelength at which both the sample and the standard exhibit absorbance.

• Fluorescence Measurements:

  • Using a fluorometer, record the fluorescence emission spectra for all solutions. The excitation wavelength determined from the absorbance measurements should be used.

  • It is crucial to maintain identical experimental conditions (e.g., excitation and emission slit widths, detector voltage) for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Perform a linear regression for both datasets to obtain the slopes (gradients) of the lines.

The quantum yield of the sample (Φₓ) can be calculated using the following equation:[6][8]

Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

Where:

• Φₛₜ is the quantum yield of the standard.

• Gradₓ is the gradient of the plot for the sample.

• Gradₛₜ is the gradient of the plot for the standard.

• ηₓ is the refractive index of the solvent used for the sample.

• ηₛₜ is the refractive index of the solvent used for the standard.

If the same solvent is used for both the sample and the standard, the equation simplifies to:

Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ)

Data Presentation

The collected and calculated data should be organized in a clear and structured manner for easy interpretation and comparison.

Table 2: Photophysical Data for Solvent Violet 38 (Hypothetical)

Parameter	Solvent Violet 38	Standard (e.g., Quinine Sulfate)
Solvent	Toluene	0.1 M H₂SO₄
Refractive Index (η)	1.496	1.333
Absorption Max (λₐₑₛ, nm)	[To be determined]	350
Emission Max (λₑₘ, nm)	[To be determined]	450
Excitation Wavelength (nm)	[To be determined]	350
Gradient (Grad)	[From plot]	[From plot]
Quantum Yield (Φ)	[Calculated Value]	0.54

Signaling Pathways and Applications in Drug Development

While Solvent Violet 38 is primarily an industrial dye, fluorescent molecules of the anthraquinone family have been explored for various biological applications. There are no established signaling pathways directly associated with Solvent Violet 38 in a biological context. However, its potential use in drug development could be as a fluorescent label for tracking molecules or as a probe for studying cellular environments. The relationship between the dye's properties and its potential applications can be visualized as follows:

Logical flow from dye properties to potential applications.

Conclusion

Determining the fluorescence quantum yield of Solvent Violet 38 is essential for evaluating its potential in applications requiring fluorescent signaling. The comparative method described in this guide provides a robust and accessible approach for researchers to characterize this property. Accurate determination of the quantum yield, along with other photophysical parameters, will enable a comprehensive assessment of Solvent Violet 38's suitability for advanced applications in research and development.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. sdinternational.com [sdinternational.com]
• 4. Solvent Violet 38 [chembk.com]
• 5. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 6. agilent.com [agilent.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. static.horiba.com [static.horiba.com]

Solvent Violet 38: A Technical Health and Safety Guide for Research Professionals

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be substituted for a formal Safety Data Sheet (SDS) or professional safety consultation. Always refer to the specific SDS provided by the manufacturer and follow all applicable safety regulations.

Introduction

Solvent Violet 38, an anthraquinone-based dye, sees application in the coloring of various materials, including plastics, resins, and synthetic fibers.[1] Its chemical name is 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone.[2][3][4] This guide provides a comprehensive overview of the available health and safety information for Solvent Violet 38, with a focus on data relevant to research and development environments. Due to a notable lack of specific toxicological data for this compound, a cautious approach to handling is strongly advised.

Chemical and Physical Properties

A summary of the physical and chemical properties of Solvent Violet 38 is presented in Table 1. This information is crucial for understanding its behavior under various experimental conditions and for safe handling and storage.

Table 1: Physical and Chemical Properties of Solvent Violet 38

Property	Value	Reference
Appearance	Purple powder or liquid	[5][6]
Molecular Formula	C28H18Br4N2O2	[1][3][5][7]
Molecular Weight	734.07 g/mol	[1][5][7]
CAS Number	63512-14-1, 68239-76-9	[1][2][3][4][5][7][8][9][10][11]
Colour Index	615665	[5][6]
Solubility	Insoluble in water. Slightly soluble in alcohol. Soluble in acetone, chloroform, benzene, xylene, and toluene.	[5]
Boiling Point	687.4°C at 760 mmHg	[3][7]
Flash Point	369.5°C	[3][7]
Density	1.889 g/cm³	[3][7]
Vapor Pressure	9.57E-19 mmHg at 25°C	[7]
LogP (Octanol-Water Partition Coefficient)	9.762	[3][7]

Toxicological Information

A significant finding from the review of available safety literature is the widespread lack of specific toxicological data for Solvent Violet 38. Most Safety Data Sheets (SDS) report "no data available" for key toxicological endpoints. This absence of data necessitates a highly precautionary approach to handling.

Table 2: Summary of Toxicological Data for Solvent Violet 38

Endpoint	Result	Reference
Acute Oral Toxicity	No data available	[2]
Acute Dermal Toxicity	No data available	[2]
Acute Inhalation Toxicity	No data available	[2]
Skin Corrosion/Irritation	No data available	[2]
Serious Eye Damage/Irritation	Causes serious eye irritation (GHS Category 2)	[2]
Respiratory or Skin Sensitization	No data available	[2]
Germ Cell Mutagenicity	No data available	[2]
Carcinogenicity	No data available	[2]
Reproductive Toxicity	No data available	[2]
Specific Target Organ Toxicity (Single Exposure)	No data available	[2]
Specific Target Organ Toxicity (Repeated Exposure)	No data available	[2]
Aspiration Hazard	No data available	[2]

Read-Across Toxicological Assessment

In the absence of direct data, information from structurally similar compounds can provide insights into potential hazards. A 13-week toxicology study on 1-amino-2,4-dibromoanthraquinone (B109406) , an intermediate in dye production, revealed significant toxicity in rats.[12]

Key findings from this study include:

• Hepatotoxicity: Treated rats exhibited chronic toxic hepatitis, characterized by hepatocytomegaly, centrilobular vacuolar degeneration and necrosis, regenerative nodules, and bile duct hyperplasia.[12]

• Nephrotoxicity: Hyaline droplet degeneration in the proximal convoluted tubules of the kidneys was observed in male rats.[12]

• Other Effects: Uterine atrophy in female rats, anemia, and thymic atrophy were also noted at higher doses.[12]

Given the structural similarities, it is prudent to consider that Solvent Violet 38 may pose similar risks to the liver and kidneys upon prolonged or repeated exposure.

Hazard Identification and Handling

The primary identified hazard for Solvent Violet 38 is serious eye irritation.[2] However, due to the lack of comprehensive toxicological data, it should be handled as a substance with unknown toxicity.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when working with Solvent Violet 38.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).
Skin Protection	Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Wear protective clothing to prevent skin contact.
Respiratory Protection	If dust or aerosols are generated, use a NIOSH-approved respirator with an appropriate particulate filter.

Handling and Storage

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[4] Avoid generating dust or aerosols.[4] Wash hands thoroughly after handling.[2]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep away from oxidizing agents and sources of ignition.

Experimental Protocols

While specific experimental data for Solvent Violet 38 is scarce, this section outlines the standard methodologies for key toxicological assessments that would be relevant for this substance.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD 439)

This in vitro test method utilizes a reconstructed human epidermis model to assess the potential of a substance to cause skin irritation.

Methodology:

• Test System: A three-dimensional human epidermis model (e.g., EpiDerm™, EpiSkin™) is used.

• Application: The test substance is applied topically to the surface of the skin model.

• Incubation: The treated tissue is incubated for a defined period.

• Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT assay), which measures mitochondrial activity. A reduction in cell viability below a certain threshold indicates irritation potential.

Acute Eye Irritation/Corrosion (OECD 405)

This in vivo test is designed to determine the potential of a substance to cause irritation or corrosion to the eye.

Methodology:

• Test Animal: Typically, albino rabbits are used.

• Application: A single dose of the test substance is applied to the conjunctival sac of one eye. The other eye serves as a control.

• Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for signs of irritation, including redness, swelling, and corneal opacity.

• Scoring: The severity of the lesions is scored to classify the substance's irritation potential.

Ecological Information

Similar to the toxicological data, there is a significant lack of information regarding the ecological effects of Solvent Violet 38.

Table 4: Summary of Ecotoxicological Data

Endpoint	Result	Reference
Toxicity to Fish	No data available	[2]
Toxicity to Daphnia and other Aquatic Invertebrates	No data available	[2]
Toxicity to Algae	No data available	[2]
Persistence and Degradability	No data available	[2]
Bioaccumulative Potential	No data available	[2]
Mobility in Soil	No data available	[2]

Given its high LogP value, there is a potential for bioaccumulation.[3][7] Therefore, release into the environment should be strictly avoided.

Visualization of Safety Workflow

The following diagram illustrates a logical workflow for the hazard assessment and safe handling of a substance with limited safety data, such as Solvent Violet 38.

Caption: Hazard Assessment and Safe Handling Workflow for Solvent Violet 38.

Conclusion

The available health and safety information for Solvent Violet 38 is limited, with a significant lack of empirical toxicological and ecotoxicological data. The only formally identified hazard is serious eye irritation. However, based on data from a structurally related compound, there is a potential for liver and kidney toxicity with repeated exposure. Therefore, a highly conservative approach to handling is warranted. Researchers, scientists, and drug development professionals must adhere to strict engineering controls, utilize comprehensive personal protective equipment, and treat this substance as having unknown toxicity. All waste containing Solvent Violet 38 should be disposed of as hazardous chemical waste.

References

• 1. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 2. echemi.com [echemi.com]
• 3. echemi.com [echemi.com]
• 4. echemi.com [echemi.com]
• 5. sdinternational.com [sdinternational.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Solvent Violet 38｜lookchem [lookchem.com]
• 8. Solvent Violet 38 - Chroma Specialty Chemicals [chromaspecialtychemicals.com]
• 9. Page loading... [guidechem.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Solvent violet 38, CAS 68239-76-9 (T87424-50mg) | Szabo-Scandic [szabo-scandic.com]
• 12. Thirteen-week toxicology studies of 1-amino-2,4-dibromoanthraquinone in Fischer 344/N rats and B6C3F1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]

handling and storage of Solvent Violet 38 powder

An In-depth Technical Guide to the Handling and Storage of Solvent Violet 38 Powder

For researchers, scientists, and professionals in laboratory settings, the proper handling and storage of chemical compounds are paramount to ensuring experimental integrity and personnel safety. This guide provides a comprehensive overview of the procedures for Solvent Violet 38, a synthetic dye belonging to the anthraquinone (B42736) class.

Chemical and Physical Properties

Solvent Violet 38 is a deep purple powder.[1] Its primary application lies in the coloring of various materials, including plastics, resins, synthetic fibers, oils, waxes, and printing inks.[2][3][4] It is identified by CAS number 63512-14-1.[5][6]

A summary of its key physical and chemical properties is presented below for easy reference.

Property	Value
Molecular Formula	C28H18Br4N2O2[1][3][5][6][7]
Molecular Weight	734.07 g/mol [2][3][5][6][7]
Appearance	Deep purple powder or crystal[1]
Density	1.889 g/cm³[1][5][6]
Boiling Point	687.4°C at 760 mmHg[1][5][6]
Flash Point	369.5°C[1][5][6]
Vapor Pressure	9.57E-19 mmHg at 25°C[1][5]
Refractive Index	1.747[1][5][6]

Solubility Profile:

• Water: Insoluble at 20°C[2]

• Alcohol: Slightly soluble[2]

• Organic Solvents: Soluble in acetone, chloroform, benzene, xylene, and toluene[2]

Health and Safety Information

Solvent Violet 38 is classified as causing serious eye irritation (H319).[8] Therefore, adherence to safety protocols is critical.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when handling Solvent Violet 38 powder.

PPE Category	Specification	Purpose
Eye/Face Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards)[8]	To protect eyes from dust particles that can cause serious irritation.[8]
Hand Protection	Chemical-impermeable gloves (e.g., nitrile or rubber)[8]	To prevent skin contact.[1]
Skin Protection	Lab coat or other protective clothing[8]	To avoid contamination of personal clothing.
Respiratory Protection	NIOSH/MSHA-approved full-face respirator if exposure limits are exceeded or if dust formation is significant[8]	To prevent inhalation of airborne powder.[8]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

• Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, seek medical attention.[8]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[8]

• Inhalation: Move the individual to fresh air.[8]

• Ingestion: Rinse the mouth with water.[8]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the chemical's integrity and prevent accidents.

Handling

• Always handle Solvent Violet 38 in a well-ventilated area to minimize inhalation of dust.[6][8]

• Avoid the formation of dust and aerosols during handling.[6][8]

• Use non-sparking tools to prevent ignition sources.[6][8]

• Avoid direct contact with skin and eyes by wearing the appropriate PPE.[1][6][8]

• Wash hands thoroughly after handling.[8]

Storage

• Store in a tightly closed container.[6][8]

• The storage area should be dry, cool, and well-ventilated.[1][6][8]

• Keep away from incompatible materials, such as strong oxidizing agents.[1]

• Store separately from foodstuff containers.[6]

Experimental Protocols and Workflows

While Solvent Violet 38 is primarily an industrial dye and not typically used in biological signaling pathway research, the following protocols outline its safe handling and preparation for use in a laboratory setting.

Protocol for Preparation of a Stock Solution

This protocol describes the preparation of a stock solution of Solvent Violet 38 in an organic solvent.

• Preparation: Ensure all work is conducted in a chemical fume hood. Assemble all necessary PPE.

• Weighing: Tare a clean, dry glass vial on an analytical balance. Carefully weigh the desired amount of Solvent Violet 38 powder into the vial. Avoid creating airborne dust.

• Solubilization: Add the appropriate volume of the chosen organic solvent (e.g., acetone, toluene) to the vial.

• Mixing: Tightly cap the vial and mix the solution by vortexing or sonicating until the powder is completely dissolved.

• Storage: Label the vial clearly with the chemical name, concentration, solvent, and date of preparation. Store the stock solution in a cool, dry, and dark place, away from incompatible materials.

Laboratory Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of Solvent Violet 38 powder in a research environment.

Caption: Workflow for Safe Handling of Solvent Violet 38 Powder.

Risk Assessment

A thorough risk assessment should be conducted before working with Solvent Violet 38. The logical relationship of this process is depicted below.

References

• 1. chembk.com [chembk.com]
• 2. sdinternational.com [sdinternational.com]
• 3. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 4. pylamdyes.com [pylamdyes.com]
• 5. Solvent Violet 38｜lookchem [lookchem.com]
• 6. echemi.com [echemi.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. echemi.com [echemi.com]

Solvent Violet 38: A Technical Guide for Researchers on its Potential as a Fluorescent Dye

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Violet 38, also known by its Colour Index name C.I. 615665, is a synthetic organic compound belonging to the anthraquinone (B42736) class of dyes.[1][2] Its primary industrial applications lie in the coloration of various nonpolar materials, including plastics, resins, synthetic fibers, oils, and waxes, imparting a bluish-violet hue.[1] While widely used in manufacturing, its potential as a fluorescent probe for scientific research, particularly in biological imaging, remains largely unexplored.

This technical guide aims to provide a comprehensive overview of Solvent Violet 38, focusing on its potential application as a fluorescent dye for researchers. It compiles available physicochemical data and, in the absence of specific photophysical studies, provides a contextual understanding based on the known properties of anthraquinone dyes. Furthermore, this document presents hypothetical experimental protocols and workflows to serve as a foundational resource for scientists interested in investigating the utility of Solvent Violet 38 in applications such as fluorescence microscopy. It is important to note that the application of this industrial dye in a research context would necessitate rigorous validation and optimization.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Solvent Violet 38 is presented in Table 1. The dye is characterized by its high molecular weight and insolubility in water, with good solubility in nonpolar organic solvents like acetone, chloroform, benzene, xylene, and toluene.[3][]

Table 1: Chemical and Physical Properties of Solvent Violet 38

Property	Value	Reference(s)
IUPAC Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthracene-9,10-dione	[5]
Synonyms	C.I. 615665, C.I. Solvent Violet 38, Violet 3B, Perox Violet 3B	[2][5]
CAS Number	63512-14-1	[2][5]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[3][5]
Molecular Weight	734.07 g/mol	[1][3]
Appearance	Purple powder/liquid	[]
Solubility	Insoluble in water; Slightly soluble in alcohol; Soluble in acetone, chloroform, benzene, xylene, toluene	[]
Density	1.889 g/cm³	[3]
Boiling Point	687.4 °C at 760 mmHg	[3]
Flash Point	369.5 °C	[3]

Photophysical Properties: A Contextual Overview

Table 2: Photophysical Properties of Solvent Violet 38 (Hypothetical)

Parameter	Symbol	Value	Notes
Absorption Maximum	λex	Not Reported	Expected to be in the visible range based on its violet color.
Emission Maximum	λem	Not Reported	Dependent on excitation wavelength and solvent polarity.
Stokes Shift	Δλ	Not Reported	The difference between the absorption and emission maxima.
Quantum Yield	Φ	Not Reported	A measure of the efficiency of fluorescence.
Fluorescence Lifetime	τ	Not Reported	The average time the molecule spends in the excited state.

Potential Research Applications: Staining of Lipophilic Structures

Given its high lipophilicity, Solvent Violet 38 holds potential as a fluorescent stain for visualizing neutral lipids and other hydrophobic structures within cells, such as lipid droplets.[10][11] Lipid droplets are dynamic organelles involved in energy storage and lipid metabolism, and their study is crucial in various research areas, including obesity, diabetes, and cancer. The principle of staining would rely on the partitioning of the dye from an aqueous or semi-aqueous medium into the nonpolar environment of the lipid droplets.

Proposed Experimental Protocols

The following protocols are hypothetical and based on general methods for staining cells with other solvent-based dyes.[10][11][12] Optimization of dye concentration, incubation time, and solvent system will be critical for successful application.

Protocol 1: Staining of Lipid Droplets in Cultured Adherent Cells

Materials:

• Solvent Violet 38

• Dimethyl sulfoxide (B87167) (DMSO) or Ethanol (for stock solution)

• Phosphate-buffered saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS (for fixation)

• Mounting medium (aqueous-based, preferably with an anti-fade agent)

• Glass coverslips and microscope slides

• Cultured adherent cells

Experimental Workflow:

References

• 1. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Violet 38｜lookchem [lookchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 7. Solvatochromism - Wikipedia [en.wikipedia.org]
• 8. Spectroscopic investigation of the solvatochromic behavior of a new synthesized non symmetric viologen dye: study of the solvent-solute interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Procedures for the staining of lipid droplets with Oil Red O [protocols.io]

An In-depth Technical Guide to the Peroxide Resistance of Solvent Violet 38

For Researchers, Scientists, and Drug Development Professionals

Introduction to Solvent Violet 38

Solvent Violet 38, with the chemical name 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone, is a synthetic dye belonging to the anthraquinone (B42736) class.[1][2] Its molecular structure is characterized by a central anthraquinone core with substituted aromatic amine groups. This structure is generally associated with high stability. The dye is used in various industrial applications, including the coloration of plastics, resins, and synthetic fibers. Notably, one of its trade names is "Perox Violet 3B," which strongly suggests a high degree of resistance to peroxides.[2][3]

Peroxide Resistance: Qualitative Assessment

Several sources within the chemical and dye manufacturing literature qualitatively describe Solvent Violet 38 as being "peroxide resistant".[4][5] This assertion is further supported by patent literature that describes the use of Solvent Violet 38 in coloring peroxide compositions, such as benzoyl peroxide formulations.[6] The inherent stability of the anthraquinone structure likely contributes to this resistance, as this class of dyes is known for its robustness. However, the exact mechanism and quantitative limits of this resistance are not publicly documented.

Quantitative Data on Peroxide Resistance

A thorough search of scientific databases, technical literature, and patent filings did not yield specific quantitative data on the peroxide resistance of Solvent Violet 38. This type of data, which would likely include measurements of color fade, changes in absorbance spectra, or the rate of degradation in the presence of various peroxide concentrations, is often considered proprietary information by manufacturers.

To facilitate comparative analysis for researchers, the following table structure is provided as a template for recording and presenting such data should it be generated through internal experimentation.

Table 1: Hypothetical Data Table for Peroxide Resistance of Solvent Violet 38

Peroxide Type & Concentration	Solvent System	Temperature (°C)	Time (hours)	Change in Absorbance at λmax (%)	Colorimetric Difference (ΔE*ab)	Notes
Hydrogen Peroxide (3%)	Isopropanol	25	24
Hydrogen Peroxide (3%)	Isopropanol	50	24
Benzoyl Peroxide (5%)	Toluene	25	24
Benzoyl Peroxide (5%)	Toluene	50	24

Experimental Protocols for Assessing Peroxide Resistance

While a specific, published protocol for testing the peroxide resistance of Solvent Violet 38 was not found, a standardized methodology can be adapted from general practices for testing the chemical resistance of dyes and pigments, as well as from standard methods for peroxide determination.

General Protocol for Stability Testing

This protocol outlines a general procedure to quantify the stability of Solvent Violet 38 in a peroxide-containing solution.

Objective: To determine the rate and extent of degradation of Solvent Violet 38 when exposed to a peroxide solution over time.

Materials:

• Solvent Violet 38

• Selected organic solvent (e.g., isopropanol, toluene, xylene)

• Peroxide source (e.g., 30% hydrogen peroxide, benzoyl peroxide)

• Spectrophotometer (UV-Vis)

• Volumetric flasks and pipettes

• Constant temperature bath or incubator

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Solvent Violet 38 of a known concentration in the chosen solvent. The concentration should be such that its absorbance at its λmax is within the linear range of the spectrophotometer.

• Preparation of Test Solutions:

  • Control: A solution of Solvent Violet 38 in the solvent without any peroxide.

  • Test Sample: A solution of Solvent Violet 38 in the solvent containing a specific concentration of the peroxide.

• Incubation: Store both the control and test solutions under controlled temperature and light conditions. Samples should be taken at predetermined time intervals (e.g., 0, 1, 4, 8, 24, 48 hours).

• Analysis:

  • At each time point, measure the UV-Vis absorbance spectrum of both the control and test solutions.

  • Record the absorbance at the characteristic λmax of Solvent Violet 38.

• Data Analysis:

  • Calculate the percentage of dye degradation over time relative to the initial concentration or the control sample.

  • The degradation can be reported as the percentage change in absorbance.

Diagram of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol described above.

Caption: Workflow for assessing the peroxide resistance of Solvent Violet 38.

Potential Degradation Pathways

The specific chemical pathways for the degradation of anthraquinone dyes by peroxides are complex and can involve the generation of highly reactive hydroxyl radicals (•OH), especially in the presence of UV light or transition metal catalysts (Fenton-like reactions).[6][7] These radicals can attack the chromophoric structure of the dye, leading to its breakdown. Potential sites of attack on the Solvent Violet 38 molecule include the amino linkages and the aromatic rings, which could lead to hydroxylation, ring-opening, and ultimately, mineralization to CO2 and H2O under aggressive conditions.

The following diagram illustrates a generalized, hypothetical degradation pathway.

Caption: Generalized pathway for the oxidative degradation of Solvent Violet 38.

Conclusion

Solvent Violet 38 is widely regarded as a peroxide-resistant dye, a characteristic implied by its trade names and its use in peroxide-containing formulations. This stability is attributed to its robust anthraquinone chemical structure. However, there is a notable absence of publicly available quantitative data to define the precise limits and kinetics of this resistance. The experimental protocols and data presentation formats provided in this guide are intended to equip researchers and drug development professionals with a framework for conducting internal evaluations of Solvent Violet 38's compatibility with peroxide-containing systems. Such empirical testing is crucial for ensuring product stability and efficacy in specific applications.

References

• 1. Peroxide Value Method [protocols.io]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. CN113980194A - Organic silicon modified hydroxyl epoxy acrylic resin, UV ink and preparation method thereof - Google Patents [patents.google.com]
• 4. Analytical methods for determination of anthraquinone dyes in historical textiles: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Full text of "Synthetic organic chemicals" [archive.org]
• 6. researchgate.net [researchgate.net]
• 7. scilit.com [scilit.com]

Photochemical Degradation of Aminoanthraquinones: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminoanthraquinones are a class of organic compounds derived from anthraquinone (B42736), featuring one or more amino groups. They are widely used as dyes and pigments, and their derivatives are explored as potential therapeutic agents. However, the photochemical instability of these compounds can be a significant drawback, leading to loss of color, degradation of materials, and potential formation of toxic byproducts. Understanding the mechanisms of photochemical degradation of aminoanthraquinones is crucial for developing more stable dyes, formulating long-lasting products, and assessing the environmental fate and potential toxicity of these compounds. This technical guide provides a comprehensive overview of the core principles of aminoanthraquinone photodegradation, including the underlying mechanisms, experimental protocols for studying their degradation, and analytical techniques for identifying the degradation products.

Mechanisms of Photochemical Degradation

The photochemical degradation of aminoanthraquinones can proceed through several pathways, broadly categorized as direct photolysis and sensitized reactions. The specific pathway and the rate of degradation are influenced by the molecular structure of the aminoanthraquinone, the solvent, the presence of oxygen, and the wavelength and intensity of the incident light.

Upon absorption of light, an aminoanthraquinone molecule is promoted from its ground state (S₀) to an excited singlet state (S₁). From the S₁ state, the molecule can undergo several processes:

• Fluorescence : Radiative decay back to the ground state by emitting a photon.

• Internal Conversion : Non-radiative decay to the ground state.

• Intersystem Crossing : Transition to an excited triplet state (T₁).

The excited triplet state is typically longer-lived and more chemically reactive than the excited singlet state, making it a key intermediate in many photochemical reactions.

Direct Photolysis

In the absence of other sensitizers, the excited aminoanthraquinone molecule can undergo degradation through various unimolecular reactions, such as bond cleavage or rearrangement. The specific reactions depend on the substitution pattern of the anthraquinone core.

Sensitized Reactions and the Role of Reactive Oxygen Species (ROS)

In the presence of oxygen, the excited triplet state of an aminoanthraquinone can initiate the formation of reactive oxygen species (ROS), which are highly reactive and can lead to the degradation of the aminoanthraquinone itself or other molecules in the vicinity. The two main mechanisms for ROS generation are:

• Type I Mechanism : The excited triplet aminoanthraquinone can abstract a hydrogen atom or an electron from a substrate molecule, forming a radical or a radical ion. These species can then react with molecular oxygen to produce superoxide (B77818) radicals (O₂⁻) and other ROS.

• Type II Mechanism : The excited triplet aminoanthraquinone can directly transfer its energy to ground-state molecular oxygen (³O₂), leading to the formation of highly reactive singlet oxygen (¹O₂).

These ROS, particularly hydroxyl radicals (•OH) and singlet oxygen, are powerful oxidizing agents that can attack the aminoanthraquinone molecule, leading to its degradation.

Quantitative Data on Photochemical Processes

The efficiency of the photochemical processes can be quantified by the quantum yield (Φ), which is the number of events occurring per photon absorbed. For photodegradation, the quantum yield (Φdeg) represents the number of molecules degraded per photon absorbed. The quantum yields of fluorescence (Φf) and triplet formation (ΦT) provide insights into the photophysical behavior of the molecule and its potential for photosensitized reactions.

Compound	Solvent	Fluorescence Quantum Yield (Φf)	Triplet Quantum Yield (ΦT)
1-aminoanthraquinone	Toluene	< 0.1	-
1-aminoanthraquinone	Methanol	< 0.1	-
2-aminoanthraquinone	Toluene	> 0.1	-
2-aminoanthraquinone	Methanol	< 0.1	-
1,4-diaminoanthraquinone	Toluene	< 0.1	-
1,4-diaminoanthraquinone	Methanol	< 0.1	-
1,5-diaminoanthraquinone	Toluene	< 0.1	-
1,5-diaminoanthraquinone	Methanol	< 0.1	-
1,8-diaminoanthraquinone	Toluene	< 0.1	-
1,8-diaminoanthraquinone	Methanol	< 0.1	-

Data sourced from a study on the substituent effects on triplet yields in aminoanthraquinones.

Experimental Protocols for Photodegradation Studies

The following is a generalized experimental protocol for studying the photochemical degradation of aminoanthraquinones. Specific parameters may need to be optimized depending on the compound of interest and the research objectives.

Sample Preparation

• Solvent Selection : Choose a solvent that dissolves the aminoanthraquinone and is photochemically inert under the experimental conditions. Common solvents include acetonitrile, methanol, and water. The choice of solvent can significantly influence the degradation pathway and kinetics.

• Concentration : Prepare a stock solution of the aminoanthraquinone of known concentration. The working concentration should be such that the absorbance at the irradiation wavelength is in a suitable range for spectrophotometric monitoring (typically between 0.1 and 1.0).

• pH Adjustment : For aqueous solutions, the pH should be controlled using appropriate buffers, as the degradation rate can be pH-dependent.

Irradiation Setup

• Light Source : A variety of light sources can be used, including mercury lamps, xenon lamps, and LEDs. The choice of lamp depends on the desired wavelength range and intensity. For mechanistic studies, monochromatic light is often preferred.

• Photoreactor : The sample solution is placed in a quartz cuvette or a photoreactor equipped with a temperature control system. The reactor should be positioned at a fixed distance from the light source to ensure reproducible irradiation.

• Actinometry : To determine the photon flux of the light source, chemical actinometry should be performed using a well-characterized actinometer, such as ferrioxalate. This is crucial for calculating the quantum yield of degradation.

Monitoring the Degradation

• UV-Vis Spectroscopy : The degradation of the aminoanthraquinone can be monitored by periodically recording the UV-Vis absorption spectrum of the solution. The decrease in the absorbance at the maximum absorption wavelength (λmax) is used to calculate the degradation rate.

• Chromatographic Methods : High-performance liquid chromatography (HPLC) is a powerful technique for separating the parent compound from its degradation products. By coupling HPLC with a UV-Vis or mass spectrometry (MS) detector, the disappearance of the starting material and the formation of products can be quantified.

Identification of Degradation Products

• LC-MS : Liquid chromatography-mass spectrometry is the most widely used technique for identifying the intermediate and final products of photodegradation. By analyzing the mass spectra and fragmentation patterns, the structures of the degradation products can be elucidated.

• FTIR and NMR Spectroscopy : Fourier-transform infrared (FTIR) and nuclear magnetic resonance (NMR) spectroscopy can provide further structural information about the degradation products, especially after they have been isolated and purified.

Visualization of Pathways and Workflows

Experimental Workflow for Photodegradation Studies

Caption: A typical experimental workflow for studying the photochemical degradation of aminoanthraquinones.

Generalized Photochemical Degradation Pathway

Caption: A simplified Jablonski diagram illustrating the key steps in the photochemical degradation of aminoanthraquinones.

Generation of Reactive Oxygen Species (ROS)

Caption: The Type I and Type II mechanisms for the generation of reactive oxygen species by excited aminoanthraquinones.

Conclusion

The photochemical degradation of aminoanthraquinones is a complex process involving multiple interconnected photophysical and photochemical pathways. A thorough understanding of these mechanisms is essential for the rational design of more photostable aminoanthraquinone derivatives for various applications. The experimental protocols and analytical techniques outlined in this guide provide a framework for researchers to investigate the photodegradation of these important compounds. Future research should focus on elucidating the detailed degradation pathways of a wider range of aminoanthraquinone derivatives and developing strategies to inhibit or control their photochemical degradation.

Protocols & Analytical Methods

Application Notes and Protocols: Solvent Violet 38 as a Putative Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are provided as a theoretical guide for the potential use of Solvent Violet 38 as a fluorescent probe. As of the latest literature review, there is a lack of specific published data detailing the use of Solvent Violet 38 for fluorescence microscopy or as a targeted biological probe. The information presented herein is extrapolated from the known properties of the anthraquinone (B42736) chemical class, to which Solvent Violet 38 belongs, and general protocols for lipophilic fluorescent dyes. Researchers should independently validate and optimize all parameters for their specific experimental systems.

Introduction

Solvent Violet 38 is a synthetic dye belonging to the anthraquinone family.[1] While primarily utilized in industrial applications for coloring plastics, oils, and waxes, its chemical structure suggests potential for fluorescence.[1] Many anthraquinone derivatives exhibit fluorescent properties and have been explored as probes in biomedical research for imaging cellular components, including cell nuclei and lipid droplets.[2][3] This document outlines a hypothetical framework for the application of Solvent Violet 38 as a fluorescent probe, with a focus on the staining of intracellular lipid droplets.

Lipid droplets are dynamic organelles crucial for energy storage, lipid metabolism, and cellular signaling. Their study is vital in understanding various physiological and pathological processes, including obesity, diabetes, and cancer. Fluorescent probes that specifically target lipid droplets are invaluable tools for their visualization and the study of their dynamics.[4][5]

Physicochemical and Putative Fluorescent Properties

The known physicochemical properties of Solvent Violet 38 are listed below. The fluorescent properties are hypothetical and based on data from other fluorescent anthraquinone derivatives.[3][6][7]

Property	Value/Description	Source
Chemical Name	1,4-bis((2,6-dibromo-4-methylphenyl)amino)anthracene-9,10-dione	Inferred from manufacturing process
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[8]
Molecular Weight	734.07 g/mol	[8]
Appearance	Dark violet powder	[1]
Solubility	Soluble in organic solvents (e.g., DMSO, Ethanol, Xylene)	[1]
CAS Number	68239-76-9 / 63512-14-1	[1][8]
Putative Excitation Max (λex)	~430 - 490 nm	[3][6][9][10]
Putative Emission Max (λem)	~550 - 640 nm	[3][6][11]
Putative Stokes Shift	> 70 nm	[7]
Putative Quantum Yield (Φ)	Low to moderate	[7][12]
Putative Photostability	Good to Very Good	[1][11]

Proposed Application: Staining of Intracellular Lipid Droplets

Based on its lipophilic nature, it is hypothesized that Solvent Violet 38 may preferentially partition into the neutral lipid core of intracellular lipid droplets. This would make it a potential tool for visualizing these organelles in both live and fixed cells.

Principle of Staining

The proposed mechanism of action for Solvent Violet 38 as a lipid droplet probe is based on its hydrophobic properties. When introduced to a cellular environment, the dye is expected to passively diffuse across the plasma membrane and accumulate in nonpolar environments, such as the triglyceride and sterol ester core of lipid droplets. This sequestration is anticipated to result in an increase in fluorescence intensity, allowing for the visualization of lipid droplets against the more aqueous cytoplasm.

Experimental Protocols

4.1. Reagent Preparation

• Solvent Violet 38 Stock Solution (1 mM): Prepare a 1 mM stock solution of Solvent Violet 38 in anhydrous dimethyl sulfoxide (B87167) (DMSO). Store the stock solution at -20°C, protected from light.

4.2. Protocol for Staining Live Cells

This protocol is a general guideline and should be optimized for the specific cell type and experimental conditions.

• Cell Culture: Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and culture to the desired confluency.

• Preparation of Staining Solution: On the day of the experiment, dilute the 1 mM Solvent Violet 38 stock solution to a final working concentration of 1-10 µM in serum-free cell culture medium or an appropriate buffer (e.g., PBS). Note: The optimal concentration should be determined empirically.

• Cell Staining: Remove the culture medium from the cells and wash once with pre-warmed PBS. Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Gently remove the staining solution and wash the cells two to three times with pre-warmed PBS or complete culture medium.

• Imaging: Image the cells immediately using a fluorescence microscope equipped with appropriate filters for the putative excitation and emission wavelengths of Solvent Violet 38 (e.g., a filter set for green or red fluorescence).

4.3. Protocol for Staining Fixed Cells

• Cell Culture and Fixation: Plate and culture cells as described for live-cell staining. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Staining: Prepare the Solvent Violet 38 staining solution as described for live-cell staining and apply to the fixed cells. Incubate for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image the cells using a fluorescence microscope.

Safety and Handling

Handle Solvent Violet 38 with appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection. The Safety Data Sheet (SDS) indicates that it may cause serious eye irritation.[13][14] All handling should be performed in a well-ventilated area.

Visualizations

Diagrams

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 3. A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Fluorescence Techniques to Study Lipid Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ikm.org.my [ikm.org.my]
• 7. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 8. Solvent Violet 38｜lookchem [lookchem.com]
• 9. biotium.com [biotium.com]
• 10. atlantisbioscience.com [atlantisbioscience.com]
• 11. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 12. researchgate.net [researchgate.net]
• 13. echemi.com [echemi.com]
• 14. Solvent Violet 38 - Free SDS search [msds.com]

Application Notes and Protocols: Solvent Violet 38 for Staining Polymers and Plastics

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of Solvent Violet 38 as a staining agent for various polymers and plastics. These guidelines are intended for research and analytical purposes, such as visualization of polymer morphology, identification of different plastic types in blends, and qualitative assessment of dye uptake.

Introduction

Solvent Violet 38 is a synthetic anthraquinone (B42736) dye known for its vibrant violet color and solubility in non-polar organic solvents.[1] While primarily used for the bulk coloration of plastics, its properties make it a suitable candidate for selective staining in laboratory settings for the analysis of polymer structures and blends.[2] This dye is particularly effective for coloring a range of plastics, including cellulose (B213188) acetate, polystyrene (PS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), rigid polyvinyl chloride (PVC), polymethyl methacrylate (B99206) (PMMA), and polyester (B1180765).[2]

Physicochemical and Spectroscopic Data

A summary of the key properties of Solvent Violet 38 is provided below. This data is essential for preparing staining solutions and for the analytical detection of the dye within a polymer matrix.

Property	Value
C.I. Name	Solvent Violet 38
CAS Number	63512-14-1[3]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂[3]
Molecular Weight	734.07 g/mol [3]
Appearance	Dark purple powder[4]
Solubility	Soluble in xylene and other non-polar solvents; also soluble in acetone, chloroform, benzene, and toluene. Slightly soluble in alcohols. Insoluble in water.[1]
Typical Usage Rate (Bulk Coloration)	0.0001 – 0.05%[2]
Shade in Solution	Blue-violet[2]
Lightfastness	Good to very good[2]

Experimental Protocols

The following protocols are generalized procedures for staining polymers with Solvent Violet 38. Optimization of parameters such as dye concentration, incubation time, and temperature may be necessary for specific polymer types and applications.

3.1. General Staining Workflow

The logical flow for a typical polymer staining experiment with Solvent Violet 38 involves preparation of the polymer sample and staining solution, the staining process itself, followed by washing and subsequent analysis.

Caption: General workflow for staining polymers with Solvent Violet 38.

3.2. Protocol 1: Staining of Polystyrene (PS) for Microscopic Analysis

This protocol is designed for staining thin sections or surfaces of polystyrene to visualize its morphology.

Materials:

• Solvent Violet 38 powder

• Xylene (or another suitable non-polar solvent like toluene)

• Ethanol (B145695)

• Polystyrene sample (e.g., thin film, microtomed section)

• Glass slides and coverslips

• Beakers and Petri dishes

• Forceps

Procedure:

• Staining Solution Preparation: Prepare a 0.1% (w/v) stock solution of Solvent Violet 38 in xylene. For a working solution, dilute the stock solution 1:10 to 1:100 in xylene to achieve a final concentration between 0.01% and 0.001%. The optimal concentration should be determined empirically.

• Sample Preparation: Ensure the polystyrene sample is clean and dry. If working with sections, mount them on a glass slide.

• Staining: Immerse the polystyrene sample in the working staining solution in a covered Petri dish or beaker for 1-10 minutes at room temperature. The incubation time will depend on the thickness of the sample and the desired staining intensity.

• Washing:

  • Briefly rinse the stained sample in a beaker of fresh xylene to remove excess surface dye (10-30 seconds).

  • Subsequently, wash the sample in ethanol for 1-2 minutes to remove the xylene.

• Drying: Allow the sample to air dry completely in a fume hood.

• Microscopy: Mount the stained and dried sample with a coverslip and observe under a light microscope.

3.3. Protocol 2: Staining of PMMA and Polyester for Polymer Identification

This protocol can be used for differential staining of polymer blends or for the identification of PMMA or polyester particles.

Materials:

• Solvent Violet 38 powder

• Acetone

• Isopropanol

• Polymer sample (e.g., blend, powder, or fibers)

• Glass vials

• Centrifuge (for powders or fibers)

• Pasteur pipettes

Procedure:

• Staining Solution Preparation: Prepare a 0.05% (w/v) solution of Solvent Violet 38 in acetone.

• Sample Preparation: Place the polymer sample in a glass vial.

• Staining: Add the staining solution to the vial, ensuring the sample is fully submerged. Incubate for 5-15 minutes at room temperature with occasional gentle agitation.

• Washing:

  • For larger pieces, remove the sample with forceps and rinse with fresh acetone, followed by isopropanol.

  • For powders or fibers, centrifuge the vial, decant the staining solution, and resuspend the sample in fresh acetone. Repeat this step twice. Then, perform two washes with isopropanol.

• Drying: Air dry the sample completely.

• Analysis: The stained polymer can be analyzed visually or using techniques like fluorescence microscopy if the dye exhibits fluorescent properties in the specific polymer matrix.

Logical Relationships in the Staining Process

The success of the staining procedure depends on the interplay between the dye, the solvent, and the polymer substrate. The solvent acts as a carrier for the dye and can also influence the polymer surface, facilitating dye penetration.

Caption: Factors influencing the staining intensity of polymers.

Safety Precautions

• Solvent Violet 38 is a chemical dye and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated area or a fume hood, especially when using volatile organic solvents like xylene, acetone, and toluene.

• Consult the Safety Data Sheet (SDS) for Solvent Violet 38 and the solvents used for detailed safety information.

Troubleshooting

• Weak Staining: Increase the dye concentration, extend the incubation time, or gently warm the staining solution (ensure the temperature is well below the glass transition temperature of the polymer).

• Uneven Staining: Ensure the polymer surface is clean and that there is adequate agitation during staining.

• Precipitation of Dye: Ensure the dye is fully dissolved in the solvent before use. Filter the staining solution if necessary.

These protocols and notes provide a foundation for utilizing Solvent Violet 38 in the staining of polymers and plastics for research purposes. As with any staining procedure, empirical optimization is key to achieving the desired results for your specific application.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 4. Solvent violet 38 | TargetMol [targetmol.com]

Application Notes and Protocols: Solvent Violet 38 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are provided as a theoretical guide for the potential use of Solvent Violet 38 in fluorescence microscopy. As of the date of this document, there is a lack of published scientific literature specifically detailing the use of Solvent Violet 38 for cellular imaging. The information presented herein is based on the known chemical properties of Solvent Violet 38 and the general characteristics of the anthraquinone (B42736) dye family to which it belongs. All protocols and parameters should be considered as starting points for experimental validation and optimization.

Introduction

Solvent Violet 38, a member of the anthraquinone dye family, is a lipophilic, solvent-soluble dye.[1][2][3] While traditionally used in the coloration of plastics, oils, and waxes, its chemical structure suggests potential for fluorescent applications in biological imaging.[1] Anthraquinone derivatives have been explored as fluorescent probes for cellular imaging, demonstrating properties such as high photostability and large Stokes shifts, which are advantageous for fluorescence microscopy.[4] Given its lipophilic nature, Solvent Violet 38 presents a potential, yet unexplored, candidate for the fluorescent labeling of lipid-rich structures within cells, such as lipid droplets.

Lipid droplets are dynamic organelles involved in lipid metabolism and storage, and their study is crucial in various fields, including metabolic diseases and drug development.[5] Fluorescent staining is a key technique for visualizing and quantifying lipid droplets. This document outlines the known properties of Solvent Violet 38 and provides a generalized protocol for its hypothetical application in staining lipid droplets in both live and fixed cells.

Chemical and Physical Properties

A summary of the known properties of Solvent Violet 38 is presented in Table 1. It is important to note the high LogP value, which indicates strong lipophilicity and suggests potential for partitioning into lipid-rich environments.[6]

Table 1: Properties of Solvent Violet 38

Property	Value	Reference
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone	[7]
C.I. Name	Solvent Violet 38, 615665	[3]
CAS Number	63512-14-1	[3][7]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[3][7]
Molecular Weight	734.07 g/mol	[3][7]
Appearance	Purple powder	[1]
Solubility	Soluble in xylene and other non-polar solvents.	[1]
LogP (calculated)	9.762	[6]

Hypothetical Fluorescent Properties

Specific photophysical data for Solvent Violet 38 in biological contexts are not currently available. However, based on related anthraquinone dyes, some general characteristics can be anticipated. These properties would require experimental determination for Solvent Violet 38.

Table 2: Anticipated Fluorescent Properties of Solvent Violet 38 (for validation)

Property	Anticipated Range/Characteristic	Note
Excitation Maximum (λex)	~400 - 550 nm	Highly dependent on the solvent environment and specific molecular structure.
Emission Maximum (λem)	~500 - 650 nm	A significant Stokes shift is characteristic of some anthraquinone dyes.
Quantum Yield (Φ)	Variable	May be lower than common dyes like fluorescein (B123965) but potentially enhanced in a non-polar (lipid) environment.
Photostability	Good to Excellent	Anthraquinone dyes are known for their good lightfastness.[1]

Experimental Protocols (Hypothetical)

The following are generalized protocols for the use of a novel lipophilic fluorescent dye for staining lipid droplets. These should be adapted and optimized for Solvent Violet 38.

Reagent Preparation

• Solvent Violet 38 Stock Solution: Prepare a 1 mM stock solution in a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. Store at -20°C, protected from light. The high lipophilicity may necessitate the use of solvents like chloroform (B151607) or dichloromethane (B109758) for initial solubilization before dilution in DMSO.

Staining Protocol for Live Cells

This protocol is designed for real-time imaging of lipid droplets in living cells.

• Cell Culture: Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and culture to the desired confluency.

• Staining Solution Preparation: Dilute the Solvent Violet 38 stock solution in pre-warmed cell culture medium or a suitable buffer (e.g., Hanks' Balanced Salt Solution, HBSS) to a final working concentration. A starting range of 0.1 to 5 µM is recommended for optimization.

• Cell Staining: Remove the culture medium and wash the cells once with pre-warmed phosphate-buffered saline (PBS). Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells two to three times with pre-warmed culture medium or PBS to remove unbound dye.

• Imaging: Image the cells immediately using a fluorescence microscope equipped with appropriate filter sets. Based on the anticipated spectral properties, a filter set for DAPI or FITC might be a starting point for excitation, with emission collected in the green to red range.

Staining Protocol for Fixed Cells

This protocol is suitable for endpoint assays where cell morphology is preserved.

• Cell Culture and Fixation: Plate and culture cells as described for live-cell staining. After aspirating the culture medium, fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Staining Solution Preparation: Prepare the Solvent Violet 38 staining solution as described for live-cell staining.

• Cell Staining: Add the staining solution to the fixed cells and incubate for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• (Optional) Nuclear Counterstaining: If desired, incubate the cells with a nuclear counterstain such as DAPI or Hoechst for 5-10 minutes.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image the cells using a fluorescence microscope.

Visualizations

The following diagrams illustrate the generalized workflows for using a lipophilic fluorescent dye for cellular imaging.

Caption: Live Cell Staining Workflow.

Caption: Fixed Cell Staining Workflow.

Safety and Handling

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.

• Handle the powdered dye in a chemical fume hood to avoid inhalation.

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Dispose of waste according to institutional guidelines.

Conclusion and Future Directions

Solvent Violet 38, as a lipophilic anthraquinone dye, holds theoretical potential for use as a fluorescent probe for lipid droplets in fluorescence microscopy. Its anticipated properties, such as good photostability, could offer advantages over existing dyes. However, the lack of empirical data necessitates a thorough experimental investigation to determine its suitability. Future studies should focus on characterizing its photophysical properties (excitation/emission spectra, quantum yield, and photostability) in various solvents and cellular environments. Furthermore, its staining specificity, cellular uptake, and cytotoxicity must be rigorously evaluated to validate its use in live-cell imaging and other fluorescence microscopy applications. The protocols provided here offer a foundational framework for initiating such an investigation.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solvent Violet 38｜lookchem [lookchem.com]
• 7. Page loading... [guidechem.com]

Application Notes and Protocols for Solvent Violet 38 in a Laboratory Research Context

Disclaimer: Solvent Violet 38 (C.I. 615665) is an anthraquinone-based solvent dye primarily used in industrial applications for coloring plastics, resins, oils, and waxes.[1] There is limited to no documented evidence of its use in biological or drug development research in peer-reviewed literature. Therefore, the following application notes and protocols are based on the known chemical properties of Solvent Violet 38 and the established applications of similar anthraquinone (B42736) dyes in biomedical research. These are intended to be hypothetical and for informational purposes only. Any research application of Solvent Violet 38 would require extensive validation.

Introduction to Solvent Violet 38 and Anthraquinone Dyes

Solvent Violet 38 belongs to the anthraquinone family of colorants.[1] Anthraquinones are a class of aromatic organic compounds that have found various applications in the biomedical field, ranging from chemotherapeutic agents to fluorescent probes for cellular imaging.[2] While some anthraquinone derivatives, such as DRAQ5™, are well-established, cell-permeable, far-red fluorescent DNA dyes used in flow cytometry and microscopy, the specific biological applications of Solvent Violet 38 have not been characterized.

One supplier lists Solvent Violet 38 as a "fluorescent dye," suggesting it may possess photophysical properties that could be harnessed in a research setting.[2] However, without published spectral data, its potential as a fluorescent probe remains speculative. Its high solubility in non-polar organic solvents and insolubility in water suggest that any potential application would likely involve the staining of lipophilic structures.

Physicochemical and Safety Data

A summary of the known quantitative data for Solvent Violet 38 is presented below.

Property	Value	Reference
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[3][4]
Molecular Weight	734.07 g/mol	[3][4]
CAS Number	63512-14-1	[3][4]
Appearance	Dark purple powder	[1]
Solubility	Insoluble in water. Soluble in non-polar solvents like xylene.	[1]
Hazard Identification	Causes serious eye irritation (H319).

Potential (Hypothetical) Research Applications

Given its properties, here are some potential areas where a researcher might consider investigating the utility of Solvent Violet 38. These are not established applications.

• Staining of Lipophilic Structures: Due to its solubility in organic solvents, it could potentially be used to stain lipids, oils, or non-polar polymers in fixed samples.

• Non-Aqueous Staining: It could be explored as a colorimetric or fluorescent stain in non-aqueous environments or for materials science applications within a laboratory setting.

• Development of Novel Probes: As an anthraquinone derivative, it could serve as a scaffold for chemical modification to develop novel fluorescent probes with specific targeting capabilities.

Experimental Protocols

The following protocols are generalized and should be adapted and validated by the researcher.

Safety Precautions

Due to the limited toxicological data, Solvent Violet 38 should be handled with caution.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Handle the powdered dye in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Disposal: Dispose of waste in accordance with institutional and local regulations for chemical waste.

Preparation of Stock Solutions

Since Solvent Violet 38 is insoluble in water, stock solutions must be prepared in a suitable organic solvent.

• Solvent Selection: Based on available data, xylene is a suitable solvent. Other non-polar organic solvents such as toluene, chloroform, or acetone (B3395972) could also be tested for solubility.

• Procedure:

  • Weigh out the desired amount of Solvent Violet 38 powder in a chemical fume hood.

  • Add the appropriate volume of the chosen organic solvent to achieve the desired stock concentration (e.g., 1 mg/mL or 10 mg/mL).

  • Vortex or sonicate the solution until the dye is completely dissolved.

  • Store the stock solution in a tightly sealed, light-protected container at room temperature.

Hypothetical Protocol for Staining Non-Polar Materials

This is a general guideline for a potential application in staining a non-polar material for microscopic visualization.

• Sample Preparation: Prepare the material to be stained (e.g., a polymer thin film, a lipid-containing fixed biological sample).

• Working Solution Preparation: Dilute the Solvent Violet 38 stock solution in a suitable organic solvent to a working concentration. This will require optimization (a starting point could be a 1:100 to 1:1000 dilution of a 1 mg/mL stock solution).

• Staining:

  • Apply the working solution to the sample.

  • Incubate for a period of time to allow for partitioning of the dye into the material. Incubation time will need to be determined empirically (e.g., 5-30 minutes).

• Washing:

  • Gently wash the sample with the same organic solvent used for the working solution to remove excess, unbound dye.

  • Perform one or more brief washes.

• Mounting and Visualization:

  • If necessary, mount the sample for microscopy.

  • Visualize using bright-field or, if the dye is fluorescent, fluorescence microscopy. The optimal excitation and emission wavelengths would need to be determined experimentally using a spectrophotometer.

Visualizations

Caption: Relationship between the anthraquinone core and its derivatives.

Caption: A generalized workflow for staining with a solvent-based dye.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. guidechem.com [guidechem.com]
• 4. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols: Visualizing Polymer Morphology with Solvent Violet 38

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Solvent Violet 38, a lipophilic, fluorescent anthraquinone (B42736) dye, for the visualization of polymer morphology. This technique is particularly valuable for understanding the microstructure of polymer blends, composites, and drug delivery systems.

Introduction

Solvent Violet 38 is a synthetic, solvent-soluble dye belonging to the anthraquinone class.[1][2][3] Its primary application lies in the coloration of various plastics, resins, and waxes, including polystyrene, PVC, PMMA, and polyester.[4] Notably, it is also classified as a fluorescent dye, making it a valuable tool for advanced microscopic imaging techniques.[5] The dye's inherent hydrophobicity drives its partitioning into polymer-rich phases, enabling the visualization of morphological features such as phase separation, domain size and distribution, and the incorporation of additives or drug particles within a polymer matrix.

The mechanism of staining is primarily a physical process. Due to its high affinity for non-polar environments, Solvent Violet 38 preferentially dissolves in the amorphous or less crystalline regions of a polymer, or in one phase of an immiscible polymer blend over another. This differential partitioning creates contrast when viewed under a fluorescence microscope, revealing the intricate morphology of the material.

Product Information

A summary of the key physical and chemical properties of Solvent Violet 38 is provided below.

Property	Value	Reference
CAS Number	63512-14-1	[6][7]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[6][7]
Molecular Weight	734.07 g/mol	[7]
Appearance	Dark violet powder	[4]
Solubility	Soluble in non-polar organic solvents such as xylene, toluene, and acetone. Insoluble in water.	[4]
Molecular Structure	Anthraquinone derivative	[3][7]

Key Applications in Polymer Science

• Visualization of Polymer Blends: Delineating the phase morphology of immiscible polymer blends is critical for understanding their mechanical and physical properties. Solvent Violet 38 can selectively stain one of the polymer phases, allowing for the characterization of domain size, shape, and distribution.

• Analysis of Polymer Composites: The distribution of fillers, additives, or reinforcing agents within a polymer matrix can be assessed. The dye may preferentially accumulate at the interface between the polymer and the additive, highlighting their dispersion.

• Characterization of Drug Delivery Systems: In drug-eluting polymers or particulate systems, Solvent Violet 38 can be used to visualize the polymer matrix surrounding the active pharmaceutical ingredient (API). This can aid in understanding drug encapsulation and distribution.

• Assessment of Polymer Film Uniformity: The dye can be used to stain polymer thin films to assess their homogeneity and identify defects or inconsistencies in morphology.

Experimental Protocols

The following protocols provide a general framework for staining and visualizing polymer morphology with Solvent Violet 38. Optimization may be required depending on the specific polymer system and imaging setup.

Preparation of Staining Solution

A stock solution of Solvent Violet 38 should be prepared in a suitable organic solvent.

• Recommended Solvents: Toluene, Xylene, or Chloroform.

• Stock Solution Concentration: 1 mg/mL.

• Working Solution Concentration: 0.01 - 0.1 mg/mL (diluted from the stock solution in the same solvent).

Procedure:

• Weigh out the desired amount of Solvent Violet 38 powder.

• Dissolve the powder in the chosen solvent.

• Use sonication or gentle heating to aid dissolution if necessary.

• Store the stock solution in a tightly sealed, light-protected container.

Staining Protocol for Polymer Films and Bulk Samples

This protocol is suitable for pre-formed polymer films, cross-sectioned bulk samples, or polymer microparticles.

• Sample Preparation: Ensure the polymer surface to be imaged is clean and representative of the bulk morphology. For bulk samples, microtoming or cryo-fracturing can be used to expose a fresh surface. Polymer films can be cast directly onto microscope slides.

• Staining:

  • Immerse the polymer sample in the Solvent Violet 38 working solution.

  • Incubate for 10-60 minutes at room temperature. The optimal staining time will vary depending on the polymer's permeability and thickness.

• Washing:

  • Remove the sample from the staining solution.

  • Gently rinse the sample with the pure solvent (the same solvent used to prepare the staining solution) for 1-5 minutes to remove excess, unbound dye.

  • Repeat the washing step 2-3 times.

• Drying: Allow the sample to air dry completely in a fume hood.

• Mounting: Mount the stained and dried sample on a microscope slide. A coverslip can be placed over the sample, with or without a mounting medium. For high-resolution imaging, an immersion oil compatible with the objective lens should be used.

In-situ Staining During Polymer Film Formation

For solvent-cast films, Solvent Violet 38 can be incorporated directly into the polymer solution before casting.

• Polymer Solution Preparation: Dissolve the polymer(s) in a suitable solvent to the desired concentration.

• Dye Incorporation: Add a small volume of the Solvent Violet 38 stock solution to the polymer solution. The final concentration of the dye should be in the range of 0.001% to 0.05% relative to the polymer weight.[4]

• Mixing: Thoroughly mix the polymer and dye solution to ensure homogeneous distribution.

• Film Casting: Cast the film using the desired method (e.g., spin coating, drop casting).

• Solvent Evaporation: Allow the solvent to evaporate under controlled conditions. The dye will partition into the polymer phases as the film forms.

• Imaging: The resulting film can be directly imaged under a fluorescence microscope.

Imaging and Data Analysis

Stained polymer samples can be visualized using fluorescence microscopy, with confocal laser scanning microscopy (CLSM) being particularly well-suited for obtaining high-resolution, three-dimensional images.

Imaging Parameters

• Excitation Wavelength: While specific excitation and emission maxima for Solvent Violet 38 are not widely published, anthraquinone dyes typically absorb in the blue-green to orange region of the spectrum. A starting point for excitation would be in the range of 540-580 nm .

• Emission Wavelength: The emission is expected to be in the violet to blue region of the spectrum . A bandpass filter in the range of 420-480 nm is a reasonable starting point for collecting the fluorescence signal.

• Microscope Setup: Use appropriate dichroic mirrors and emission filters to separate the fluorescence signal from the excitation light.

• Image Acquisition: Acquire images using a sensitive detector, such as a photomultiplier tube (PMT) or a CCD camera. For CLSM, optical sections can be acquired and reconstructed to generate a 3D representation of the polymer morphology.

Data Analysis

The acquired images can be analyzed to extract quantitative morphological information:

• Phase Distribution: The brightly fluorescent regions will correspond to the polymer phase in which Solvent Violet 38 is preferentially soluble.

• Domain Size and Shape: Image analysis software can be used to measure the size, aspect ratio, and circularity of the stained domains.

• Porosity and Defects: Voids and defects within the polymer matrix will appear as dark, non-fluorescent areas.

Logical and Experimental Workflows

The following diagrams illustrate the key workflows for using Solvent Violet 38 in polymer morphology studies.

Fig. 1: Experimental workflow for staining polymer samples.

Fig. 2: Logical relationship of the staining mechanism.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No or weak fluorescence	- Incorrect excitation/emission filters.- Staining time too short.- Dye concentration too low.- Photobleaching.	- Optimize filter sets based on spectral data of similar dyes.- Increase incubation time.- Increase the concentration of the working solution.- Minimize exposure to excitation light; use an anti-fade mounting medium.
High background fluorescence	- Inadequate washing.- Dye precipitation on the surface.	- Increase the duration and/or number of washing steps.- Filter the staining solution before use.
Uneven staining	- Incomplete solvent penetration.- Non-uniform sample surface.	- Increase staining time.- Ensure the sample surface is smooth and clean.
Artifacts in the image	- Dye aggregates.- Solvent-induced swelling or crazing.	- Filter the staining solution.- Test different solvents or reduce staining time.

Safety Precautions

• Solvent Violet 38 is a chemical dye. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated area or a chemical fume hood, especially when using volatile organic solvents.

• Consult the Safety Data Sheet (SDS) for Solvent Violet 38 and all solvents used for detailed safety information.

Disclaimer: The provided protocols and information are intended as a general guide. Researchers should conduct their own optimization and validation for their specific applications.

References

• 1. Novel Hybrid Polymer Composites Based on Anthraquinone and Eco-Friendly Dyes with Potential for Use in Intelligent Packaging Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and color properties of novel polymeric dyes based on grafting of anthraquinone derivatives onto O -carboxymethyl chitosan - RSC Advances (RSC Publishing) DOI:10.1039/C7RA04024E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pylamdyes.com [pylamdyes.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Solvent Violet 38｜lookchem [lookchem.com]
• 7. worlddyevariety.com [worlddyevariety.com]

Solvent Violet 38: Comprehensive Application Notes for Material Science

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Solvent Violet 38 in material science. Solvent Violet 38, an anthraquinone-based dye, is a versatile colorant primarily utilized for imparting a vibrant, transparent bluish-violet shade to a wide range of materials. Its excellent solubility in organic solvents and inherent stability make it a valuable tool in the formulation and functionalization of polymers and other materials.

Overview of Solvent Violet 38

Solvent Violet 38 is a synthetic organic dye known for its high color strength and good fastness properties. It is widely employed in the coloration of plastics, resins, synthetic fibers, oils, waxes, and inks.[1][2][3] Its molecular structure, based on the anthraquinone (B42736) core, is responsible for its characteristic color and stability.

Chemical and Physical Properties:

Property	Value	Reference
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone	ECHEMI Safety Data Sheet
Molecular Formula	C28H18Br4N2O2	[1][3]
Molecular Weight	734.07 g/mol	[1]
CAS Number	63512-14-1	[1][3]
Color Index Name	C.I. Solvent Violet 38	World dye variety
Color Index Number	615665	[1]
Physical Form	Dark powder/Purple liquid	[1][2]
Solubility	Soluble in acetone, chloroform, benzene, xylene, and toluene (B28343). Slightly soluble in alcohol. Insoluble in water.	[1]
Lightfastness	Good to Very Good	[2]

Key Applications in Material Science

The primary application of Solvent Violet 38 in material science is as a colorant. Its compatibility with various polymers and organic media allows for its incorporation into a multitude of materials.

2.1. Polymer Coloration:

Solvent Violet 38 is extensively used to color a variety of plastics and resins, providing a transparent and vibrant violet hue. Its applications include, but are not limited to:

• Polystyrene (PS): Imparts a clear, strong violet color.

• Polymethyl Methacrylate (PMMA): Used in acrylic products for its excellent transparency and color quality.

• Polyvinyl Chloride (PVC) (Rigid): Suitable for coloring rigid PVC products.[2]

• Acrylonitrile Butadiene Styrene (ABS): Provides coloration for this common thermoplastic.[2]

• Polycarbonate (PC): Offers good heat stability for processing at higher temperatures.

• Cellulose Acetate: Used in the coloration of this bioplastic.[2]

• Polyester (B1180765): Can be used to color polyester resins.[2]

In some applications, at very low concentrations (typically 0.0001 – 0.05%), Solvent Violet 38 can also be used as a "whitener" to counteract the natural yellowing of certain resins and plastics.[2]

2.2. Non-Polymeric Material Applications:

Beyond solid plastics, Solvent Violet 38 is also utilized in:

• Oils and Lubricants: For coloration and identification purposes.[1]

• Waxes and Candles: To achieve a deep violet color.[1]

• Printing Inks: As a colorant in solvent-based printing inks.[1]

• Paints and Coatings: For specialty solvent-based paint and coating formulations.[1]

• Signaling Smoke: Utilized for its vibrant color in smoke formulations.[1]

Experimental Protocols

The following are generalized protocols for the incorporation of Solvent Violet 38 into polystyrene and PMMA. Researchers should note that optimal conditions may vary depending on the specific grade of the polymer, processing equipment, and desired color intensity.

3.1. Protocol for Solvent-Based Incorporation into Polystyrene

This protocol describes a laboratory-scale method for preparing a colored polystyrene sheet using a solvent casting technique.

Materials and Equipment:

• Solvent Violet 38 powder

• Polystyrene (PS) pellets or powder

• Toluene (or another suitable solvent like xylene)

• Glass beakers and stirring rods

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• Petri dish or a flat glass substrate for casting

• Fume hood

• Drying oven

Procedure:

• Prepare a Polystyrene Solution:

  • In a fume hood, dissolve a known amount of polystyrene pellets or powder in toluene to achieve a desired concentration (e.g., 10-20% w/v).

  • Use a magnetic stirrer to facilitate dissolution. Gentle heating (40-50°C) may be applied to expedite the process.

• Prepare a Dye Stock Solution:

  • Dissolve a precise amount of Solvent Violet 38 in a small volume of toluene to create a concentrated stock solution. This allows for more accurate dosing.

• Doping the Polymer Solution:

  • While stirring the polystyrene solution, add the Solvent Violet 38 stock solution dropwise until the desired color intensity is achieved. A typical usage rate is in the range of 0.01% to 0.2% by weight of the polymer.

• Casting the Film:

  • Pour the colored polystyrene solution into a petri dish or onto a flat glass substrate.

  • Ensure the substrate is level to obtain a film of uniform thickness.

• Solvent Evaporation:

  • Allow the solvent to evaporate slowly in the fume hood at ambient temperature. This may take several hours.

  • For faster drying, a drying oven can be used at a temperature below the boiling point of the solvent and the glass transition temperature of polystyrene (e.g., 60-80°C).

• Film Removal:

  • Once the film is completely dry, it can be carefully peeled off from the substrate.

3.2. Protocol for Melt-Based Incorporation into PMMA

This protocol outlines a general procedure for coloring PMMA via melt processing, suitable for techniques like injection molding or extrusion.

Materials and Equipment:

• Solvent Violet 38 powder

• Polymethyl Methacrylate (PMMA) pellets

• Twin-screw extruder or injection molding machine

• Gravimetric or volumetric feeder

• Standard processing tools

Procedure:

• Drying the Polymer:

  • Dry the PMMA pellets according to the manufacturer's specifications to remove any absorbed moisture, which can affect the quality of the final product.

• Preparing the Colorant Mixture:

  • Solvent Violet 38 can be pre-mixed with a small amount of PMMA powder to create a masterbatch. This ensures a more uniform distribution of the colorant in the final product.

  • Alternatively, the pure dye powder can be fed directly into the extruder.

• Melt Processing:

  • Set the temperature profile of the extruder or injection molding machine according to the processing guidelines for the specific grade of PMMA.

  • Feed the PMMA pellets into the main hopper.

  • Introduce the Solvent Violet 38 masterbatch or pure dye at a controlled rate using a feeder into the melt stream. The concentration will depend on the desired color depth.

• Homogenization:

  • The screw design of the extruder will mix and homogenize the molten polymer and the dye.

• Extrusion or Molding:

  • The colored molten polymer is then extruded into the desired shape or injected into a mold.

• Cooling and Solidification:

  • The final product is cooled and solidified.

Visualizations

4.1. Logical Workflow for Polymer Coloration

References

• 1. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 2. pylamdyes.com [pylamdyes.com]
• 3. polarisorganics.com [polarisorganics.com]

Application Notes and Protocols: Solvent Violet 38 for Labeling and Tracking Studies

Introduction

Solvent Violet 38 is a synthetic organic compound belonging to the anthraquinone (B42736) class of dyes.[1][2] Traditionally, it has been utilized in various industrial applications for coloration of plastics, oils, and waxes.[3][4] Its chemical structure, C₂₈H₁₈Br₄N₂O₂, and high molecular weight of 734.07 g/mol , contribute to its lipophilic nature, suggesting a potential for interaction with lipid-rich structures such as cellular membranes.[2] Anthraquinone derivatives have been explored as fluorescent probes for cellular imaging, indicating that Solvent Violet 38 may possess fluorescent properties suitable for biological labeling.[5]

These notes provide a framework for the potential application of Solvent Violet 38 in labeling and tracking studies, offering hypothetical protocols for cell labeling and outlining key considerations for its use in a research setting.

Physicochemical and Hypothetical Fluorescent Properties

A summary of the known physicochemical properties and postulated fluorescent characteristics of Solvent Violet 38 is presented below. The fluorescence data is extrapolated from typical values for violet-range fluorescent dyes and requires experimental verification.

Property	Value	Reference / Note
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone	[2]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[2]
Molecular Weight	734.07 g/mol	[2]
Appearance	Dark violet powder	[4]
Solubility	Soluble in organic solvents (e.g., DMSO, Ethanol, Xylene); Insoluble in water	[4][6]
Hypothetical Excitation (λex)	~405 nm	Requires experimental validation.
Hypothetical Emission (λem)	~450 nm	Requires experimental validation.
Hypothetical Quantum Yield	Low to moderate	Requires experimental validation.
Hypothetical Photostability	Good	Based on the general properties of anthraquinone dyes.[1]

Application Notes

General Considerations for Use

• Lipophilic Nature: As a lipophilic dye, Solvent Violet 38 is expected to readily partition into cellular membranes. This property makes it a candidate for general cell membrane labeling, allowing for the tracking of whole cells in culture or in vivo.

• Solvent Preparation: Due to its poor water solubility, stock solutions of Solvent Violet 38 must be prepared in a compatible organic solvent, such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. It is crucial to minimize the final concentration of the organic solvent in the cell culture medium to avoid cytotoxicity.

• Cytotoxicity: The cytotoxic profile of Solvent Violet 38 in biological systems is not well-documented. Therefore, it is imperative to perform dose-response experiments to determine the optimal, non-toxic concentration for labeling.

• Fluorescence Detection: The hypothetical fluorescence spectrum suggests that standard DAPI or violet filter sets on fluorescence microscopes and flow cytometers could be suitable for detection. However, spectral profiling is necessary to confirm the optimal excitation and emission wavelengths and to assess potential spectral overlap with other fluorophores in multicolor experiments.

Experimental Protocols

The following are generalized protocols for the use of Solvent Violet 38 in cell labeling applications. These should be adapted and optimized for specific cell types and experimental conditions.

Protocol 1: Preparation of Solvent Violet 38 Stock Solution

This protocol describes the preparation of a concentrated stock solution of Solvent Violet 38.

Materials:

• Solvent Violet 38 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Prepare a 1 mM stock solution by dissolving 0.734 mg of Solvent Violet 38 in 1 mL of anhydrous DMSO.

• Vortex thoroughly until the dye is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile, light-protected microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light.

Protocol 2: In Vitro Labeling of Adherent Cells

This protocol provides a general procedure for labeling adherent cells in culture with Solvent Violet 38.

Materials:

• Adherent cells cultured in appropriate vessels (e.g., chamber slides, multi-well plates)

• Complete cell culture medium

• Serum-free cell culture medium

• Solvent Violet 38 stock solution (1 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Culture adherent cells to the desired confluency (typically 70-80%).

• Prepare a working solution of Solvent Violet 38 by diluting the 1 mM stock solution in serum-free medium. A starting concentration range of 1-10 µM is recommended for initial optimization.

• Aspirate the complete culture medium from the cells and wash once with pre-warmed PBS.

• Add the Solvent Violet 38 working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light. The optimal incubation time will need to be determined empirically.

• Remove the labeling solution and wash the cells three times with pre-warmed complete culture medium to remove any unbound dye.

• The labeled cells are now ready for imaging or downstream applications.

Protocol 3: In Vitro Labeling of Suspension Cells

This protocol outlines a general method for labeling suspension cells.

Materials:

• Suspension cells in culture

• Complete cell culture medium

• Serum-free cell culture medium

• Solvent Violet 38 stock solution (1 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Centrifuge

Procedure:

• Harvest suspension cells and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in pre-warmed, serum-free medium at a concentration of 1 x 10⁶ cells/mL.

• Prepare a 2X working solution of Solvent Violet 38 in serum-free medium.

• Add an equal volume of the 2X dye solution to the cell suspension to achieve the desired final concentration (e.g., 1-10 µM).

• Incubate for 15-30 minutes at 37°C with gentle agitation, protected from light.

• Centrifuge the labeled cells at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells by resuspending the pellet in pre-warmed complete culture medium and centrifuging again. Repeat this wash step twice more.

• After the final wash, resuspend the cells in fresh complete medium for analysis.

Hypothetical Quantitative Data for Optimization

The following table provides a starting point for the optimization of labeling conditions.

Parameter	Range for Optimization	Notes
Dye Concentration	0.5 - 25 µM	Higher concentrations may lead to cytotoxicity.
Incubation Time	5 - 60 minutes	Longer times may increase signal but also potential toxicity.
Cell Density	1 x 10⁵ - 1 x 10⁷ cells/mL	Staining intensity can be dependent on cell concentration.
Solvent Concentration	< 0.5% (v/v)	Final concentration of DMSO or other organic solvents should be kept to a minimum.

Visualizations

Caption: Workflow for labeling adherent cells with Solvent Violet 38.

Caption: Workflow for labeling suspension cells with Solvent Violet 38.

Caption: Conceptual use of Solvent Violet 38 in tracking studies.

References

• 1. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 2. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pylamdyes.com [pylamdyes.com]
• 5. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 6. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]

spectrophotometric determination of antimony with Solvent Violet 38

Introduction

Antimony (Sb) is a toxic element of significant environmental and industrial concern. Its accurate and sensitive determination is crucial for monitoring its levels in various matrices, including water, soil, and biological samples. Spectrophotometry offers a cost-effective and accessible analytical method for this purpose. While various chromogenic reagents have been employed for the spectrophotometric determination of antimony, this application note details a protocol using triphenylmethane (B1682552) dyes, which form colored complexes with antimony species that can be quantified using a spectrophotometer.

Principle

The method is based on the reaction of antimony(V) with a triphenylmethane dye in a strongly acidic medium to form an ion-association complex. This complex is then extracted into an organic solvent, and the absorbance of the organic phase is measured at a specific wavelength. The concentration of antimony is directly proportional to the absorbance. For the determination of total antimony, any antimony(III) present in the sample must first be oxidized to antimony(V).

Data Summary

The following table summarizes key quantitative data for the spectrophotometric determination of antimony using a method analogous to the one described, employing brilliant green, a compound structurally related to other violet dyes.

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	620 nm	[1]
Measurement Range	0.10 - 8.00 mg/L Sb	[1]
Recommended Cell Length	10 mm	[1]
Solvent for Extraction	Toluene	[1]

Experimental Protocol

Reagents and Materials

• Standard Antimony Solution (1000 mg/L): Prepare by dissolving the appropriate amount of potassium antimony tartrate in deionized water.

• Sodium Nitrite (B80452) Solution: Dissolve 20 g of sodium nitrite in 80 ml of deionized water.[1]

• Amidosulfonic Acid Solution: Dissolve 20 g of amidosulfonic acid in 80 ml of deionized water.[1]

• Brilliant Green Solution: Dissolve 0.5 g of brilliant green in 50 g of dimethylsulfoxide.[1]

• Phosphoric Acid (85%)

• Aluminum Chloride Hexahydrate

• Toluene

• Hydrochloric Acid (concentrated)

• Spectrophotometer (Visible range)

• Glassware: Volumetric flasks, pipettes, separatory funnels.

Sample Preparation

For the determination of total antimony, any antimony(III) must be oxidized to antimony(V). This is achieved by treating the sample with sodium nitrite.[1]

Procedure

• Sample Treatment: In a suitable vessel, mix 4.0 ml of the sample solution with approximately 1.5 g of aluminum chloride hexahydrate and dissolve.[1]

• Add 1.0 ml of 85% phosphoric acid and mix thoroughly.[1]

• Oxidation: Add 2 drops of the sodium nitrite solution, close the vessel, mix, and allow it to stand for 3 minutes.[1]

• Removal of Excess Nitrite: Add 2 drops of the amidosulfonic acid solution, mix, and let it stand for 2 minutes.[1]

• Complex Formation: Add 2 drops of the brilliant green solution and mix.[1]

• Extraction: Add 5.0 ml of toluene, close the vessel, and shake vigorously for 30 seconds to extract the colored complex. Allow the phases to separate.[1]

• Measurement: Carefully transfer the upper organic layer (the green solution) into a 10-mm cuvette using a Pasteur pipette, ensuring no water droplets are transferred.[1]

• Measure the absorbance of the solution at 620 nm against a blank prepared in the same manner but without the antimony standard.[1]

Calibration Curve

Prepare a series of standard solutions of antimony(V) covering the range of 0.10 to 8.00 mg/L. Follow the procedure described above for each standard. Plot a graph of absorbance versus concentration to obtain a calibration curve. The concentration of antimony in the unknown sample can then be determined from this curve.

Interferences

Certain ions can interfere with the determination of antimony by forming similar complexes or by affecting the reaction conditions. It has been reported that tin, gold, and thallium can interfere with this method as they react similarly with brilliant green.[1]

Visualization of the Experimental Workflow

Caption: Workflow for the spectrophotometric determination of antimony.

References

• 1. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for Solvent Violet 38 in Non-Destructive Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Violet 38, an anthraquinone-based dye, presents potential applications in non-destructive testing (NDT), particularly in fluorescent penetrant inspection (FPI) and leak detection.[1] Its solubility in non-polar solvents and oils, coupled with its fluorescent properties, makes it a candidate for inclusion in penetrant formulations designed to detect surface-breaking defects in non-porous materials.[1] These application notes provide an overview of its properties, general experimental protocols based on industry standards, and the current landscape of its use in NDT.

Physicochemical Properties and Spectroscopic Data

Table 1: Physicochemical Properties of Solvent Violet 38

Property	Value	Reference
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone	[2]
CAS Number	68239-76-9	[1]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[3]
Molecular Weight	734.07 g/mol	[3]
Appearance	Dark powder	[1]
Solubility	Soluble in xylene and assorted non-polar solvents.	[1]
Shade in Solution	Blue-violet	[1]

Table 2: Spectroscopic Properties of Solvent Violet 38

Parameter	Value	Notes
Absorption Maximum (λmax)	Data not available	Specific absorption maxima in NDT-relevant solvents are not publicly documented. As an anthraquinone (B42736) dye, it is expected to absorb UV and/or visible light.
Emission Maximum (λem)	Data not available	The specific emission wavelength, which determines the color of the fluorescence, is not publicly documented for NDT applications.
Fluorescence Quantum Yield (ΦF)	Data not available	The quantum yield, a measure of the efficiency of fluorescence, is a critical parameter for sensitivity and is not publicly available for Solvent Violet 38.

Experimental Protocols for Fluorescent Penetrant Inspection (FPI)

While specific protocols for Solvent Violet 38 are not published, a general procedure for fluorescent penetrant inspection in accordance with ASTM E1417 can be adapted. The following protocol is a generalized workflow and should be optimized based on the specific penetrant formulation and application.

1. Penetrant Formulation:

• Dye Concentration: A typical usage rate for Solvent Violet 38 in various applications is between 0.0001% and 0.05% by weight.[1] For NDT applications, the optimal concentration would need to be determined experimentally to balance fluorescence intensity with background noise.

• Carrier Solvent: The dye should be dissolved in a suitable non-polar, high-boiling point, and low-volatility carrier oil or solvent system that possesses good wetting and penetrating characteristics.

2. Pre-cleaning:

• Thoroughly clean the surface of the component to be inspected to remove any contaminants such as dirt, oil, grease, or paint that could obstruct the penetrant from entering defects.

• Ensure the surface is completely dry before applying the penetrant.

3. Penetrant Application:

• Apply the Solvent Violet 38-based penetrant to the surface of the component by spraying, brushing, or immersion.

• Ensure complete and even coverage of the area to be inspected.

4. Dwell Time:

• Allow the penetrant to dwell on the surface for a sufficient amount of time (typically 10 to 30 minutes) to allow it to seep into any surface-breaking discontinuities. Dwell time may vary depending on the material, temperature, and the size of the defects being sought.

5. Excess Penetrant Removal:

• Carefully remove the excess penetrant from the surface. The removal method will depend on the type of penetrant used (e.g., water-washable, post-emulsifiable, or solvent-removable).

• For a solvent-removable system, use a clean, lint-free cloth lightly dampened with a suitable remover. Avoid spraying the remover directly onto the surface, as this can remove the penetrant from the defects.

6. Developer Application:

• Apply a thin, even layer of a suitable developer to the surface. The developer acts as a blotter, drawing the trapped penetrant out of the defects to form a visible indication.

• Allow for an appropriate development time (typically 10 to 30 minutes).

7. Inspection:

• Inspect the component in a darkened area using a UV-A (black light) source.

• Any defects will appear as fluorescent indications against the dark background.

8. Post-cleaning:

• Thoroughly clean the component to remove all residual penetrant and developer.

Diagrams

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. echemi.com [echemi.com]
• 3. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]

Application Note: A Novel Fluorescence-Based Method for the Detection of Environmental Contaminants Using Solvent Violet 38

Introduction

The detection of environmental contaminants is crucial for ensuring public health and environmental safety.[1][2] Fluorescent chemosensors have emerged as a powerful tool for this purpose due to their high sensitivity, selectivity, and potential for real-time monitoring.[3][4] Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) family.[5][6][7] While traditionally used in the coloration of plastics, oils, and waxes, its inherent fluorescent properties present a potential for its application in environmental sensing.[8][9] This application note outlines a prospective method for utilizing Solvent Violet 38 as a fluorescent probe for the detection of environmental pollutants, such as heavy metal ions or organic compounds.

The proposed detection mechanism is based on the principle of fluorescence quenching or enhancement.[10] The interaction between the excited state of Solvent Violet 38 and a target contaminant can lead to a change in its fluorescence intensity, which can be correlated to the concentration of the analyte.[11] This approach offers a potentially rapid and cost-effective screening tool for various environmental matrices.

Properties of Solvent Violet 38

Solvent Violet 38 is an anthraquinone-based dye with the following key characteristics:

Property	Description
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone
CAS Number	68239-76-9[9]
Molecular Formula	C28H18Br4N2O2[6]
Appearance	Dark powder[9]
Solubility	Soluble in xylene and other non-polar solvents[9]
Fluorescence	Exhibits fluorescence, a property being explored for sensing applications.[8]

Proposed Detection Mechanism: Fluorescence Quenching

The interaction of environmental contaminants with Solvent Violet 38 can potentially lead to a decrease in its fluorescence intensity, a phenomenon known as fluorescence quenching.[10] This can occur through several mechanisms, including collisional quenching, energy transfer, or the formation of a non-fluorescent complex between the dye and the contaminant.[10] For instance, heavy metal ions are known to quench the fluorescence of organic dyes.[3] The degree of quenching can be quantified and used to determine the concentration of the contaminant in a sample.

Figure 1: Proposed fluorescence quenching mechanism of Solvent Violet 38 by an environmental contaminant.

Experimental Protocol: General Guideline for Contaminant Detection

This protocol provides a general framework for utilizing Solvent Violet 38 for the detection of environmental contaminants. Optimization of specific parameters such as solvent system, dye concentration, and incubation time will be necessary for specific applications.

1. Materials and Reagents

• Solvent Violet 38

• High-purity solvent (e.g., xylene, toluene, or other suitable non-polar solvent)

• Contaminant standard solutions

• Environmental samples (e.g., water, soil extracts)

• Volumetric flasks and pipettes

• Cuvettes for fluorescence spectroscopy

2. Preparation of Stock and Working Solutions

• Solvent Violet 38 Stock Solution (e.g., 1 mM): Accurately weigh a known amount of Solvent Violet 38 and dissolve it in the chosen solvent to prepare a stock solution.

• Solvent Violet 38 Working Solution (e.g., 10 µM): Dilute the stock solution to the desired working concentration. The optimal concentration should be determined experimentally to yield a stable and measurable fluorescence signal.

• Contaminant Standard Solutions: Prepare a series of standard solutions of the target contaminant in the same solvent as the dye.

3. Sample Preparation

• Water Samples: Depending on the target analyte, a liquid-liquid extraction step may be necessary to transfer the contaminant from the aqueous phase to the organic solvent compatible with Solvent Violet 38.

• Soil/Sediment Samples: An appropriate extraction method (e.g., soxhlet extraction, sonication) with a suitable solvent should be employed to isolate the contaminants of interest. The extract may require cleanup and concentration steps.

4. Fluorescence Measurement

• Turn on the spectrofluorometer and allow it to warm up.

• Set the excitation and emission wavelengths. These should be determined by running an initial scan of the Solvent Violet 38 working solution to identify the wavelengths of maximum excitation and emission.

• Blank Measurement: Measure the fluorescence of the pure solvent.

• Dye Measurement: Measure the initial fluorescence intensity (F₀) of the Solvent Violet 38 working solution.

• Titration with Contaminant: Add increasing concentrations of the contaminant standard solution to the Solvent Violet 38 working solution. After each addition, mix thoroughly and record the fluorescence intensity (F).

• Sample Analysis: Add a known volume of the prepared environmental sample extract to the Solvent Violet 38 working solution and record the fluorescence intensity.

5. Data Analysis

• Plot the fluorescence intensity (F) or the ratio of F/F₀ as a function of the contaminant concentration to generate a calibration curve.

• Determine the concentration of the contaminant in the environmental samples by interpolating their fluorescence readings on the calibration curve.

Figure 2: General experimental workflow for contaminant detection using Solvent Violet 38.

Data Presentation

The following table provides a template for summarizing the quantitative data obtained from the experiments. The values presented are hypothetical and for illustrative purposes only.

Contaminant	Linear Range (µM)	Limit of Detection (LOD) (µM)	Quenching Constant (Ksv) (M⁻¹)
Heavy Metal X	0.1 - 10	0.05	1.2 x 10⁴
Organic Pollutant Y	1 - 50	0.5	8.5 x 10³

While the direct application of Solvent Violet 38 for environmental contaminant detection is not yet established in the literature, its fluorescent properties suggest a strong potential for such use. The proposed method, based on fluorescence quenching, offers a promising avenue for the development of a rapid, sensitive, and cost-effective screening tool for various pollutants. Further research is required to validate this approach, optimize the experimental conditions for specific contaminants, and evaluate its performance in real-world environmental samples.

References

• 1. Organic Fluorescent Sensors for Environmental Analysis: A Critical Review and Insights into Inorganic Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Progress on Fluorescent Probes in Heavy Metal Determinations for Food Safety: A Review [mdpi.com]
• 3. Fluorescent Sensors for the Detection of Heavy Metal Ions in Aqueous Media [mdpi.com]
• 4. Frontiers | Recent Developments in Fluorescent Materials for Heavy Metal Ions Analysis From the Perspective of Forensic Chemistry [frontiersin.org]
• 5. Anthraquinone dye | Synthesis, Applications, Properties | Britannica [britannica.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pylamdyes.com [pylamdyes.com]
• 10. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 11. Solvent Effects on Fluorescence Emission [evidentscientific.com]

Application Notes and Protocols: Solvent Violet 38 for Staining Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are theoretical and provided for research and development purposes. There is currently a lack of established and validated methods for the use of Solvent Violet 38 in biological staining. The information herein is based on the chemical properties of Solvent Violet 38 as a lipophilic, anthraquinone (B42736) dye and adapted from established protocols for similar classes of dyes. Users must empirically determine and optimize all parameters, including fluorescence excitation/emission spectra, staining concentrations, and incubation times.

Introduction

Solvent Violet 38 is a synthetic, solvent-soluble dye belonging to the anthraquinone class.[1] Traditionally, it has been utilized in industrial applications for coloring non-polar materials such as plastics, oils, and waxes.[2] Its chemical structure and high lipophilicity suggest two potential, yet unexplored, applications in the realm of biological staining: as a fluorescent probe for intracellular lipid droplets and as a nuclear stain, particularly in fixed cells.

This document outlines hypothetical protocols for these potential applications, providing a foundational framework for researchers interested in exploring the utility of Solvent Violet 38 in cellular imaging.

Chemical and Physical Properties of Solvent Violet 38

A summary of the key properties of Solvent Violet 38 is presented below. This data is essential for preparing stock solutions and understanding the dye's behavior.

Property	Value	Reference
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone	[3]
C.I. Name	Solvent Violet 38	[1]
CAS Number	63512-14-1	[1]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[1]
Molecular Weight	734.07 g/mol	[1]
Appearance	Dark purple powder	[2][4]
Solubility	Soluble in xylene and other non-polar solvents; slightly soluble in alcohol; insoluble in water.	[2]
LogP	9.762	[1]

Potential Application 1: Staining of Intracellular Lipid Droplets

The high lipophilicity (LogP = 9.762) of Solvent Violet 38 suggests it may preferentially partition into neutral lipid environments, such as intracellular lipid droplets.[1] This is a common characteristic of "solvent dyes" used for this purpose. The following protocol is adapted from methods for other lipophilic dyes like Solvent Black 46.

Principle of Staining

When a solution of Solvent Violet 38 in a suitable organic solvent is applied to cells, the dye is expected to diffuse across the cell membrane and accumulate in lipid-rich organelles. This accumulation would render the lipid droplets visible, potentially via fluorescence microscopy.

Hypothetical Protocol for Lipid Droplet Staining in Fixed Cells

Materials:

• Solvent Violet 38

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Mounting Medium

Procedure:

• Cell Culture: Plate cells on glass coverslips at an appropriate density and culture until they reach the desired confluency. To induce lipid droplet formation, cells can be treated with oleic acid complexed to BSA for 24-48 hours.

• Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells with 4% PFA for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Solvent Violet 38 in anhydrous DMSO or ethanol.

• Staining Solution Preparation: Dilute the stock solution to a working concentration in PBS. Note: The optimal working concentration must be determined empirically, but a starting range of 1-10 µg/mL is suggested.

• Staining: Add the staining solution to the fixed cells and incubate for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three to five times with PBS to remove excess dye.

• Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

• Imaging: Visualize the stained lipid droplets using fluorescence microscopy. The optimal excitation and emission wavelengths will need to be determined.

Experimental Workflow for Lipid Droplet Staining

Workflow for lipid droplet staining.

Potential Application 2: Nuclear Staining in Fixed Cells

Several anthraquinone-based dyes have been shown to intercalate with DNA, making them effective nuclear stains.[5][6] It is plausible that Solvent Violet 38 could exhibit similar properties, particularly in cells with compromised membranes where the dye can more readily access the nucleus.

Principle of Staining

The planar structure of the anthraquinone core of Solvent Violet 38 may allow it to bind to DNA, likely through intercalation. In fixed and permeabilized cells, the dye could access the nucleus and bind to the DNA, resulting in a fluorescent signal that co-localizes with the nucleus.

Hypothetical Protocol for Nuclear Staining in Fixed and Permeabilized Cells

Materials:

• Solvent Violet 38

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Mounting Medium

Procedure:

• Cell Culture and Fixation: Follow steps 1-3 from the lipid droplet staining protocol.

• Permeabilization: Incubate the fixed cells with 0.1% Triton X-100 in PBS for 10-15 minutes at room temperature to permeabilize the cell and nuclear membranes.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Stock and Staining Solution Preparation: Prepare stock and working solutions of Solvent Violet 38 as described in the lipid droplet protocol. A similar starting concentration range of 1-10 µg/mL is recommended for optimization.

• Staining: Add the staining solution to the permeabilized cells and incubate for 15-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three to five times with PBS.

• Mounting and Imaging: Mount and visualize the samples as described previously.

Experimental Workflow for Nuclear Staining

Workflow for nuclear staining.

Fluorescence Properties and Data Presentation

One of the most critical aspects to be determined for the use of Solvent Violet 38 as a fluorescent probe is its excitation and emission spectra. Anthraquinone dyes are known to be fluorescent, often with large Stokes shifts.[7]

Parameter	Value	Notes
Excitation Maximum (λex)	To be determined	A broad-spectrum light source and a monochromator or filter set would be required to determine the optimal excitation wavelength.
Emission Maximum (λem)	To be determined	An emission spectrum should be recorded by exciting at the determined λex.
Stokes Shift	To be determined	The difference in nanometers between the excitation and emission maxima.
Quantum Yield	To be determined	This would need to be measured relative to a known standard.
Photostability	To be determined	The resistance of the dye to photobleaching should be assessed under typical imaging conditions.

Safety and Handling

Solvent Violet 38 should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area and avoid inhalation of the powder. For detailed safety information, consult the manufacturer's Safety Data Sheet (SDS).

Conclusion and Future Directions

Solvent Violet 38 presents an intriguing, yet unvalidated, candidate for biological staining, with potential applications in visualizing both lipid droplets and cell nuclei. The protocols provided here offer a starting point for researchers to explore these possibilities. Key to its adoption as a biological stain will be the thorough characterization of its photophysical properties and the empirical optimization of staining conditions for various cell types and applications. Further studies would also be needed to assess its suitability for live-cell imaging and its potential cytotoxicity.

References

• 1. Solvent Violet 38｜lookchem [lookchem.com]
• 2. biotium.com [biotium.com]
• 3. echemi.com [echemi.com]
• 4. chembk.com [chembk.com]
• 5. Exploring the utility of Deep Red Anthraquinone 5 for digital staining of ex vivo confocal micrographs of optically sectioned skin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 7. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]

Application Notes and Protocols for Solvent Violet 38: A Developmental Staining Agent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the initial development of a staining protocol using Solvent Violet 38. As there is no established biological staining protocol for this dye, the following information is based on its known physicochemical properties and general principles of histological staining with solvent-soluble dyes. The provided protocols should be considered a starting point for optimization in your specific research applications.

Introduction to Solvent Violet 38

Solvent Violet 38, also known as C.I. 615665, is a synthetic dye belonging to the anthraquinone (B42736) family.[1][2] It is characterized by its solubility in non-polar solvents and its vibrant blue-violet color in solution.[1] Traditionally, it has been used for coloring oils, waxes, plastics, and other non-aqueous materials.[1][2][3] Its chemical structure and solubility profile suggest a potential application in histology for the visualization of lipid-rich structures.

Mechanism of Action (Proposed): As a solvent dye, the staining mechanism of Solvent Violet 38 in biological tissues is likely based on its preferential solubility in lipids over the dye solvent. This is a physical staining process where the dye partitions into and accumulates in hydrophobic cellular components such as lipid droplets, myelin, and adipocytes.

Physicochemical and Safety Data

A summary of the key properties of Solvent Violet 38 is presented below. This data is essential for understanding its behavior in solution and for safe laboratory handling.

Property	Value	Reference
Chemical Name	1,4-bis((2,6-dibromo-4-methylphenyl)amino)anthracene-9,10-dione	[4]
CAS Number	63512-14-1	[5]
Molecular Formula	C28H18Br4N2O2	[5]
Molecular Weight	734.07 g/mol	[5]
Appearance	Dark purple powder	[6]
Solubility	Soluble in acetone, chloroform, benzene, xylene, toluene. Slightly soluble in alcohol. Insoluble in water.	[3]
Flash Point	369.5°C	[5]
Boiling Point	687.4°C at 760 mmHg	[5]

Safety and Handling Precautions

It is crucial to handle Solvent Violet 38 with appropriate safety measures.

• Eye Protection: Causes serious eye irritation. Always wear safety glasses or goggles.

• Hand Protection: Wear suitable chemical-resistant gloves.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood to avoid inhaling dust particles.

• Skin Protection: Wear a lab coat and avoid skin contact.

• First Aid: In case of eye contact, rinse cautiously with water for several minutes. If on skin, wash with soap and water. If inhaled, move to fresh air. Seek medical attention if irritation persists.

• Storage: Store in a cool, dry place away from oxidizing agents.[6]

Experimental Protocols: Staining of Lipids in Frozen Sections (Proposed)

This protocol is a suggested starting point for using Solvent Violet 38 to stain lipids in frozen tissue sections. Optimization of incubation times, concentrations, and differentiation steps will likely be necessary for different tissue types.

4.1. Materials and Reagents

• Solvent Violet 38 powder

• Acetone

• Isopropanol (B130326)

• Distilled water

• Glycerin jelly or other aqueous mounting medium

• Frozen tissue sections (e.g., adipose tissue, liver with steatosis)

• Coplin jars

• Microscope slides and coverslips

4.2. Preparation of Staining Solution

• Stock Solution (0.5% w/v): Dissolve 0.5 g of Solvent Violet 38 in 100 mL of acetone. Mix well until the dye is completely dissolved. This stock solution can be stored at room temperature in a tightly sealed container.

• Working Solution: To prepare the working solution, mix 6 mL of the stock solution with 4 mL of distilled water. The solution will become cloudy. Allow it to stand for 5-10 minutes and then filter before use. The working solution should be prepared fresh daily.

4.3. Staining Procedure

• Cut frozen sections at 8-10 µm and mount on glass slides. Allow the sections to air dry.

• Fixation: Briefly fix the sections in 10% neutral buffered formalin for 1 minute.

• Rinse: Rinse gently in distilled water.

• Staining: Immerse the slides in the filtered working solution of Solvent Violet 38 for 5-10 minutes.

• Differentiation: Differentiate the sections in 50% isopropanol for 1-2 minutes, or until the lipid structures are clearly defined against a pale background. This step is critical and may require optimization.

• Rinse: Rinse thoroughly in distilled water.

• Counterstaining (Optional): A light nuclear counterstain such as Hematoxylin can be applied at this stage if desired.

• Mounting: Mount the coverslip with an aqueous mounting medium like glycerin jelly.

4.4. Expected Results

• Lipid droplets, adipocytes, myelin: Violet to dark violet

• Background: Colorless to very pale violet

Visualizations

The following diagrams illustrate the proposed experimental workflow and a troubleshooting guide for the developmental Solvent Violet 38 staining protocol.

Caption: Experimental workflow for the proposed Solvent Violet 38 staining protocol.

Caption: Troubleshooting guide for Solvent Violet 38 staining.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. sdinternational.com [sdinternational.com]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. Solvent Violet 38｜lookchem [lookchem.com]
• 6. chembk.com [chembk.com]

Application Notes and Protocols for Solvent Violet 38

Disclaimer: The following information is based on available data for Solvent Violet 38, which is primarily documented for industrial applications. There is currently no scientific literature available detailing its use for biological staining in research or drug development. The protocols provided are generalized for industrial applications and should be adapted and validated for any specific use.

Introduction

Solvent Violet 38 is a synthetic dye belonging to the anthraquinone (B42736) class.[1][2] It is characterized by its deep violet color and solubility in non-polar organic solvents such as xylene.[1] This dye is primarily utilized in the coloration of various industrial products due to its excellent solubility, lightfastness, and thermal stability.[3] Its main applications include the coloring of plastics, oils, waxes, adhesives, coatings, and printing inks.[1][3][4] In some cases, it is also used in low concentrations as a whitener to reduce the yellow appearance of resins and plastics.[1]

Physicochemical Properties and Specifications

Property	Value	Reference
Chemical Name	1,4-bis((2,6-dibromo-4-methylphenyl)amino)anthracene-9,10-dione	[2]
CAS Number	68239-76-9	[1]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[2][5]
Molecular Weight	734.07 g/mol	[2]
Appearance	Dark powder	[1]
Color in Solution	Blue-violet	[1]
Solubility	Soluble in xylene and other non-polar solvents	[1]

Quantitative Data: Recommended Concentration

The optimal concentration of Solvent Violet 38 is highly dependent on the specific application, the material being colored, and the desired color intensity. For its primary industrial applications, a general concentration range has been established.

Application	Recommended Concentration Range (%)
General Plastics, Oils, Waxes	0.0001 - 0.05

Table 1: General usage rate of Solvent Violet 38 in industrial applications.[1]

Experimental Protocols: Industrial Staining

The following is a generalized protocol for the coloration of plastics using Solvent Violet 38. This protocol should be considered a starting point and may require optimization based on the specific polymer and processing conditions.

Materials

• Solvent Violet 38 powder

• Polymer resin (e.g., polystyrene, ABS, PVC, PMMA, polyester)[1]

• Appropriate organic solvent (if preparing a masterbatch)

• Standard polymer processing equipment (e.g., extruder, injection molding machine)

Protocol: Direct Compounding

This method involves directly mixing the dye with the polymer resin.

• Drying: Dry the polymer resin according to the manufacturer's specifications to remove any residual moisture.

• Pre-mixing: In a suitable container, accurately weigh the required amount of Solvent Violet 38 powder based on the desired final concentration (refer to Table 1). Add the dye to the polymer resin and mechanically mix until a homogenous powder blend is achieved.

• Melt Processing: Introduce the mixture into the hopper of an extruder or injection molding machine.

• Homogenization: Process the polymer at the recommended temperature profile to ensure complete melting and uniform distribution of the dye within the polymer matrix.

• Extrusion/Molding: Extrude or mold the colored polymer into the desired form (e.g., pellets, films, or final parts).

Protocol: Masterbatch Preparation

This method involves creating a concentrated colorant (masterbatch) that is then diluted with the natural polymer.

• Masterbatch Formulation: Calculate the amount of Solvent Violet 38 needed to achieve a high concentration in a carrier resin (typically the same as or compatible with the final polymer).

• Solvent Dispersion (Optional): For better dispersion, the dye can be pre-dispersed in a small amount of a compatible solvent before being mixed with the carrier resin.

• Compounding: Mix the dye with the carrier resin using a high-shear mixer or a twin-screw extruder to ensure thorough dispersion.

• Pelletizing: Extrude and pelletize the concentrated mixture to form the masterbatch.

• Final Processing: Let down the masterbatch pellets with the natural polymer resin at a predetermined ratio during the final melt processing step (extrusion or injection molding) to achieve the target color concentration.

Logical Workflow for Industrial Staining

The following diagram illustrates the general workflow for coloring plastics with Solvent Violet 38.

Caption: Workflow for plastic coloration with Solvent Violet 38.

Signaling Pathways and Biological Applications

There is no information available in the provided search results to suggest that Solvent Violet 38 has any known interactions with biological signaling pathways or any established applications in biological research or drug development. Its chemical properties, particularly its solubility in non-polar solvents, are not typical for biological stains which generally require some degree of aqueous solubility or specific binding properties to cellular components. Therefore, no signaling pathway diagrams can be generated. Researchers and scientists should exercise caution and perform extensive validation before considering this dye for any biological application.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Violet 38 Manufacturer | Ahmedabad | Gujarat | India [rsdcindustries.com]
• 4. Solvent Violet 38 [chembk.com]
• 5. lookchem.com [lookchem.com]

Solvent Violet 38: Properties and General Protocols

Introduction

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) family of colorants.[1] It is characterized by its deep purple, crystalline powder appearance and its solubility in various organic solvents such as alcohols, ketones, and ethers, while being only slightly soluble in water.[2] This dye is primarily utilized in industrial applications for coloring a range of materials, including plastics, textiles, leather, inks, and coatings.[2][3] Its chemical formula is C28H18Br4N2O2, and it is also known by the synonym Violet 4B.

Physicochemical Properties and Safety Information

A summary of the key characteristics of Solvent Violet 38 is presented in the table below.

Property	Description	Source(s)
Chemical Name	2-(2-methyl-5-arylmethylene-4-pyrazolyl) aniline	[2]
Synonyms	Violet 4B, Perox Violet 3B
CAS Number	68239-76-9	[1]
Molecular Formula	C28H18Br4N2O2	[3]
Appearance	Deep purple powder or crystal	[2]
Solubility	Soluble in organic solvents (alcohols, ketones, ethers, xylene); slightly soluble in water.	[1][2]
Primary Applications	Dyeing of plastics (cellulose acetate, polystyrene, ABS, rigid PVC, PMMA, polyester), textiles, leather, inks, paints, and coatings.	[1][2][3]
Storage	Store in a dry, cool, well-ventilated place in a tightly closed container, away from fire and oxidizing agents.	[2][4]
Safety Precautions	Avoid direct contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Use in a well-ventilated area.	[2][4]

Industrial Application Protocol: General Plastic Coloration

Solvent Violet 38 is commonly used to impart a violet color to various plastics. The following is a generalized protocol for this application.

Objective: To color a plastic resin using Solvent Violet 38.

Materials:

• Plastic resin (e.g., polystyrene, ABS, PMMA)

• Solvent Violet 38 dye

• Appropriate organic solvent (e.g., xylene)

• Mixing equipment

• Extruder or injection molding machine

Protocol:

• Dye Preparation: Dissolve Solvent Violet 38 in a suitable organic solvent to create a concentrated stock solution. The typical usage rate is between 0.0001% and 0.05% of the final product weight.[1]

• Mixing: Add the dye solution to the plastic resin. Ensure thorough mixing to achieve a homogenous color distribution.

• Processing: Process the colored resin using standard techniques such as extrusion or injection molding. The processing temperature will depend on the specific plastic being used.

Related Staining Protocols in Biological Research

While specific protocols for Solvent Violet 38 in biological contexts are unavailable, the following protocols for other violet dyes and a lipid stain are provided as a reference for researchers who may wish to explore the potential of Solvent Violet 38 in biological applications.

Application Note 1: Crystal Violet Staining for Cell Quantification

Introduction: Crystal violet is a triarylmethane dye used to stain the nuclei and cytoplasm of adherent cells. It is a common method for quantifying cell viability and biomass.

Experimental Protocol:

• Cell Seeding and Treatment:

  • Plate adherent cells in a multi-well plate at the desired density.

  • Allow cells to adhere and treat with experimental compounds as required.

• Fixation:

  • Gently wash the cells with Phosphate-Buffered Saline (PBS).

  • Add a fixative solution (e.g., 4% paraformaldehyde in PBS or 100% methanol) to each well.

  • Incubate for 10-20 minutes at room temperature.[5]

• Staining:

  • Remove the fixative and allow the plates to air dry.

  • Add Crystal Violet Staining Solution (0.1% - 0.5% w/v) to each well to completely cover the cell monolayer.

  • Incubate for 10-30 minutes at room temperature.[5]

• Washing:

  • Carefully remove the staining solution.

  • Wash the wells with water to remove excess stain.

• Solubilization:

  • Add a solubilization solution (e.g., 10% acetic acid or 1% SDS) to each well.

  • Incubate for 15-30 minutes at room temperature with gentle agitation to dissolve the incorporated dye.[5]

• Absorbance Measurement:

  • Measure the absorbance of the solubilized dye using a spectrophotometer at a wavelength of 570-590 nm.[5][6]

Quantitative Data Summary:

Parameter	Value	Reference(s)
Fixation Time	10 - 20 minutes	[5]
Staining Incubation Time	10 - 30 minutes	[5]
Solubilization Time	15 - 30 minutes	[5]
Absorbance Wavelength	570 - 590 nm	[5][6]

Experimental Workflow:

Crystal Violet Staining Workflow

Application Note 2: Live Cell Cycle Analysis with DyeCycle Violet

Introduction: DyeCycle Violet is a cell-permeant DNA-selective stain used for live-cell cycle analysis by flow cytometry. It becomes fluorescent upon binding to double-stranded DNA.

Experimental Protocol:

• Cell Preparation:

  • Harvest cells and prepare a single-cell suspension.

• Staining:

  • Add DyeCycle Violet stain to the cell suspension.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Analysis:

  • Analyze the stained cells directly by flow cytometry without any wash steps.

  • Excite with a violet laser and measure emission at approximately 440 nm.[7]

Quantitative Data Summary:

Parameter	Value	Reference(s)
Incubation Time	15 - 30 minutes
Incubation Temperature	37°C	[7]
Excitation Wavelength	Violet Laser (~405 nm)	[7]
Emission Wavelength	~440 nm	[7]

Experimental Workflow:

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. chembk.com [chembk.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. echemi.com [echemi.com]
• 5. clyte.tech [clyte.tech]
• 6. Crystal violet staining protocol | Abcam [abcam.com]
• 7. Vybrant DyeCycle Violet Stain | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols for Imaging Solvent Violet 38 with Confocal Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Violet 38, an anthraquinone-based dye, is traditionally used for coloring non-polar materials such as plastics, waxes, and oils.[1][2] Its solubility in organic solvents and inherent fluorescence, characteristic of some anthraquinone (B42736) derivatives, suggest its potential as a fluorescent probe in biological imaging.[3][4] These application notes provide a detailed, albeit theoretical, protocol for the use of Solvent Violet 38 in confocal microscopy for imaging cellular structures. Given the limited data on its specific use in biological applications, this document outlines a starting point for researchers to explore its utility as a fluorescent stain for lipids and other non-polar components within cells.

Properties of Solvent Violet 38

Property	Value	Reference
Chemical Name	C.I. Solvent Violet 38	[5]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[5]
Molecular Weight	734.07 g/mol	[5]
Appearance	Dark purple powder	[1]
Solubility	Soluble in xylene, acetone, chloroform, toluene; slightly soluble in alcohol; insoluble in water.	[1][6]
Estimated Excitation Max	~420 - 550 nm	[3][4]
Estimated Emission Max	~560 - 650 nm	[3][4]
Lightfastness	Good to very good	[1]

Experimental Protocols

The following protocols are designed as a starting point for imaging cells with Solvent Violet 38 using confocal microscopy. Optimization of parameters such as dye concentration, incubation time, and solvent choice will be necessary for different cell types and experimental conditions.

Protocol 1: Staining of Adherent Cells

This protocol outlines the steps for staining adherent cells cultured on glass-bottom dishes or coverslips.

Materials:

• Adherent cells cultured on glass-bottom dishes or coverslips

• Solvent Violet 38

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Mounting medium

Procedure:

• Cell Culture: Culture adherent cells on a suitable imaging substrate to the desired confluency.

• Preparation of Staining Solution:

  • Prepare a 1 mM stock solution of Solvent Violet 38 in DMSO.

  • Dilute the stock solution in PBS to a final working concentration range of 1-10 µM. The optimal concentration should be determined experimentally.

• Cell Fixation:

  • Gently aspirate the culture medium.

  • Wash the cells twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Add the Solvent Violet 38 staining solution to the fixed cells.

  • Incubate for 15-30 minutes at room temperature, protected from light.

  • Aspirate the staining solution.

  • Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting and Imaging:

  • Add a drop of mounting medium to a microscope slide.

  • Carefully place the coverslip with the stained cells onto the mounting medium.

  • Seal the coverslip and allow the mounting medium to cure.

  • Image the specimen using a confocal microscope.

Protocol 2: Staining of Suspension Cells

This protocol provides a method for staining cells grown in suspension.

Materials:

• Suspension cells

• Solvent Violet 38

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Poly-L-lysine coated slides

Procedure:

• Cell Harvesting and Fixation:

  • Centrifuge the cell suspension to pellet the cells.

  • Resuspend the cell pellet in PBS and centrifuge again.

  • Resuspend the cells in 4% PFA in PBS and incubate for 15 minutes at room temperature.

  • Centrifuge the fixed cells and wash twice with PBS.

• Staining:

  • Resuspend the fixed cells in the Solvent Violet 38 staining solution (1-10 µM in PBS).

  • Incubate for 15-30 minutes at room temperature, protected from light.

  • Centrifuge the stained cells and wash three times with PBS.

• Mounting and Imaging:

  • Resuspend the final cell pellet in a small volume of PBS.

  • Pipette the cell suspension onto a poly-L-lysine coated slide and allow the cells to adhere.

  • Mount with a coverslip using an appropriate mounting medium.

  • Image using a confocal microscope.

Confocal Microscopy Parameters

The following are suggested starting parameters for imaging Solvent Violet 38. These will require optimization based on the specific instrument and experimental conditions.

Parameter	Suggested Setting
Excitation Laser	488 nm or 514 nm Argon laser line
Dichroic Mirror	Appropriate for the chosen excitation and emission wavelengths
Emission Filter	560 - 650 nm bandpass filter
Pinhole	1 Airy Unit (for optimal confocality)
Detector Gain/Offset	Adjust to achieve a good signal-to-noise ratio without saturation
Scan Speed	Slower scan speeds will generally improve image quality
Image Resolution	512x512 or 1024x1024 pixels

Diagrams

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. polarisorganics.com [polarisorganics.com]
• 3. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 4. ikm.org.my [ikm.org.my]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]

Technical Notes & Optimization

Technical Support Center: Solvent Violet 38 Solubility in Non-Polar Solvents

Welcome to the technical support center for Solvent Violet 38. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing Solvent Violet 38 in their work. Here you will find troubleshooting advice and frequently asked questions to address common challenges related to its solubility in non-polar solvents.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38 and in which non-polar solvents is it soluble?

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) class.[1] It is characterized by its deep violet color and is designed to be soluble in organic solvents rather than water. It is readily soluble in various non-polar and moderately polar organic solvents, including:

• Acetone

• Chloroform

• Benzene

• Toluene[1]

• Xylene[1]

It is generally insoluble in water and only slightly soluble in alcohols.[1]

Q2: I'm observing poor solubility of Solvent Violet 38 in my non-polar solvent system. What are the common causes?

Several factors can contribute to poor solubility:

• Solvent Polarity: While classified as a "solvent" dye, its solubility can still vary significantly between different non-polar solvents. The specific interactions between the dye molecules and the solvent molecules are crucial.

• Concentration: You may be attempting to create a solution that is above the saturation point of the dye in that particular solvent at the current temperature.

• Temperature: The solubility of most solid dyes, including Solvent Violet 38, is temperature-dependent. Lower ambient temperatures can lead to decreased solubility.

• Purity of the Dye and Solvent: Impurities in either the Solvent Violet 38 powder or the solvent can interfere with the dissolution process.

• Insufficient Agitation: Proper mixing is essential to break down dye agglomerates and facilitate the interaction between the dye and solvent molecules.

Q3: Can I heat the solvent to improve the solubility of Solvent Violet 38?

Yes, heating the solvent is a common and effective method to increase the solubility of Solvent Violet 38. Increasing the temperature provides the necessary energy to overcome the intermolecular forces within the dye's crystal lattice, allowing it to dissolve more readily. However, it is crucial to monitor the temperature to avoid solvent boiling or decomposition of the dye. Gentle heating is usually sufficient.

Q4: What is a co-solvent, and can it help dissolve Solvent Violet 38 in a non-polar solvent?

A co-solvent is a secondary solvent added in a smaller quantity to the primary solvent to enhance the solubility of a solute. In the context of non-polar systems, adding a small amount of a slightly more polar solvent (a co-solvent) can sometimes disrupt the intermolecular forces of the dye, aiding in its dissolution. For Solvent Violet 38 in a non-polar solvent like hexane (B92381), a small addition of a more polar solvent like toluene (B28343) or a long-chain alcohol could improve solubility. The selection of a co-solvent should be done carefully to ensure it is miscible with the primary solvent and does not negatively impact the downstream application.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Incomplete Dissolution	The concentration of Solvent Violet 38 is too high for the chosen solvent at the current temperature.	- Reduce the concentration of the dye. - Increase the temperature of the solution. - See Experimental Protocol 1 for determining solubility limits.
The solvent is not optimal for Solvent Violet 38.	- Try a different non-polar solvent (e.g., switch from hexane to toluene). - Introduce a co-solvent. See Experimental Protocol 2 for guidance on co-solvent selection.
Insufficient mixing or agitation.	- Use a magnetic stirrer or vortex mixer to ensure thorough mixing. - Increase the duration of agitation.
Precipitation Upon Cooling	The solution was saturated at a higher temperature and became supersaturated as it cooled.	- Gently reheat the solution before use. - Prepare a more dilute stock solution that remains stable at room temperature. - Consider a solvent system that offers better solubility at lower temperatures.
Color Shift in Solution	Impurities in the solvent or dye, or degradation of the dye.	- Use high-purity solvents and ensure the Solvent Violet 38 is from a reputable source. - Avoid prolonged exposure to high temperatures or strong light, which can cause degradation.

Solubility Data

Solvent	Relative Solubility at 25°C (Illustrative)	Notes
Toluene	High	A good initial choice for most applications.
Xylene	High	Similar to toluene, often used interchangeably.
Chloroform	High	Effective but consider safety and handling precautions.
Acetone	Moderate-High	A more polar option that can be effective.
Hexane	Low	May require heating or the use of a co-solvent for significant dissolution.
Heptane	Low	Similar to hexane.

Note: The values in this table are for illustrative purposes to indicate expected relative solubility and are not based on verified experimental data.

Experimental Protocols

Experimental Protocol 1: Determining the Solubility Limit of Solvent Violet 38

Objective: To determine the saturation point of Solvent Violet 38 in a specific non-polar solvent at a given temperature.

Materials:

• Solvent Violet 38 powder

• Selected non-polar solvent (e.g., toluene)

• Analytical balance

• Volumetric flasks (e.g., 10 mL)

• Magnetic stirrer and stir bars

• Temperature-controlled water bath or hot plate

• Spectrophotometer (optional, for quantitative analysis)

Procedure:

• Preparation: Accurately weigh a small amount of Solvent Violet 38 (e.g., 10 mg) and place it in a 10 mL volumetric flask.

• Solvent Addition: Add a small volume of the solvent (e.g., 2 mL) to the flask.

• Agitation: Place a small stir bar in the flask and place it on a magnetic stirrer. Stir the mixture vigorously.

• Incremental Solvent Addition: Continue to add the solvent in small increments (e.g., 1 mL at a time), allowing the mixture to stir for a set period (e.g., 15 minutes) after each addition.

• Observation: Observe the solution carefully. The saturation point is reached when a small amount of undissolved dye powder remains at the bottom of the flask even after prolonged stirring.

• Temperature Control: For determining solubility at a specific temperature, perform the entire procedure in a temperature-controlled bath.

• Quantification (Optional): To obtain a precise solubility value, carefully filter the saturated solution to remove any undissolved solid. The concentration of the dissolved dye in the filtrate can then be determined using a spectrophotometer by comparing its absorbance to a calibration curve.

Experimental Protocol 2: Enhancing Solubility with a Co-solvent

Objective: To improve the solubility of Solvent Violet 38 in a poor non-polar solvent (e.g., hexane) using a co-solvent (e.g., toluene).

Materials:

• Solvent Violet 38 powder

• Primary non-polar solvent (e.g., hexane)

• Co-solvent (e.g., toluene)

• Graduated cylinders or pipettes

• Beakers or flasks

• Magnetic stirrer and stir bars

Procedure:

• Initial Attempt: Attempt to dissolve a known amount of Solvent Violet 38 in a specific volume of the primary solvent (e.g., 10 mg in 10 mL of hexane) at room temperature with stirring. Observe the degree of dissolution.

• Co-solvent Introduction: To the suspension from step 1, add the co-solvent dropwise while continuing to stir.

• Observation: Observe any changes in the amount of undissolved solid. Continue adding the co-solvent in small, measured increments until the dye is completely dissolved.

• Record Ratios: Record the final ratio of the primary solvent to the co-solvent that was required to achieve complete dissolution.

• Optimization: Repeat the experiment with different ratios of the primary solvent to the co-solvent to determine the minimum amount of co-solvent needed.

Visualizations

Caption: Troubleshooting workflow for improving Solvent Violet 38 solubility.

Caption: Conceptual diagram of the co-solvency mechanism.

References

• 1. pylamdyes.com [pylamdyes.com]

preventing aggregation of Solvent Violet 38 in solution

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the use of Solvent Violet 38 in experimental settings, with a focus on preventing its aggregation in solution.

Troubleshooting Guide: Preventing Aggregation of Solvent Violet 38

This guide is designed in a question-and-answer format to help you troubleshoot and resolve aggregation and precipitation issues with Solvent Violet 38 solutions.

Q1: My Solvent Violet 38 is precipitating out of solution immediately after preparation. What is the likely cause and how can I fix it?

A1: Immediate precipitation is often due to poor solvent choice or creating a supersaturated solution.[1]

• Incorrect Solvent: Ensure you are using a solvent in which Solvent Violet 38 has high solubility. It is soluble in acetone, chloroform, benzene, xylene, and toluene, and slightly soluble in alcohol.[2] It is insoluble in water.[2]

• Supersaturated Solution: You may be exceeding the solubility limit of the dye in the chosen solvent at the current temperature. Try preparing a more dilute solution.

• Low-Quality Solvent: The presence of contaminants, especially water, in your organic solvent can significantly reduce the solubility of Solvent Violet 38.[1] Use high-purity, anhydrous solvents.

• Low Temperature: The solubility of many dyes, including those from the anthraquinone (B42736) family, generally decreases at lower temperatures.[3] Prepare your solution at room temperature or slightly warmer, ensuring all glassware is at a similar temperature to prevent localized cooling.[1]

Q2: My Solvent Violet 38 solution was initially clear, but has become cloudy and is now forming a precipitate over time. What is happening?

A2: This delayed precipitation is likely due to aggregation, which can be triggered by several factors:

• Temperature Fluctuations: Storing the solution in an environment with fluctuating temperatures can lead to precipitation as the dye's solubility changes. Store the solution in a tightly sealed, opaque container at a constant, cool temperature.[3]

• Exposure to Light: Some dyes can degrade or undergo photochemical reactions when exposed to light, which may lead to the formation of less soluble species.[3] Store the solution in the dark.

• Solvent Evaporation: If the container is not properly sealed, solvent evaporation can increase the dye concentration, leading to a supersaturated and unstable solution.

• Lack of Stabilizers: For long-term storage or in certain solvent systems, the addition of a dispersant or stabilizer may be necessary to prevent dye molecules from aggregating.

Q3: The color intensity of my Solvent Violet 38 solution seems to be decreasing over time. Is this related to aggregation?

A3: Yes, a decrease in color intensity can be an indicator of aggregation. When dye molecules aggregate, their light-absorbing properties can change, often leading to a decrease in the perceived color strength. This can be monitored using UV-Vis spectroscopy, where aggregation can cause a blue-shift (H-aggregation) or a red-shift (J-aggregation) in the absorption spectrum, often accompanied by a decrease in the main absorption peak's intensity.

Q4: What are the primary molecular forces driving the aggregation of Solvent Violet 38?

A4: The aggregation of organic dyes like Solvent Violet 38, which has a large, planar anthraquinone structure, is primarily driven by intermolecular π-π stacking interactions. These are attractive, non-covalent forces between the aromatic rings of adjacent dye molecules. Van der Waals forces also contribute to the overall aggregation process.

Logical Flow for Troubleshooting Aggregation

Caption: A flowchart outlining the systematic steps to troubleshoot and resolve aggregation issues with Solvent Violet 38 solutions.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38?

A1: Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone class.[4] It appears as a deep purple powder and is soluble in various organic solvents, making it suitable for coloring plastics, resins, oils, waxes, and in printing inks.[2][4]

Q2: What are the recommended storage conditions for Solvent Violet 38 powder and its solutions?

A2:

• Powder: Store in a tightly sealed container in a cool, dry, and dark place, away from oxidizing agents.[3]

• Solutions: Store in a tightly sealed, opaque container at a constant, cool temperature to prevent solvent evaporation and temperature-induced precipitation.[1][3]

Q3: How does solvent polarity affect the aggregation of Solvent Violet 38?

A3: The polarity of the solvent plays a crucial role in the solubility and aggregation of dyes. While Solvent Violet 38 is soluble in a range of organic solvents, its stability can vary. In some cases, a solvent that is too "good" at solvating the dye can lead to aggregation upon slight changes in conditions. Conversely, a solvent in which the dye is only sparingly soluble will also promote aggregation. It is often a matter of finding the optimal solvent or solvent blend for your specific application and concentration.

Q4: Can I use sonication to redissolve precipitated Solvent Violet 38?

A4: Sonication can be a useful technique to break up aggregates and aid in the initial dissolution of the dye. However, if the underlying cause of precipitation (e.g., a supersaturated solution or an inappropriate solvent) is not addressed, the dye will likely re-precipitate over time.

Q5: Are there any specific additives that can help prevent the aggregation of Solvent Violet 38?

A5: Yes, dispersants and surfactants can be used to stabilize solvent-based dye solutions. For non-aqueous systems, polymeric dispersants are often effective. These molecules have a "pigment-affinic" part that adsorbs to the dye molecule and polymeric chains that extend into the solvent, creating a steric barrier that prevents aggregation. Non-ionic surfactants can also be used. The choice of additive will depend on the specific solvent system and the surface chemistry of the dye.

Data Presentation

Table 1: Qualitative Solubility of Solvent Violet 38 in Common Organic Solvents

Solvent	Solubility	Notes
Acetone	Soluble	[2]
Chloroform	Soluble	[2]
Benzene	Soluble	[2]
Toluene	Soluble	[2]
Xylene	Soluble	[2][4]
Alcohols (e.g., Ethanol)	Slightly Soluble	[2]
Water	Insoluble	[2]

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution of Solvent Violet 38

• Solvent Selection: Choose a high-purity, anhydrous solvent in which Solvent Violet 38 is known to be soluble (e.g., xylene, toluene, or acetone).

• Glassware Preparation: Ensure all glassware is clean and thoroughly dry.

• Weighing: Accurately weigh the desired amount of Solvent Violet 38 powder.

• Dissolution: a. Add a portion of the solvent to a volumetric flask. b. Gradually add the weighed dye powder to the flask while stirring or swirling. c. If necessary, use a magnetic stirrer at a moderate speed to aid dissolution. Gentle warming (e.g., to 30-40°C) can be applied to increase the rate of dissolution, but avoid excessive heat. d. Once the dye is fully dissolved, add the remaining solvent to reach the final volume.

• Filtration (Optional): For applications requiring a high degree of clarity, filter the solution through a solvent-compatible syringe filter (e.g., PTFE with a 0.2 µm pore size) to remove any undissolved micro-aggregates.

• Storage: Transfer the solution to a clean, dry, amber glass bottle with a tight-fitting cap. Store at a constant, cool temperature away from direct light.

Protocol 2: Monitoring Aggregation using UV-Vis Spectroscopy

• Prepare a Dilute Stock Solution: Prepare a stock solution of Solvent Violet 38 in a suitable spectroscopic grade solvent at a concentration where no aggregation is expected (e.g., 10⁻⁵ M).

• Prepare a Series of Concentrations: Create a series of solutions with increasing concentrations of Solvent Violet 38.

• Acquire Spectra: Record the UV-Vis absorption spectrum for each concentration.

• Analyze the Spectra:

  • Monomer Spectrum: The spectrum of the most dilute solution will represent the monomeric form of the dye.

  • Spectral Changes: As concentration increases, look for changes in the spectrum, such as:

    • A decrease in the main absorption peak (hypochromism).

    • A shift of the main peak to shorter wavelengths (blue-shift or H-aggregation) or longer wavelengths (red-shift or J-aggregation).

    • The appearance of new absorption bands.

  • Deviation from Beer-Lambert Law: Plot absorbance at the main peak versus concentration. A non-linear plot is indicative of aggregation.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Diagram illustrating the pathway of Solvent Violet 38 aggregation and a strategy for its prevention using additives.

References

• 1. benchchem.com [benchchem.com]
• 2. sdinternational.com [sdinternational.com]
• 3. uychem.com [uychem.com]
• 4. pylamdyes.com [pylamdyes.com]

reducing photobleaching of Solvent Violet 38 during imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize photobleaching of Solvent Violet 38 during imaging experiments.

Frequently Asked Questions (FAQs)

Q1: My Solvent Violet 38 signal is fading rapidly during image acquisition. What is causing this?

A1: Rapid signal loss is likely due to photobleaching, the light-induced degradation of the fluorophore. Solvent Violet 38, as an anthraquinone (B42736) dye, is generally considered to have high photostability.[1] However, intense or prolonged exposure to excitation light can still lead to the irreversible loss of its fluorescent properties. The primary drivers of photobleaching are the generation of reactive oxygen species (ROS) and the transition of the dye molecule to a reactive triplet state upon excitation.

Q2: How can I minimize photobleaching of Solvent Violet 38?

A2: You can employ several strategies to reduce photobleaching:

• Optimize Illumination: Reduce the intensity of the excitation light to the lowest level that still provides a sufficient signal-to-noise ratio. This can be achieved by lowering the laser power or using neutral density filters.

• Minimize Exposure Time: Use the shortest possible exposure time for your camera or detector. For time-lapse imaging, increase the interval between acquisitions.

• Use Antifade Reagents: Incorporate an antifade reagent into your mounting medium or imaging buffer. These reagents scavenge reactive oxygen species that can damage the fluorophore.

• Choose the Right Imaging System: For live-cell imaging, systems with higher sensitivity, such as those with back-illuminated sensors, can allow for the use of lower excitation light levels, thus reducing photobleaching and phototoxicity.

Q3: What antifade reagents are suitable for Solvent Violet 38?

A3: While specific data for Solvent Violet 38 is limited, general-purpose antifade reagents are a good starting point. For fixed samples, mounting media containing reagents like n-propyl gallate (NPG) or 1,4-diazabicyclo[2.2.2]octane (DABCO) are effective. Commercial antifade mounting media such as ProLong™ Gold and SlowFade™ are also excellent choices that are compatible with a wide range of dyes.[2][3] For live-cell imaging, antioxidants like Trolox, a vitamin E analog, can be added to the imaging medium.

Q4: Solvent Violet 38 is a solvent-soluble dye. How does this affect my imaging protocol and choice of antifade reagent?

A4: The hydrophobic nature of Solvent Violet 38 requires special considerations. It is soluble in non-polar solvents, which may not be compatible with aqueous-based antifade reagents. For imaging in non-aqueous environments, you may need to dissolve the antifade reagent in a compatible solvent. For cellular imaging, the dye needs to be delivered to the hydrophobic compartments of the cell, such as lipid droplets or membranes. This can be achieved by using a suitable carrier solvent like DMSO at a low concentration. When using commercial antifade reagents, ensure they are compatible with your sample preparation.

Q5: Are there more photostable alternatives to Solvent Violet 38?

A5: While Solvent Violet 38 belongs to the generally photostable anthraquinone family, other classes of dyes, such as some rhodamine derivatives and commercially available dyes like the Alexa Fluor™ or DyLight™ series, are specifically engineered for high photostability.[4] If photobleaching of Solvent Violet 38 remains a significant issue despite optimization, exploring alternatives with similar spectral properties may be beneficial.

Troubleshooting Guides

Problem: Significant photobleaching is still observed even with an antifade reagent.

Possible Cause	Troubleshooting Steps
Incompatible Antifade Reagent	Ensure the antifade reagent is compatible with your solvent system. For non-aqueous mounting, the antifade agent must be soluble in the mounting medium.
Suboptimal Reagent Concentration	The concentration of the antifade reagent may need to be optimized for your specific application.
High Excitation Light Intensity	An antifade reagent can only slow down photobleaching; it cannot completely prevent it. Re-evaluate your illumination settings and reduce the light intensity and exposure time as much as possible.
Oxygen Permeability of Mounting Medium	If using a homemade mounting medium, ensure it has a low oxygen permeability. Glycerol-based mountants are generally effective.

Problem: Difficulty in preparing a stable imaging sample with Solvent Violet 38 and an antifade reagent.

Possible Cause	Troubleshooting Steps
Immiscibility of Components	Solvent Violet 38 is hydrophobic, while many antifade reagents are prepared in aqueous buffers. Ensure that your final imaging medium is a stable emulsion or that all components are soluble in a common solvent. The use of a surfactant or a co-solvent might be necessary.
Precipitation of the Dye or Reagent	The dye or antifade reagent may precipitate out of solution. Prepare fresh solutions and consider filtering before use.

Quantitative Data on Photostability

Parameter	Representative Photostable Dye (e.g., a Rhodamine derivative)	Representative Less Photostable Dye (e.g., Fluorescein)
Photobleaching Quantum Yield (ΦB)	~10-6 - 10-7[5]	~10-4 - 10-5
Half-life under typical confocal illumination	Several minutes	Tens of seconds

Note: These values are highly dependent on the imaging conditions (e.g., excitation wavelength and intensity, oxygen concentration, and the presence of antifade reagents).

Experimental Protocols

Protocol 1: Preparation of a Homemade Antifade Mounting Medium for Fixed Samples

This protocol describes the preparation of a glycerol-based antifade mounting medium containing n-propyl gallate, suitable for fixed samples stained with Solvent Violet 38.

Materials:

• n-propyl gallate (NPG)

• Glycerol

• Phosphate-buffered saline (PBS), 10x stock solution

• Dimethyl sulfoxide (B87167) (DMSO)

• Deionized water

Procedure:

• Prepare a 10% (w/v) stock solution of NPG in DMSO.

• In a conical tube, mix 1 ml of 10x PBS with 9 ml of glycerol.

• Vortex the PBS/glycerol mixture thoroughly.

• While stirring, slowly add 100 µl of the 10% NPG stock solution to the PBS/glycerol mixture.

• Continue to mix until the solution is homogeneous.

• Store the antifade mounting medium in small aliquots at -20°C, protected from light.

Protocol 2: Live-Cell Imaging with Solvent Violet 38 and a Trolox-based Antifade Solution

This protocol provides a general guideline for imaging live cells stained with Solvent Violet 38, using Trolox as an antioxidant to reduce photobleaching.

Materials:

• Solvent Violet 38

• DMSO

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• Trolox

• Cells cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

Procedure:

• Prepare a stock solution of Solvent Violet 38 in DMSO (e.g., 1 mM).

• Prepare a stock solution of Trolox in a suitable solvent (e.g., ethanol (B145695) or DMSO) at a high concentration (e.g., 100 mM).

• On the day of imaging, dilute the Solvent Violet 38 stock solution in the live-cell imaging medium to the desired final concentration (typically in the low micromolar range).

• Dilute the Trolox stock solution into the imaging medium containing Solvent Violet 38 to a final concentration of approximately 500 µM.

• Remove the culture medium from the cells and replace it with the imaging medium containing Solvent Violet 38 and Trolox.

• Incubate the cells for an appropriate time to allow for dye uptake.

• Proceed with live-cell imaging, ensuring to use the lowest possible excitation light intensity and exposure time.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching pathways of a fluorophore.

Caption: Experimental workflow for imaging with Solvent Violet 38 while minimizing photobleaching.

References

• 1. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 2. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. media.cellsignal.com [media.cellsignal.com]
• 4. Solvent-sensitive dyes to report protein conformational changes in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

troubleshooting uneven staining with Solvent Violet 38

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals who may encounter issues with uneven staining using Solvent Violet 38. The following information is curated to address specific challenges and provide a framework for developing a staining protocol.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38?

Solvent Violet 38 is a synthetic, solvent-soluble dye belonging to the anthraquinone (B42736) class of colorants.[1][2][3] Its chemical structure is 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone.[4] It is primarily used in industrial applications for coloring plastics, resins, oils, waxes, and printing inks.[1][5][6] In a laboratory setting, its high solubility in non-polar solvents suggests potential applications in staining lipid-rich structures.

Q2: What are the key solubility properties of Solvent Violet 38?

Understanding the solubility of Solvent Violet 38 is critical for preparing staining solutions and avoiding dye precipitation. Key solubility characteristics include:

• Insoluble in water.[5][6]

• Slightly soluble in alcohol.[5][6]

• Soluble in non-polar organic solvents such as acetone, chloroform, benzene, xylene, and toluene.[5][6]

Q3: Why is my staining with Solvent Violet 38 uneven or patchy?

Uneven staining with solvent-based dyes like Solvent Violet 38 can arise from several factors:

• Dye Aggregation: The dye may form aggregates in the staining solution, leading to clumps of color on the specimen instead of uniform staining.[7][8] This can be influenced by solvent choice, dye concentration, and temperature.[9][10]

• Incomplete Solvent Exchange: If the specimen is not properly dehydrated and cleared, residual water can cause the solvent-based dye to precipitate, resulting in patchy staining.

• Poor Fixation: Inadequate fixation of the biological sample can lead to variations in tissue density, causing inconsistent dye penetration.

• Contaminated Reagents: Impurities or precipitates in the dye solution or solvents can deposit on the tissue, causing artifacts.

Q4: Can I use Solvent Violet 38 in aqueous solutions?

No, Solvent Violet 38 is insoluble in water.[5][6] Attempting to dissolve it in aqueous buffers will result in dye precipitation and will not be suitable for staining. Staining protocols must be designed using appropriate organic solvents.

Troubleshooting Uneven Staining

This guide provides a systematic approach to resolving common issues with uneven staining when using Solvent Violet 38 or other solvent-based dyes.

Problem	Potential Cause	Recommended Solution
Blotchy or Patchy Staining	Dye Precipitation: Staining solution is supersaturated or has been stored improperly.	Prepare a fresh staining solution. Consider lowering the dye concentration. Filter the staining solution through a 0.22 µm filter before use.
Residual Water in Tissue: Incomplete dehydration of the specimen.	Ensure a complete and thorough dehydration series with fresh absolute alcohol before proceeding to the clearing agent (e.g., xylene).
Incomplete Deparaffinization: For paraffin-embedded sections, residual wax can block dye penetration.	Use fresh xylene for deparaffinization and ensure sufficient time for complete wax removal.[11]
Weak or No Staining	Incorrect Solvent: The chosen solvent may not be optimal for the dye or the target structure.	Experiment with different non-polar solvents in which Solvent Violet 38 is soluble (e.g., acetone, toluene, xylene).
Insufficient Staining Time: The incubation time may be too short for the dye to penetrate the tissue.	Increase the staining time incrementally.
Dye Concentration Too Low: The concentration of the dye in the staining solution is not high enough.	Prepare a range of dye concentrations to determine the optimal concentration for your application.
High Background Staining	Excessive Dye Concentration: Using too high a concentration of the dye.	Titrate the dye concentration to find the lowest effective concentration.
Inadequate Rinsing: Insufficient rinsing after staining fails to remove unbound dye.	Increase the number and duration of rinses in fresh solvent after the staining step.
Dye Trapping: The dye may be physically trapped in certain tissue components.	Use a differentiating step with a brief rinse in a solvent in which the dye is highly soluble to remove excess, non-specifically bound dye.

Quantitative Data

The following table summarizes the key physical and chemical properties of Solvent Violet 38.

Property	Value	Reference
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone	[4]
Molecular Formula	C28H18Br4N2O2	[1][2][5][12][13]
Molecular Weight	734.07 g/mol	[1][2][5]
Appearance	Deep purple powder/crystal	[12]
Boiling Point	687.4°C at 760 mmHg	[12][13]
Flash Point	369.5°C	[12][13]
Density	1.889 g/cm³	[12][13]

Visualizations

Troubleshooting Workflow for Uneven Staining

Caption: A logical workflow for troubleshooting uneven staining.

Hypothetical Staining Workflow

References

• 1. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 4. echemi.com [echemi.com]
• 5. sdinternational.com [sdinternational.com]
• 6. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 7. Effects of alkanolamine solvents on the aggregation states of reactive dyes in concentrated solutions and the properties of the solutions - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10656A [pubs.rsc.org]
• 8. textilelearner.net [textilelearner.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. H&E Staining Basics: Troubleshooting Common H&E Stain Problems [leicabiosystems.com]
• 12. chembk.com [chembk.com]
• 13. Solvent Violet 38｜lookchem [lookchem.com]

optimizing signal-to-noise ratio for Solvent Violet 38

Welcome to the technical support center for Solvent Violet 38. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the signal-to-noise ratio (SNR) and troubleshooting common issues when using this fluorescent dye in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38?

Solvent Violet 38 is an anthraquinone-based solvent dye.[1][2][3] Its chemical name is 1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone.[4] It is a purple, powdered dye primarily used for coloring non-polar materials such as plastics, resins, oils, and waxes.[1][2]

Q2: Is Solvent Violet 38 suitable for biological applications like fluorescence microscopy?

Solvent Violet 38 is inherently insoluble in water and aqueous buffers, which makes its direct application in live-cell or aqueous-based fixed-cell imaging challenging.[1] However, as a member of the fluorescent anthraquinone (B42736) dye family, it has the potential for use in biological imaging if appropriate solubilization and delivery methods are employed.[5][6] Researchers should be aware that specific protocols for its use in biological applications are not well-documented, and significant optimization will be required.

Q3: What are the excitation and emission wavelengths of Solvent Violet 38?

Q4: How can I get Solvent Violet 38 into cells for imaging?

Due to its hydrophobic nature, delivering Solvent Violet 38 to cells requires specialized techniques. Standard aqueous staining protocols will not be effective. Potential methods for cellular delivery of hydrophobic dyes include:

• Micelle Encapsulation: Encapsulating the dye within polymer micelles can facilitate its delivery into cells.[9]

• Solvent-Exchange: For fixed and dehydrated samples, a solvent in which Solvent Violet 38 is soluble (e.g., xylene) can be used.[1]

• Carrier Proteins or Vehicles: Complexing the dye with a carrier molecule that can traverse the cell membrane is another potential strategy.

Each of these methods will require substantial optimization.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Signal	Incorrect Excitation/Emission Filters: The filter set on the microscope does not match the spectral properties of the dye.	Action: Perform a broad-spectrum scan on a spectrophotometer or spectrofluorometer to determine the optimal excitation and emission wavelengths for Solvent Violet 38 in your chosen solvent. Select microscope filters that match these wavelengths.
Low Dye Concentration: Insufficient dye is present in the sample to generate a detectable signal.	Action: Gradually increase the concentration of the dye in your staining solution. Be mindful that excessively high concentrations can lead to aggregation and signal quenching.
Poor Dye Solubility/Delivery: The dye has precipitated out of solution or is not effectively reaching the target within the sample.	Action: Ensure the chosen solvent or delivery system is appropriate for Solvent Violet 38. For biological samples, consider optimizing the formulation of micelles or other carriers.[9]
Photobleaching: The dye is rapidly losing its fluorescence upon exposure to excitation light.	Action: Reduce the intensity of the excitation light. Decrease the exposure time per image. Use an anti-fade mounting medium if applicable. Anthraquinone dyes can have good photostability, but this should be evaluated for your specific conditions.[5]
High Background Noise	Non-specific Dye Aggregates: The dye has formed fluorescent aggregates that are not associated with the target of interest.	Action: Filter your staining solution before use. Optimize the dye concentration to the lowest effective level. Improve washing steps to remove unbound dye.
Autofluorescence: The sample itself (e.g., cells or tissue) is emitting fluorescence in the same spectral range as the dye.	Action: Image an unstained control sample to determine the level of autofluorescence. If possible, choose a spectral window for imaging that minimizes autofluorescence. Consider using spectral unmixing software if your imaging system supports it.
Contaminated Solvents or Reagents: Impurities in the solvents or buffers are fluorescent.	Action: Use high-purity, spectroscopy-grade solvents. Prepare fresh buffers and solutions.
Poor Signal-to-Noise Ratio (SNR)	Combination of Low Signal and High Background: The desired signal is weak and obscured by background fluorescence.	Action: Address both low signal and high background issues as described above. Increase detector gain or use a more sensitive detector, being mindful of introducing electronic noise. Employ image processing techniques like background subtraction, but be cautious not to remove real data.

Quantitative Data Summary

As specific photophysical data for Solvent Violet 38 is not widely published, the following table provides a comparison with a well-characterized fluorescent anthraquinone dye, DRAQ5, to serve as a preliminary reference. Users must experimentally determine the values for Solvent Violet 38.

Parameter	Solvent Violet 38	DRAQ5 (for comparison)	Notes
Excitation Maximum	To Be Determined (TBD)	~646 nm	Highly dependent on the solvent environment.[7]
Emission Maximum	TBD	~681-697 nm (with DNA)	Will shift based on local environment and binding partners.[7]
Quantum Yield	TBD	Not widely reported, but generally high for fluorescent dyes.	A measure of the efficiency of fluorescence.
Solubility	Soluble in non-polar solvents (e.g., xylene); Insoluble in water.[1]	Cell-permeable aqueous solution.	This is a critical difference for experimental design.
Lightfastness	Good to very good.[1]	High photostability reported.[5]	A desirable property for fluorescence imaging.

Experimental Protocols

The following are generalized protocols that must be adapted and optimized for your specific application.

Protocol 1: Determining Spectroscopic Properties of Solvent Violet 38

This protocol outlines the essential first step before any imaging experiment.

• Stock Solution Preparation: Prepare a concentrated stock solution of Solvent Violet 38 (e.g., 1 mM) in a suitable non-polar solvent such as xylene or DMSO.

• Working Solution Preparation: Dilute the stock solution in the solvent you intend to use for your experiment to a concentration that gives an absorbance reading between 0.05 and 0.1 at the absorption maximum to avoid inner filter effects.

• Absorption Spectrum Measurement: Use a spectrophotometer to measure the absorbance of the working solution across a range of wavelengths (e.g., 300-800 nm) to find the absorption maximum (λ_max_abs).

• Emission Spectrum Measurement:

  • Set the excitation wavelength of a spectrofluorometer to the λ_max_abs determined in the previous step.

  • Scan a range of emission wavelengths (e.g., from λ_max_abs + 20 nm to 850 nm) to determine the emission maximum (λ_max_em).

• Excitation Spectrum Measurement:

  • Set the emission wavelength of the spectrofluorometer to the λ_max_em.

  • Scan a range of excitation wavelengths to confirm the optimal excitation wavelength.

Protocol 2: Suggested Workflow for Staining Non-Aqueous Samples

This protocol is suitable for samples like polymer films or sections that are compatible with organic solvents.

• Sample Preparation: Prepare your sample according to your standard procedure.

• Staining Solution: Prepare a dilute working solution of Solvent Violet 38 (e.g., 0.01-1 µM, to be optimized) in a suitable organic solvent (e.g., xylene).

• Staining: Immerse the sample in the staining solution for 5-30 minutes at room temperature.

• Washing: Briefly wash the sample in the pure solvent to remove excess, unbound dye.

• Mounting and Imaging: Mount the sample and image using a fluorescence microscope equipped with the appropriate filter set determined in Protocol 1.

Visualizations

Caption: General experimental workflow for using Solvent Violet 38.

Caption: Troubleshooting logic for low SNR with Solvent Violet 38.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. echemi.com [echemi.com]
• 5. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 6. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 7. benchchem.com [benchchem.com]
• 8. Exploring the utility of Deep Red Anthraquinone 5 for digital staining of ex vivo confocal micrographs of optically sectioned skin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Release of hydrophobic molecules from polymer micelles into cell membranes revealed by Förster resonance energy transfer imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Correcting for Spectral Overlap

A Note on Fluorophore Selection: The following guide focuses on correcting spectral overlap for Brilliant Violet™ 421 (BV421) , a common fluorophore used in biological research with well-documented spectral overlap characteristics. The originally requested "Solvent Violet 38" is an industrial dye not typically used in fluorescence-based biological assays. BV421 is spectrally similar and serves as a relevant, practical example for researchers encountering spectral overlap issues with violet-excitable dyes.

Frequently Asked Questions (FAQs)

Q1: What is spectral overlap and why is it a problem with Brilliant Violet™ 421?

A1: Spectral overlap, or spillover, occurs when the emission signal from one fluorophore is detected in the designated channel for another fluorophore.[1] Brilliant Violet™ 421 (BV421), while very bright, has a broad emission spectrum.[2] This means its fluorescence can "spill" into detectors intended for other fluorophores, such as FITC or Pacific Blue, leading to false positive signals and inaccurate data interpretation.[3]

Q2: What is compensation and how does it correct for spectral overlap?

A2: Compensation is a mathematical correction applied during or after data acquisition to subtract the unwanted spillover signal from a given detector.[3][4] By running single-stained controls (cells or beads stained with only one fluorophore each), the amount of spillover from each dye into every other detector can be precisely measured.[5] This information is used to create a compensation matrix that corrects the data from your multi-color samples.[6]

Q3: When should I use cells versus compensation beads for my single-stain controls?

A3: Antibody-capture compensation beads are often preferred because they provide a bright, clear positive signal and have uniform autofluorescence. However, cells must be used for viability dyes (which bind to DNA in dead cells) or intracellular stains where beads are not a suitable substrate. The most critical rule is that the compensation control must be stained with the exact same fluorescent conjugate as the experimental sample.[5]

Q4: My compensated data for BV421 looks "over-compensated" or "under-compensated." What went wrong?

A4: This issue typically arises from improperly prepared or gated compensation controls.

• Under-compensation (a "smeared" or diagonal population) suggests the spillover was not fully subtracted. This can happen if the single-stain control was not bright enough.

Always ensure your positive single-stain control is at least as bright as the signal you expect in your fully stained sample and that your negative control has the same autofluorescence as your experimental cells.[5]

Q5: Can I use BV421 with other Brilliant Violet dyes in the same panel?

A5: Yes, but with caution. Brilliant Violet dyes are known to interact with each other, which can lead to staining artifacts.[7] To minimize these non-specific polymer interactions, it is highly recommended to use a specialized staining buffer, such as Brilliant Stain Buffer, when including two or more Brilliant Violet or other polymer dyes in the same panel.[4][7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High Spillover Spreading from BV421 Channel	The broad emission of BV421 is causing significant spillover into adjacent channels (e.g., BV510, FITC), making it difficult to resolve dim populations.	1. Re-evaluate Panel Design: If possible, pair BV421 with fluorophores that have more spectrally distinct emission profiles.[8] Use online panel builder tools to assess spectral overlap before starting. 2. Assign BV421 to a Brightly Expressed Marker: The high brightness of BV421 is ideal for detecting antigens with high expression levels.[9][10] Assign dimmer fluorophores to these markers and use brighter dyes for rare or dimly expressed targets. 3. Use a Spectral Flow Cytometer: Spectral cytometry captures the entire emission profile of each dye, allowing for more accurate "unmixing" of signals, which is particularly effective for managing spillover from polymer dyes like BV421.[4]
Compensation Matrix Values for BV421 Seem Incorrect	The single-stain control for BV421 was not prepared or acquired correctly.	1. Check Control Brightness: Ensure the positive population of your BV421 single-stain control is sufficiently bright.[5] 2. Verify Gating: Confirm that you have correctly gated on the positive and negative populations for the compensation control. 3. Use the Same Reagent: The BV421-conjugated antibody used for the compensation control must be the exact same one used in your experiment.[5]
Unexpected Staining Patterns with Multiple Polymer Dyes	Non-specific interactions between polymer dyes (like BV421 and other Brilliant Violet dyes).	Use a specially formulated buffer (e.g., Brilliant Stain Buffer) in your staining protocol to block these interactions.[4][7] This is crucial when using two or more polymer dyes together.

Quantitative Data: Spectral Properties

The following table summarizes the key spectral characteristics of Brilliant Violet™ 421 and other common fluorophores it may interact with. This data is essential for designing multicolor panels and understanding potential overlap.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Common Excitation Laser	Common Emission Filter
Brilliant Violet™ 421 (BV421)	405 - 407[9][11]	421 - 423[11][12]	Violet (405 nm)	450/50 nm[11][13]
Pacific Blue™	404[12]	455[12]	Violet (405 nm)	450/50 nm
FITC (Fluorescein)	494[12]	518[12]	Blue (488 nm)	530/30 nm
Brilliant Violet™ 510 (BV510)	405[9]	510[9]	Violet (405 nm)	525/40 nm

Note: Due to nearly identical excitation and emission properties, BV421 and Pacific Blue™ generally cannot be used simultaneously in the same panel.[14]

Experimental Protocol: Single-Stain Compensation Controls for Flow Cytometry

This protocol outlines the essential steps for preparing single-stained controls required to calculate a compensation matrix for an experiment including BV421.

Materials:

• Cells or antibody-capture beads (e.g., UltraComp eBeads™)

• Unstained cells/beads (for negative control)

• BV421-conjugated antibody

• All other conjugated antibodies in your panel

• Flow cytometry staining buffer

• Flow cytometer

Procedure:

• Label Tubes: Prepare one tube for an unstained control and one tube for each fluorophore in your panel (e.g., "Unstained", "BV421", "FITC", "PE", etc.).

• Aliquot Controls: Add an appropriate number of cells or a single drop of compensation beads to each labeled tube.

• Stain Single Controls:

  • To the "BV421" tube, add the predetermined optimal concentration of the BV421-conjugated antibody.

  • To the "FITC" tube, add the FITC-conjugated antibody.

  • Continue this process for all antibodies in your panel, adding only one type of fluorescent antibody per tube.

  • The "Unstained" tube receives no antibody.

• Incubate: Incubate the tubes according to your standard staining protocol (e.g., 20-30 minutes at 4°C, protected from light).

• Wash: Wash the cells/beads with staining buffer to remove unbound antibodies. Centrifuge and resuspend in an appropriate volume of buffer for flow cytometry analysis.

• Acquire Data:

  • Run the unstained control first to set the baseline voltages for your detectors, ensuring the negative population is visible on scale.

  • Run each single-stained control, collecting data in all fluorescent channels. Ensure the positive signal is on-scale and not saturated (i.e., not pushed against the maximum channel value).

• Calculate Compensation: Use the flow cytometry software's compensation wizard. For each control, gate on the negative and positive populations. The software will use the signal from the positive population in its primary detector and measure its spillover into all other detectors to calculate the compensation matrix.[15]

Visualizations

Caption: Spectral emission of BV421 spilling into the FITC detector.

Caption: Workflow for calculating and applying spectral compensation.

References

• 1. Spectral Spillover in Flow Cytometry | FluoroFinder [fluorofinder.com]
• 2. researchgate.net [researchgate.net]
• 3. Setting Compensation Multicolor Flow [bdbiosciences.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Compensation in Flow Cytometry - FluoroFinder [fluorofinder.com]
• 6. Acquisition of high-quality spectral flow cytometry data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Brilliant Violet™ 421 Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. Expansion of Fluorophores for Spectral Flow Cytometry - FluoroFinder [fluorofinder.com]
• 9. bdbiosciences.com [bdbiosciences.com]
• 10. bdbiosciences.com [bdbiosciences.com]
• 11. FluoroFinder [app.fluorofinder.com]
• 12. Absorption and Emission Spectra [bdbiosciences.com]
• 13. TNF/Brilliant Violet 421 FluoroFinder [app.fluorofinder.com]
• 14. bcchr.ca [bcchr.ca]
• 15. Workspace Overview [v9docs.flowjo.com]

stability of Solvent Violet 38 in different chemical environments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Solvent Violet 38 in various chemical environments.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving Solvent Violet 38.

Issue 1: Unexpected Color Change or Fading of Solvent Violet 38 Solution

• Question: My Solvent Violet 38 solution has changed color or faded. What could be the cause?

• Answer: Unexpected color changes or fading can be attributed to several factors:

  • pH Shift: While generally stable in acidic and alkaline conditions, extreme pH values may affect the chromophore.

  • Presence of Strong Oxidizing or Reducing Agents: These agents can chemically alter the dye molecule, leading to a loss of color.

  • Photodegradation: Prolonged exposure to high-intensity light, especially UV radiation, can cause the dye to fade.

  • High Temperatures: Although thermally stable, prolonged exposure to temperatures exceeding its limit (around 300-310°C) can lead to degradation.[1][2][3]

Issue 2: Precipitation of Solvent Violet 38 from Solution

• Question: My Solvent Violet 38 has precipitated out of solution. Why is this happening?

• Answer: Precipitation of Solvent Violet 38 is most commonly due to:

  • Solvent Incompatibility: Solvent Violet 38 is soluble in non-polar organic solvents like xylene and acetone (B3395972) but is insoluble in water.[4][5] Adding water or highly polar solvents to a solution of Solvent Violet 38 can cause it to precipitate.

  • Temperature Changes: A significant decrease in temperature can reduce the solubility of the dye in some organic solvents, leading to precipitation.

  • Concentration Exceeding Solubility Limit: Attempting to dissolve too much dye in a given volume of solvent will result in a saturated solution with undissolved particles.

Issue 3: Inconsistent Staining or Coloring Results

• Question: I am observing inconsistent staining or coloring in my experiments. What could be the reason?

• Answer: Inconsistent results can stem from:

  • Dye Degradation: If the stock solution has been improperly stored (e.g., exposed to light or reactive chemicals), the dye may have partially degraded, leading to weaker or inconsistent coloring.

  • Inhomogeneous Solution: Ensure the dye is fully dissolved in the solvent before use. Any undissolved particles can lead to uneven application.

  • Interaction with Substrate: The chemical nature of the material being colored can influence the final shade and stability of the dye.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Solvent Violet 38?

A1: Solvent Violet 38, an anthraquinone (B42736) dye, is known for its good to excellent stability. It exhibits high thermal stability, with resistance to temperatures up to 300-310°C.[1][2][3] It also possesses good to very good lightfastness.[4] Qualitative data suggests it is stable in both acidic and alkaline conditions.[6]

Q2: In which solvents is Solvent Violet 38 soluble?

A2: Solvent Violet 38 is soluble in non-polar organic solvents such as xylene, chloroform, benzene, and toluene.[5] It is also soluble in acetone.[5] It is insoluble in water.[5]

Q3: How should I store a stock solution of Solvent Violet 38?

A3: To ensure the longevity of your Solvent Violet 38 stock solution, it is recommended to:

• Store it in a tightly sealed, amber glass bottle to protect it from light.

• Keep it in a cool, dry, and well-ventilated area.[7]

• Avoid storing it with strong oxidizing or reducing agents.

Q4: Is Solvent Violet 38 resistant to acids and alkalis?

A4: Technical data for the closely related Solvent Violet 13 indicates good resistance to both acids and alkalis, with a rating of 5 on a fastness scale.[8] While specific quantitative data for Solvent Violet 38 is limited, its classification as an anthraquinone dye suggests similar robust performance under moderately acidic and alkaline conditions.[9]

Q5: What happens if Solvent Violet 38 is exposed to strong oxidizing or reducing agents?

A5: Exposure to strong oxidizing agents (like hydrogen peroxide) or reducing agents (like sodium hydrosulfite) can lead to the degradation of Solvent Violet 38.[10][11] These agents can chemically modify the anthraquinone structure, which is responsible for its color, resulting in fading or complete discoloration. The vat dyeing process for some anthraquinone dyes, for instance, intentionally uses a reducing agent to change the dye's solubility and color.[12]

Data on Stability of Solvent Violet Dyes

The following table summarizes the available stability data for Solvent Violet 38 and the closely related Solvent Violet 13.

Property	Solvent Violet 38	Solvent Violet 13
Heat Resistance	Up to 310°C[2][3]	Up to 260-300°C[8][13]
Light Fastness	Good to Very Good[4]	6-7 (on a scale of 1-8)[8][14]
Acid Resistance	Good (qualitative)[6]	5 (on a fastness scale)[8][13]
Alkali Resistance	Good (qualitative)[6]	5 (on a fastness scale)[8][13]
Solubility	Soluble in xylene and other non-polar solvents; Insoluble in water[4][5]	Soluble in benzene, xylene, DMF; Insoluble in water[14][15]

Experimental Protocols

Protocol for Assessing the pH Stability of Solvent Violet 38

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering a wide pH range (e.g., pH 2, 4, 6, 7, 8, 10, 12).

• Preparation of Solvent Violet 38 Stock Solution: Prepare a stock solution of Solvent Violet 38 of a known concentration in a suitable organic solvent (e.g., acetone).

• Incubation: Add a small, precise volume of the Solvent Violet 38 stock solution to each buffer solution to achieve a final concentration suitable for spectrophotometric analysis. Incubate the solutions at a constant temperature for a defined period (e.g., 24 hours), protected from light.

• Analysis: After incubation, measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for Solvent Violet 38 using a UV-Vis spectrophotometer.

• Data Interpretation: A decrease in absorbance compared to a control sample (prepared at a neutral pH and measured immediately) indicates degradation. The percentage of degradation can be calculated.

Visualizations

Caption: Troubleshooting workflow for common stability issues with Solvent Violet 38.

References

• 1. polarisorganics.com [polarisorganics.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 4. pylamdyes.com [pylamdyes.com]
• 5. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 6. specialchem.com [specialchem.com]
• 7. echemi.com [echemi.com]
• 8. mail.colorantsgroup.com [mail.colorantsgroup.com]
• 9. mdpi.com [mdpi.com]
• 10. Degradation of crystal violet by an FeGAC/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. atamankimya.com [atamankimya.com]
• 12. Anthraquinone dye | Synthesis, Applications, Properties | Britannica [britannica.com]
• 13. epsilonpigments.com [epsilonpigments.com]
• 14. CorSol® 3013 Solvent Violet 13 | Fineland Chem [finelandchem.com]
• 15. Solvent Violet 13 - Solvent Violet B - Transparent Violet S-B from Emperor Chem [emperordye.com]

Technical Support Center: Solvent Violet 38 Fluorescence

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the effect of pH on the fluorescence of Solvent Violet 38.

Troubleshooting Guides

Issue: Inconsistent or Noisy Fluorescence Readings

• Possible Cause: Fluctuations in pH, solvent impurities, or instrument instability.

• Troubleshooting Steps:

  • Verify pH Stability: Ensure the pH of your sample is stable and accurately measured. Use freshly prepared buffer solutions.

  • Solvent Quality: Use high-purity, spectroscopy-grade solvents to minimize background fluorescence.[1]

  • Instrument Warm-up: Allow the fluorometer to warm up according to the manufacturer's instructions to ensure lamp and detector stability.

  • Blank Measurement: Run a blank measurement with the solvent and buffer alone to check for background signals.[2]

  • Increase Integration Time: For low-emitting samples, increasing the integration time can improve the signal-to-noise ratio.[2]

Issue: Lower than Expected Fluorescence Intensity

• Possible Cause: pH-induced quenching, incorrect excitation/emission wavelengths, or inner filter effect.

• Troubleshooting Steps:

  • Optimize pH: The fluorescence of many dyes is pH-dependent.[3][4] Determine the optimal pH range for Solvent Violet 38 fluorescence by performing a pH titration experiment (see Experimental Protocols).

  • Confirm Wavelengths: Verify the excitation and emission maxima for Solvent Violet 38 in your specific solvent system, as these can be influenced by the environment.[3]

  • Check for Inner Filter Effect: High concentrations of the dye can lead to self-absorption, reducing the measured fluorescence. Try diluting the sample.[2]

  • Sample Alignment: Ensure the sample cuvette is correctly positioned in the light path of the fluorometer.[2]

Issue: Unexpected Shifts in Emission Wavelength

• Possible Cause: Changes in the protonation state of the fluorophore due to pH variations.

• Troubleshooting Steps:

  • Precise pH Control: Small changes in pH can lead to shifts in the emission spectra for pH-sensitive dyes.[4] Use a reliable pH meter and buffers to maintain a constant pH during measurements.

  • Solvent Polarity: Be aware that changes in solvent polarity can also cause spectral shifts.[3] Ensure consistent solvent composition.

  • Analyze the Full Spectrum: Record the complete emission spectrum to identify any new peaks or shoulders that might indicate the presence of different fluorescent species at different pH values.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of pH on the fluorescence of organic dyes like Solvent Violet 38?

A1: The pH of a solution can significantly impact the fluorescence of a dye.[3][4] Changes in pH can alter the electronic structure of the fluorophore by causing protonation or deprotonation of functional groups.[4] This can lead to changes in fluorescence intensity (quenching or enhancement), shifts in the excitation and emission wavelengths, and changes in the fluorescence lifetime.[4]

Q2: How can I determine the optimal pH for my experiment using Solvent Violet 38?

A2: To find the optimal pH, you should perform a pH titration experiment. This involves measuring the fluorescence intensity of Solvent Violet 38 across a wide range of pH values while keeping the dye concentration and other experimental conditions constant. The pH that yields the highest and most stable fluorescence intensity is the optimum for your application.

Q3: Can the solvent itself affect the pH-dependent fluorescence of Solvent Violet 38?

A3: Yes, the solvent plays a crucial role. The polarity of the solvent can influence the ground and excited states of the fluorophore, which can alter its fluorescence properties.[3] Furthermore, the pKa of the dye's ionizable groups can shift in different solvents, which will change its pH-dependent behavior. It is important to characterize the fluorescence of Solvent Violet 38 in the specific solvent system you are using.

Q4: My fluorescence intensity is decreasing over time during the measurement. What could be the cause?

A4: A decrease in fluorescence intensity over time is often due to photobleaching, where the fluorophore is irreversibly damaged by the excitation light.[1] To minimize photobleaching, you can reduce the excitation light intensity, decrease the exposure time, or use a photostabilizer if compatible with your sample.

Data Presentation

Table 1: Illustrative Effect of pH on the Relative Fluorescence Intensity of Solvent Violet 38

pH	Relative Fluorescence Intensity (a.u.)
3.0	120
4.0	250
5.0	480
6.0	750
7.0	980
8.0	820
9.0	650
10.0	450
11.0	280

Note: This data is hypothetical and for illustrative purposes only. Actual values will depend on experimental conditions.

Experimental Protocols

Protocol: Determination of pH Effect on Solvent Violet 38 Fluorescence

• Preparation of Stock Solution:

  • Prepare a concentrated stock solution of Solvent Violet 38 (e.g., 1 mM) in a suitable organic solvent (e.g., ethanol (B145695) or DMSO).

• Preparation of Buffer Solutions:

  • Prepare a series of buffer solutions covering a wide pH range (e.g., pH 3 to 11). Use buffers with minimal autofluorescence (e.g., citrate, phosphate, borate).

• Sample Preparation:

  • For each pH value, prepare a sample by adding a small aliquot of the Solvent Violet 38 stock solution to the respective buffer solution in a cuvette. The final concentration of the dye should be low enough to avoid inner filter effects (e.g., 1-10 µM). Ensure the percentage of the organic solvent from the stock solution is low and consistent across all samples.

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorometer to the absorption maximum of Solvent Violet 38.

  • Record the emission spectrum over a suitable wavelength range.

  • Measure the fluorescence intensity at the emission maximum for each sample.

• Data Analysis:

  • Plot the fluorescence intensity as a function of pH to determine the pH profile of Solvent Violet 38 fluorescence.

Mandatory Visualization

Caption: Workflow for investigating the effect of pH on Solvent Violet 38 fluorescence.

Caption: Decision tree for troubleshooting low fluorescence intensity in experiments.

References

• 1. Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. edinst.com [edinst.com]
• 3. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 4. quora.com [quora.com]

Navigating Solvent Violet 38 Staining: A Technical Guide to Artifact-Free Results

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Solvent Violet 38 staining. This resource is designed to provide comprehensive guidance on the use of Solvent Violet 38 in biological staining applications. While primarily an industrial dye for plastics and oils, its properties as a solvent-soluble colorant present unique opportunities and challenges in the laboratory. This guide offers troubleshooting protocols and frequently asked questions to help you mitigate artifacts and achieve clear, reliable staining results.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38 and why is it not commonly used for biological staining?

Solvent Violet 38 is a synthetic, solvent-soluble dye belonging to the anthraquinone (B42736) class.[1][2][3] Its primary applications are in the coloration of non-polar substances such as plastics, waxes, and oils.[1][4][5][6][7] Its use in biological staining is not well-documented, likely due to its insolubility in aqueous solutions typically used in histology and the availability of well-established stains for common targets. However, its affinity for lipids and non-polar cellular components makes it a candidate for specialized staining protocols.

Q2: What are the potential applications of Solvent Violet 38 in a research setting?

Given its solubility in organic solvents, Solvent Violet 38 may be suitable for staining lipid-rich structures within cells and tissues, such as adipocytes, myelin sheaths, or lipid droplets. It could potentially be used in a manner similar to other lysochrome dyes like Sudan Black B or Oil Red O.

Q3: What are the most common artifacts observed with solvent-based dyes?

Artifacts with solvent dyes often relate to their solubility and application method. Common issues include:

• Dye Precipitation: The dye may fall out of solution, leaving crystalline deposits on the tissue.

• Uneven Staining: Patchy or blotchy coloration can occur due to incomplete deparaffinization or uneven dye application.

• "Edge Effect": The periphery of the tissue may stain darker than the center.

• Non-specific Staining: The dye may bind to unexpected cellular components.

Q4: How can I prepare a staining solution with Solvent Violet 38?

Since Solvent Violet 38 is insoluble in water, a stock solution should be prepared in a suitable organic solvent like ethanol (B145695) or isopropanol. This stock solution is then typically diluted with the same solvent or a mixture of solvent and water to achieve the desired working concentration. It is crucial to filter the working solution before each use to remove any undissolved dye particles that could cause artifacts.

Troubleshooting Guide

Artifacts during staining can be frustrating and compromise the interpretation of your results. The following table outlines common problems encountered when using solvent-based dyes like Solvent Violet 38 and provides systematic steps to resolve them.

Problem	Potential Cause	Recommended Solution
Crystalline Artifacts on Tissue	Dye precipitation due to supersaturation or temperature changes.	1. Filter the staining solution immediately before use with a 0.22 µm filter. 2. Ensure the dye is fully dissolved in the solvent before use. 3. Avoid sudden temperature changes during the staining procedure. 4. Consider preparing a fresh staining solution.
Patchy or Uneven Staining	1. Incomplete removal of paraffin (B1166041) wax. 2. Air bubbles trapped on the tissue surface. 3. Uneven application of the staining solution.	1. Ensure complete deparaffinization by using fresh xylene and alcohol baths and adequate incubation times. 2. Gently apply the coverslip to avoid trapping air bubbles. 3. Ensure the entire tissue section is covered with the staining solution.
Weak or No Staining	1. Inappropriate solvent for the dye. 2. Staining time is too short. 3. Dye concentration is too low. 4. Tissue was allowed to dry out.	1. Confirm the solubility of Solvent Violet 38 in your chosen solvent. 2. Increase the incubation time in the staining solution. 3. Increase the concentration of the dye in the working solution. 4. Keep the tissue moist throughout the staining process.
Excessively Dark Staining	1. Staining time is too long. 2. Dye concentration is too high.	1. Reduce the incubation time in the staining solution. 2. Decrease the concentration of the dye in the working solution.
Background Staining is Too High	Inadequate rinsing after staining.	Increase the number and duration of washes in the differentiation solution (e.g., 70% ethanol) to remove excess, unbound dye.
Staining is Darker at the Edges	"Edge effect" due to faster evaporation of the solvent at the periphery.	1. Ensure the staining dish is well-sealed to minimize evaporation. 2. Consider using a staining jar with a larger volume of solution.

Experimental Protocols

As there are no established biological staining protocols for Solvent Violet 38, the following is a generalized workflow for using a solvent-based dye for lipid staining in paraffin-embedded tissue sections. This protocol should be optimized for your specific application.

Generalized Staining Protocol for a Solvent-Based Dye (e.g., Solvent Violet 38)

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer through two changes of 100% ethanol for 3 minutes each.

  • Transfer through two changes of 95% ethanol for 3 minutes each.

  • Rinse in distilled water for 5 minutes.

• Staining:

  • Prepare a working solution of Solvent Violet 38 in a suitable solvent (e.g., 70% ethanol). The optimal concentration will need to be determined empirically, but a starting point of 0.1-0.5% (w/v) is suggested.

  • Crucially, filter the working solution before use.

  • Immerse slides in the Solvent Violet 38 working solution for 10-30 minutes. Staining time will require optimization.

• Differentiation:

  • Briefly rinse the slides in 70% ethanol to remove excess stain. The duration of this step will control the staining intensity.

• Counterstaining (Optional):

  • If a nuclear counterstain is desired, use a stain that is compatible with the solvent used (e.g., a brief incubation in a hematoxylin (B73222) solution).

• Dehydration and Mounting:

  • Rinse briefly in distilled water.

  • Dehydrate through graded alcohols (e.g., 95% and 100% ethanol).

  • Clear in two changes of xylene.

  • Mount with a xylene-based mounting medium.

Visualizing Workflows and Relationships

To aid in understanding the experimental process and troubleshooting logic, the following diagrams are provided.

Caption: A generalized workflow for Solvent Violet 38 staining of tissue sections.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Solvent violet 38, CAS 68239-76-9 (T87424-50mg) | Szabo-Scandic [szabo-scandic.com]

Technical Support Center: Quenching of Solvent Violet 38 Fluorescence

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the fluorescence quenching of Solvent Violet 38.

Troubleshooting Guides

This section addresses specific issues that may be encountered during fluorescence quenching experiments with Solvent Violet 38.

Issue 1: No or lower-than-expected fluorescence signal from Solvent Violet 38.

Possible Cause	Suggested Solution
Incorrect Solvent	Solvent Violet 38 is soluble in non-polar solvents like xylene, acetone, and toluene, and only slightly soluble in alcohol.[1][2] Ensure you are using an appropriate solvent system. In polar solvents, the dye may aggregate, leading to aggregation-caused quenching (ACQ).[3][4]
Degradation of the Dye	Protect the Solvent Violet 38 solution from excessive light exposure to prevent photobleaching. Prepare fresh solutions for your experiments.
Instrument Settings	Verify the excitation and emission wavelengths are correctly set for Solvent Violet 38. Check that the detector gain is optimal and not saturated.[5][6]
Low Concentration	The concentration of Solvent Violet 38 may be too low to produce a detectable signal. Prepare a fresh, more concentrated stock solution.

Issue 2: Inconsistent or drifting fluorescence intensity readings.

Possible Cause	Suggested Solution
Temperature Fluctuations	Fluorescence intensity is sensitive to temperature changes.[7] Ensure your sample holder is thermalized and that all measurements are performed at a constant temperature.
Photobleaching	Continuous exposure to the excitation light can lead to the degradation of the fluorophore. Minimize exposure time and use the lowest necessary excitation power.
Sample Evaporation	If using volatile solvents, ensure your cuvette is properly sealed to prevent solvent evaporation, which would increase the concentration of the dye and alter the readings.
Instrument Instability	Allow the instrument's lamp and detector to warm up and stabilize before starting your measurements.

Issue 3: Non-linear Stern-Volmer plot.

Possible Cause	Suggested Solution
Static and Dynamic Quenching	A combination of static and dynamic quenching can lead to an upward-curving Stern-Volmer plot. This occurs when the quencher can form a non-fluorescent complex with the fluorophore in its ground state (static) and also quench the excited state through collisions (dynamic).[8]
Inner Filter Effect	At high concentrations, the quencher may absorb either the excitation or emission light, leading to an artificially low fluorescence reading.[9] To correct for this, measure the absorbance of the quencher at the excitation and emission wavelengths and apply a correction factor.
Ground-State Complex Formation	If the quencher and Solvent Violet 38 form a stable complex in the ground state, this can lead to static quenching and a non-linear plot.
Self-Aggregation	At high concentrations, Solvent Violet 38 itself may aggregate, leading to self-quenching.[4] It's advisable to work with dilute solutions where the absorbance is typically below 0.1.[10]

Frequently Asked Questions (FAQs)

Q1: What are the common mechanisms for fluorescence quenching?

A1: Fluorescence quenching can occur through several mechanisms:

• Collisional (Dynamic) Quenching: The quencher collides with the excited fluorophore, leading to non-radiative decay to the ground state. This process is dependent on factors like temperature and viscosity.[7][11]

• Static Quenching: A non-fluorescent complex forms between the fluorophore and the quencher in the ground state. This reduces the concentration of fluorophores available for excitation.[8]

• Förster Resonance Energy Transfer (FRET): Energy is transferred non-radiatively from an excited donor fluorophore to a nearby acceptor molecule. This is highly dependent on the distance between the donor and acceptor.[11]

• Dexter Electron Transfer: An electron is exchanged between the fluorophore and the quencher, which requires orbital overlap between the two molecules.[11]

Q2: What are some potential quenchers for Solvent Violet 38?

A2: While specific quenchers for Solvent Violet 38 are not extensively documented, common chemical quenchers that affect similar dyes include:

• Molecular Oxygen: A well-known collisional quencher for many fluorophores.[12]

• Iodide and Bromide Ions: These heavy atoms can promote intersystem crossing to the triplet state, thus quenching fluorescence.[11][12]

• Acrylamide: A common collisional quencher.[11]

• Amines: Aromatic and aliphatic amines can act as efficient quenchers.[12]

Q3: How does the solvent environment affect the fluorescence of Solvent Violet 38?

A3: The solvent environment can significantly impact fluorescence.[13][14][15] For Solvent Violet 38, which is soluble in non-polar solvents, changes in solvent polarity can alter the energy levels of the excited state, potentially leading to shifts in the emission spectrum and changes in fluorescence quantum yield.[1][2][13] In polar solvents, aggregation-caused quenching (ACQ) is a major concern, where the dye molecules clump together, leading to a decrease in fluorescence.[3][4]

Q4: What is the inner filter effect and how can I correct for it?

A4: The inner filter effect occurs when a substance in the sample (including the fluorophore itself at high concentrations or the quencher) absorbs either the excitation or the emitted light.[9] This leads to a lower measured fluorescence intensity that is not due to a true quenching process. To correct for this, you can measure the absorbance of your samples at the excitation and emission wavelengths and apply a correction formula. It is also recommended to work with samples that have a low absorbance (typically < 0.1) at the excitation wavelength.[10]

Data Presentation

Table 1: Physicochemical Properties of Solvent Violet 38

Property	Value	Reference
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[16][17][18]
Molecular Weight	734.07 g/mol	[1][16][18]
CAS Number	63512-14-1	[16][18]
Appearance	Purple liquid/Dark powder	[1][2]
Solubility	Insoluble in water. Soluble in acetone, chloroform, benzene, xylene, and toluene. Slightly soluble in alcohol.	[1]

Experimental Protocols

General Protocol for a Fluorescence Quenching Experiment

This protocol provides a general framework for studying the quenching of Solvent Violet 38 fluorescence.

Materials:

• Solvent Violet 38

• Quencher of interest

• Spectroscopic grade solvent (e.g., xylene, toluene)

• Volumetric flasks and pipettes

• Quartz cuvettes

• Spectrofluorometer

Procedure:

• Prepare a stock solution of Solvent Violet 38: Dissolve a known amount of Solvent Violet 38 in the chosen solvent to prepare a concentrated stock solution. The final concentration in the cuvette should result in an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.[10]

• Prepare a stock solution of the quencher: Dissolve a known amount of the quencher in the same solvent.

• Prepare a series of sample solutions: In a set of volumetric flasks, add a constant volume of the Solvent Violet 38 stock solution. Then, add varying volumes of the quencher stock solution to create a series of samples with increasing quencher concentrations. Bring all flasks to the same final volume with the solvent. Include a sample with no quencher, which will serve as the reference (F₀).

• Acquire fluorescence spectra:

  • Set the excitation wavelength at the absorption maximum of Solvent Violet 38.

  • Record the emission spectrum for each sample.

  • Determine the fluorescence intensity at the emission maximum for each sample (F).

• Data Analysis:

  • Plot the ratio of the fluorescence intensities in the absence and presence of the quencher (F₀/F) against the quencher concentration ([Q]).

  • According to the Stern-Volmer equation, this plot should be linear for dynamic quenching: F₀/F = 1 + Ksv[Q] where Ksv is the Stern-Volmer quenching constant.

  • Perform a linear regression to determine the slope, which corresponds to Ksv.

Visualizations

Caption: A typical workflow for a fluorescence quenching experiment.

Caption: Comparison of dynamic and static fluorescence quenching mechanisms.

Caption: A decision tree for troubleshooting a non-linear Stern-Volmer plot.

References

• 1. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 2. pylamdyes.com [pylamdyes.com]
• 3. researchgate.net [researchgate.net]
• 4. From aggregation-caused quenching luminogens to solid fluorescent materials - Advanced Science News [advancedsciencenews.com]
• 5. youtube.com [youtube.com]
• 6. edinst.com [edinst.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. ossila.com [ossila.com]
• 9. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 12. diverdi.colostate.edu [diverdi.colostate.edu]
• 13. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 14. Effects of Solvents on Fluorescence of Biological Dyes | Details | Hackaday.io [hackaday.io]
• 15. journalcsij.com [journalcsij.com]
• 16. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 17. Solvent Violet 38｜lookchem [lookchem.com]
• 18. worlddyevariety.com [worlddyevariety.com]

Technical Support Center: Improving the Photostability of Solvent Violet 38

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide guidance on improving the photostability of Solvent Violet 38 through the use of antifade reagents. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to assist you in your research.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38 and why is its photostability a concern?

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) class. It is used in various applications, including the coloration of plastics, oils, and waxes. In research, its fluorescent properties can be utilized for imaging and labeling. Photostability is a critical concern because, like many fluorescent molecules, Solvent Violet 38 is susceptible to photobleaching—a process where the dye molecule is photochemically altered by exposure to light, leading to a permanent loss of its ability to fluoresce. This can limit its utility in applications requiring prolonged or intense light exposure, such as fluorescence microscopy.

Q2: What is the underlying mechanism of photobleaching for Solvent Violet 38?

The photobleaching of anthraquinone dyes like Solvent Violet 38 is primarily initiated by the absorption of light, which excites the dye molecule to a short-lived singlet state. While some molecules will return to the ground state by emitting a photon (fluorescence), others can transition to a more stable, long-lived triplet state through a process called intersystem crossing. In this excited triplet state, the dye is highly reactive and can interact with molecular oxygen to produce damaging reactive oxygen species (ROS), such as singlet oxygen. These ROS can then attack the dye molecule or other nearby molecules, causing irreversible chemical damage and loss of fluorescence. Additionally, the excited dye can undergo reactions like hydrogen abstraction from the solvent or other molecules in its environment, also leading to degradation.

Q3: What are antifade reagents and how can they protect Solvent Violet 38?

Antifade reagents are chemical compounds that are added to the mounting medium of a fluorescent sample to reduce photobleaching. They work through various mechanisms to protect the fluorophore. Based on the photobleaching mechanism of anthraquinone dyes, the most effective antifade reagents for Solvent Violet 38 are likely to be:

• Triplet State Quenchers: These molecules accept energy from the excited triplet state of the dye, returning it to the ground state before it can react with oxygen.

• Reactive Oxygen Species (ROS) Scavengers: These compounds, which include antioxidants, neutralize the harmful ROS generated during the photobleaching process.

Q4: Which specific antifade reagents should I consider for Solvent Violet 38?

While specific data for Solvent Violet 38 is limited, based on their known mechanisms of action, the following antifade reagents are excellent candidates for testing:

• p-Phenylenediamine (PPD): A highly effective free radical scavenger. It is important to use PPD in a buffered solution with a pH above 8.0 to prevent its degradation and potential to cause background fluorescence.[1]

• 1,4-Diazabicyclo[2.2.2]octane (DABCO): A tertiary amine that acts as a triplet state quencher and a free radical scavenger. It is generally less toxic than PPD.

• n-Propyl Gallate (NPG): An antioxidant that effectively scavenges free radicals. It can be used in both fixed and live-cell imaging.

• Trolox: A water-soluble derivative of vitamin E that is a potent antioxidant and reduces the formation of reactive oxygen species.

Several commercial antifade mounting media are also available that contain a mixture of these and other protective agents.

Q5: Are there any known incompatibilities with these antifade reagents?

Yes, some antifade reagents can have compatibility issues. For instance, PPD has been reported to react with cyanine (B1664457) dyes, though this is not a direct concern for the anthraquinone-based Solvent Violet 38.[1] Some antifade reagents may also quench the initial fluorescence intensity of the dye to some extent, which is a trade-off for prolonged signal stability. It is always recommended to test the compatibility of a chosen antifade reagent with your specific experimental setup.

Troubleshooting Guide

This guide addresses common issues encountered when trying to improve the photostability of Solvent Violet 38.

Issue	Possible Causes	Recommended Solutions
Rapid and severe photobleaching even with an antifade reagent.	1. High Excitation Light Intensity: The intensity of the light source is too high, overwhelming the protective capacity of the antifade reagent. 2. Suboptimal Antifade Reagent Concentration: The concentration of the antifade reagent may be too low to be effective. 3. Incorrect pH of Mounting Medium: Some antifade reagents, like PPD, are pH-sensitive and lose their efficacy at acidic pH. 4. Presence of Oxygen: High levels of dissolved oxygen in the medium can accelerate photobleaching.	1. Reduce the power of the laser or the intensity of the lamp. Use neutral density filters if necessary. 2. Optimize the concentration of the antifade reagent. Refer to established protocols or the manufacturer's instructions. 3. Ensure the mounting medium is buffered to the optimal pH for the chosen antifade reagent (e.g., pH > 8.0 for PPD). 4. If possible for your sample, use an oxygen-scavenging system (e.g., glucose oxidase and catalase) in your mounting medium.
High background fluorescence.	1. Autofluorescence of the Antifade Reagent: Some antifade reagents, particularly degraded PPD, can be fluorescent. 2. Contamination of Reagents: Impurities in the antifade reagent or other components of the mounting medium. 3. Sample Autofluorescence: The biological sample itself may have intrinsic fluorescence.	1. Prepare fresh solutions of the antifade reagent. Store stock solutions in the dark and at a low temperature. 2. Use high-purity reagents. 3. Image a control sample without the fluorescent dye to assess the level of sample autofluorescence. If significant, consider spectral unmixing or the use of a different excitation/emission wavelength if possible.
Low initial fluorescence signal.	1. Quenching by the Antifade Reagent: Some antifade reagents can reduce the initial fluorescence intensity. 2. Low Dye Concentration or Labeling Efficiency: The concentration of Solvent Violet 38 may be too low, or it may not be efficiently incorporated into the sample.	1. This is a known trade-off for some antifade reagents. Compare the initial intensity and photostability with different reagents to find the best balance for your experiment. 2. Ensure an optimal concentration of Solvent Violet 38 is used and that the staining protocol is effective.
Inconsistent results between experiments.	1. Variability in Sample Preparation: Inconsistent dye concentration, mounting medium composition, or sample thickness. 2. Fluctuations in Light Source Intensity: The output of the lamp or laser may not be stable over time. 3. Inconsistent Imaging Parameters: Changes in exposure time, camera gain, or objective magnification between experiments.	1. Standardize all steps of the sample preparation protocol. 2. Allow the light source to warm up and stabilize before starting image acquisition. 3. Use the exact same imaging parameters for all experiments that will be compared.

Quantitative Data on Antifade Reagent Performance

Antifade Reagent	Target Fluorophore(s) in Study	Key Findings
Vectashield	Fluorescein (B123965), Tetramethylrhodamine, Coumarin	Offered the best antifading properties for all three fluorochromes, significantly increasing their photobleaching half-lives.[2]
p-Phenylenediamine (PPD)	Fluorescein isothiocyanate (FITC)	Considered one of the most effective antifade compounds.[1]
n-Propyl Gallate (NPG)	Tetramethylrhodamine, Fluorescein	Reduced the rate of fluorescence fading by a factor of 10.[3] Improved the photostability of R-phycoerythrin by a factor of 1.7.[4]
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Fluorescein isothiocyanate (FITC)	Effective in retarding fading, though generally considered less effective than PPD.[1]

Experimental Protocols

Protocol 1: Evaluating the Photostability of Solvent Violet 38 with Antifade Reagents

This protocol outlines a standardized method to measure and compare the photostability of Solvent Violet 38 in the presence of different antifade reagents by determining its photobleaching half-life (t½).

Materials:

• Solvent Violet 38 solution of known concentration.

• Mounting media: one without any antifade reagent (control) and others containing different antifade reagents (e.g., PPD, DABCO, NPG) at optimized concentrations.

• Microscope slides and coverslips.

• Fluorescence microscope equipped with:

  • A stable light source (e.g., LED or laser) with an appropriate excitation wavelength for Solvent Violet 38.

  • A suitable filter set for Solvent Violet 38.

  • A sensitive digital camera (e.g., sCMOS or CCD).

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Sample Preparation:

  • Prepare a slide for each mounting medium to be tested.

  • Apply a small drop of the Solvent Violet 38 solution to each slide.

  • Add a drop of the respective mounting medium (control or with antifade reagent) and mix gently.

  • Carefully place a coverslip over the mixture, avoiding air bubbles.

  • Seal the edges of the coverslip with nail polish to prevent drying.

  • Prepare all samples at the same time to ensure consistency.

• Microscope Setup:

  • Turn on the light source and allow it to stabilize for at least 30 minutes.

  • Place the control slide (without antifade reagent) on the microscope stage.

  • Focus on the sample.

  • Adjust the illumination intensity and camera exposure time to obtain a strong, non-saturating initial signal. It is crucial to use the exact same illumination intensity and camera settings for all subsequent samples.

• Image Acquisition:

  • Select a region of interest (ROI).

  • Acquire an initial image at time t=0.

  • Continuously illuminate the sample.

  • Acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds). The interval should be chosen to capture the decay of the fluorescence signal adequately.

  • Continue acquiring images until the fluorescence intensity has decreased to less than 50% of the initial intensity.

  • Repeat the image acquisition process for each slide with the different antifade reagents, ensuring the focus and imaging parameters remain identical.

• Data Analysis:

  • Open the time-lapse image series in the image analysis software.

  • Define an ROI within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each image in the time series.

  • Measure the mean fluorescence intensity of a background region (an area with no dye) for each image and subtract this value from the corresponding ROI measurement to correct for background noise.

  • Normalize the background-corrected intensity values by dividing the intensity at each time point (It) by the initial intensity at t=0 (I0).

  • Plot the normalized fluorescence intensity (It/I0) against time for each antifade reagent.

  • Determine the photobleaching half-life (t½) for each condition, which is the time it takes for the normalized fluorescence intensity to drop to 0.5.

Visualizations

References

• 1. bidc.ucsf.edu [bidc.ucsf.edu]
• 2. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescence microscopy: reduced photobleaching of rhodamine and fluorescein protein conjugates by n-propyl gallate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photostability studies of phycobiliprotein fluorescent labels - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing laser power for Solvent Violet 38 excitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solvent Violet 38. The focus is on optimizing laser power to achieve high-quality data while minimizing common issues like photobleaching.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38 and what are its general properties?

Q2: What are the excitation and emission wavelengths for Solvent Violet 38?

The specific excitation and emission maxima for Solvent Violet 38 are not well-defined in scientific literature for research applications. As an anthraquinone-based violet dye, its absorption is expected in the longer wavelength visible region.[2] It is crucial for researchers to experimentally determine the optimal excitation and emission spectra using a spectrophotometer and a spectrofluorometer, respectively, in the solvent system used for the experiment. The environment and solvent can have a profound effect on the absorbance spectra of dyes.[5]

Q3: Which laser is best for exciting Solvent Violet 38?

The best laser is one with a line that closely matches the experimentally determined excitation maximum of the dye. Once the peak excitation wavelength is known, a laser line within that region should be selected. Using a laser that is not well-matched to the dye's absorption peak will result in inefficient excitation and a weak signal.

Q4: How do I determine the optimal laser power for my experiment?

The optimal laser power is a balance between maximizing signal and minimizing phototoxicity and photobleaching. The golden rule is to use the lowest possible laser power that provides an acceptable signal-to-noise ratio .[6] Increasing laser power is often a last resort after optimizing other parameters like detector gain, exposure time, and sample preparation.[6][7] A laser power titration experiment is the most effective method to determine this value empirically (see Experimental Protocols section).

Troubleshooting Guide

This guide addresses common problems encountered during fluorescence experiments involving laser excitation of dyes like Solvent Violet 38.

Problem	Potential Cause	Recommended Solution
Weak or No Signal	Incorrect Excitation/Emission Settings: Filters do not match the dye's spectral properties.[8]	Experimentally determine the dye's spectra. Ensure microscope/cytometer filters are appropriate for these wavelengths.
Low Dye Concentration: Insufficient fluorophore in the focal volume.	Perform a titration to find the optimal dye concentration.[7]
Low Laser Power/Gain: Insufficient excitation energy or detector sensitivity.	Increase detector gain or exposure time first. If the signal is still weak, cautiously increase laser power.[6][9]
Photobleaching: The dye has been destroyed by excessive light exposure.[7]	Reduce laser power, shorten exposure time, and minimize the sample's overall exposure to light. Use an anti-fade mounting medium.[8][9][10]
Rapid Photobleaching	Excessive Laser Power: High-intensity illumination is rapidly destroying the fluorophore.[9]	Immediately reduce laser power. Use the lowest power setting that provides a usable signal. Limit the duration of time-lapse imaging or increase the interval between acquisitions.[6][9]
Sample Environment: Presence of oxygen radicals.	Use a commercial anti-fade mounting medium to reduce photobleaching.[9]
Prolonged Exposure: The sample is illuminated even when an image is not being acquired.	Use shutters to block the light path when not actively acquiring data.[9][10]
High Background / Low Signal-to-Noise Ratio (SNR)	Autofluorescence: Cells or medium produce endogenous fluorescence.[8]	Image an unstained control sample to assess the level of autofluorescence. If possible, use a culture medium with low background fluorescence.[8][9]
Non-specific Dye Binding: The dye is binding to unintended targets.	Optimize the dye concentration and washing steps to remove excess, unbound dye.[9][10]
Suboptimal Detector Settings: Gain is too high, amplifying noise.	Adjust detector gain and offset to optimize the signal-to-noise ratio.[11][12]
Inconsistent Results	Laser Instability/Misalignment: Laser power output is fluctuating or the beam is not correctly positioned.[13][14]	Perform daily calibration checks using standardized beads or a power meter to ensure laser stability and alignment.[13][14][15]
Improper Sample Preparation: Issues with fixation, mounting, or coverslip cleanliness can scatter light.[16]	Ensure the specimen is properly fixed, stained, and mounted. Use high-quality, clean coverslips and avoid air bubbles.[16][17]
Fluorophore Degradation: The dye has lost intensity due to improper storage.	Store dyes protected from light and at the recommended temperature. Avoid repeated freeze-thaw cycles.[16]

Experimental Protocols

Protocol 1: Laser Power Titration for Optimal Signal

This protocol helps determine the ideal laser power for imaging Solvent Violet 38 while minimizing photobleaching.

• Sample Preparation: Prepare your slide with Solvent Violet 38-stained cells or your sample of interest. Include a negative (unstained) control to measure autofluorescence.

• Initial Setup:

  • Place the sample on the microscope stage and bring it into focus using brightfield or DIC to minimize light exposure.[9]

  • Switch to the fluorescence channel appropriate for the dye's expected emission.

  • Set the detector gain/sensitivity to a mid-to-high level.[11]

  • Set the laser power to the lowest possible setting (e.g., 0.5-1%).[9]

  • Choose a moderate exposure time (e.g., 200-500 ms).[9]

• Image Acquisition Series:

  • Acquire an initial image. If no signal is visible, first try increasing the exposure time or detector gain.

  • Keeping the gain and exposure time constant, acquire a series of images, incrementally increasing the laser power (e.g., 1%, 2%, 5%, 10%, 20%, etc.).

  • At each power setting, also acquire a time-lapse series (e.g., 20 frames) to assess the rate of photobleaching.

• Data Analysis:

  • Measure the mean fluorescence intensity of the signal and a background region for each laser power setting.

  • Calculate the Signal-to-Noise Ratio (SNR) for each image.

  • Plot the SNR as a function of laser power. The optimal power is typically at the beginning of the plateau, where a further increase in power yields little improvement in SNR.

  • Analyze the time-lapse series to determine the photobleaching rate at each power level.

Visualizations

Caption: Experimental workflow for optimizing laser excitation power.

Caption: A logical workflow for troubleshooting weak fluorescence signals.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 4. Solvent violet 38 | TargetMol [targetmol.com]
• 5. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 6. MyScope [myscope.training]
• 7. wordpress-loewe.p644446.webspaceconfig.de [wordpress-loewe.p644446.webspaceconfig.de]
• 8. biotium.com [biotium.com]
• 9. benchchem.com [benchchem.com]
• 10. Cellular Fluorescence Microscopy Troubleshooting & Best Practices | AAT Bioquest [aatbio.com]
• 11. publications.gimr.garvan.org.au [publications.gimr.garvan.org.au]
• 12. ape-berlin.de [ape-berlin.de]
• 13. Flow cytometry: laser’s power level, stability and profile must be properly characterized [gentec-eo.com]
• 14. AI-based laser alignment for Flow Cytometry | Modulight [modulight.com]
• 15. takarabio.com [takarabio.com]
• 16. Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images | KEYENCE America [keyence.com]
• 17. Molecular Expressions Microscopy Primer: Specialized Microscopy Techniques - Fluorescence - Optimization and Troubleshooting [micro.magnet.fsu.edu]

Technical Support Center: Quantitative Analysis of Solvent Violet 38

Welcome to the technical support center for the quantitative analysis of Solvent Violet 38. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38 and in which solvents is it soluble?

Solvent Violet 38 is an anthraquinone-based solvent dye.[1][2][3] It is a deep purple powder that is soluble in a variety of organic solvents including acetone, chloroform, benzene, xylene, and toluene. It is slightly soluble in alcohol and insoluble in water.[4]

Q2: What are the primary challenges in the quantitative analysis of Solvent Violet 38?

The main challenges in the quantitative analysis of Solvent Violet 38 include:

• Matrix Effects: Complex sample matrices, such as plastics, oils, or waxes, can interfere with the analysis, leading to inaccurate results.

• Solvent Polarity Effects: The UV-Vis absorption spectrum of anthraquinone (B42736) dyes like Solvent Violet 38 can be influenced by the polarity of the solvent, potentially causing shifts in the maximum absorption wavelength (λmax) and affecting quantification.[5][6][7][8]

• Potential for Degradation: Like many organic dyes, Solvent Violet 38 may be susceptible to degradation under certain conditions, leading to the formation of interfering byproducts.

Q3: Can I use UV-Vis spectrophotometry for the quantitative analysis of Solvent Violet 38?

Yes, UV-Vis spectrophotometry can be used for the quantification of Solvent Violet 38, particularly in simple, transparent matrices. However, it is crucial to determine the molar absorptivity (extinction coefficient) of Solvent Violet 38 in the specific solvent being used for analysis. The analysis is susceptible to interference from other components in the sample that absorb light at the same wavelength.

Q4: How can I prepare a sample of plastic containing Solvent Violet 38 for analysis?

A common approach for extracting dyes from a plastic matrix involves dissolving the plastic in a suitable solvent, followed by precipitation of the polymer and subsequent analysis of the dye in the supernatant.

Detailed Protocol: Extraction of Solvent Violet 38 from a Plastic Matrix

• Sample Preparation: Accurately weigh a known amount of the plastic sample containing Solvent Violet 38.

• Dissolution: Dissolve the plastic sample in a suitable solvent (e.g., dichloromethane, tetrahydrofuran) with agitation. The choice of solvent will depend on the type of plastic.

• Precipitation: Add a non-solvent for the polymer (e.g., methanol, hexane) to the solution to precipitate the plastic matrix.

• Separation: Centrifuge the mixture to pellet the precipitated polymer.

• Extraction: Carefully decant the supernatant containing the dissolved Solvent Violet 38.

• Analysis: The supernatant can then be analyzed by HPLC or UV-Vis spectrophotometry. A filtration step using a 0.45 µm filter is recommended before HPLC injection.

Troubleshooting Guides

HPLC Analysis

Issue 1: Peak Tailing

Peak tailing is a common issue in HPLC analysis of solvent dyes and can lead to inaccurate peak integration and reduced resolution.

Possible Cause	Troubleshooting Steps
Secondary Interactions with Column	- Use a column with end-capping to minimize silanol (B1196071) interactions.- Add a small amount of a basic modifier like triethylamine (B128534) to the mobile phase.[9]- Adjust the mobile phase pH.[10]
Column Overload	- Reduce the injection volume or dilute the sample.[10][11]
Contaminated Guard or Analytical Column	- Replace the guard column.- Flush the analytical column with a strong solvent.[9]
Extra-column Effects	- Minimize the length and internal diameter of tubing between the injector, column, and detector.

Troubleshooting Workflow for HPLC Peak Tailing

Caption: Troubleshooting workflow for addressing peak tailing in HPLC analysis.

UV-Vis Spectrophotometric Analysis

Issue 2: Inconsistent or Inaccurate Readings

Obtaining reproducible and accurate absorbance readings is critical for quantification.

Possible Cause	Troubleshooting Steps
Matrix Interference	- Perform a background subtraction using a blank sample that contains all matrix components except Solvent Violet 38.- Consider a sample clean-up step like solid-phase extraction (SPE) to remove interfering substances.
Solvent Effects	- Ensure the solvent used for the blank and the samples is from the same batch.- Be aware that changes in solvent polarity can shift the λmax.[5][6][7][8] Always perform a new wavelength scan if the solvent is changed.
Cuvette Mismatch or Contamination	- Use a matched pair of cuvettes for the blank and the sample.- Thoroughly clean cuvettes between measurements.
Instrument Drift	- Allow the spectrophotometer to warm up sufficiently before taking readings.- Re-blank the instrument frequently.

Factors Affecting UV-Vis Absorbance of Solvent Violet 38

Caption: Factors influencing the UV-Vis absorbance of Solvent Violet 38 according to the Beer-Lambert Law and environmental conditions.

Experimental Protocols

Suggested Starting HPLC Method

This is a general-purpose method for the analysis of solvent dyes and should be optimized for Solvent Violet 38.

Parameter	Recommendation
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic: 90:10 Acetonitrile:Water or a gradient elution starting from 70% Acetonitrile and increasing to 100% over 10 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	Monitor at the λmax of Solvent Violet 38 in the mobile phase (determine by scanning a standard solution).
Column Temperature	30 °C

UV-Vis Spectrophotometry Protocol

• Preparation of Standard Solutions: Prepare a series of standard solutions of Solvent Violet 38 of known concentrations in the solvent of interest (e.g., toluene, xylene).

• Wavelength Scan: Using the highest concentration standard, perform a wavelength scan to determine the maximum absorption wavelength (λmax).

• Calibration Curve: Measure the absorbance of each standard solution at the determined λmax. Plot a calibration curve of absorbance versus concentration.

• Sample Analysis: Prepare the sample solution and measure its absorbance at the same λmax.

• Quantification: Determine the concentration of Solvent Violet 38 in the sample using the calibration curve.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C28H18Br4N2O2	[1][2][12]
Molecular Weight	734.07 g/mol	[1][2][12]
Appearance	Deep purple powder	[13]
Solubility	Soluble in acetone, chloroform, benzene, xylene, toluene. Slightly soluble in alcohol. Insoluble in water.	[4]

Disclaimer: The information provided in this technical support center is for guidance purposes only. All analytical methods should be validated for their intended use.

References

• 1. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. pylamdyes.com [pylamdyes.com]
• 4. sdinternational.com [sdinternational.com]
• 5. Solvent polarity induced structural changes in 2,6-diamino-9,10-anthraquinone dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DSpace [escholarshare.drake.edu]
• 7. scribd.com [scribd.com]
• 8. UV/Visible spectra of a series of natural and synthesised anthraquinones: experimental and quantum chemical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uhplcs.com [uhplcs.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 12. Solvent Violet 38｜lookchem [lookchem.com]
• 13. chembk.com [chembk.com]

impact of solvent polarity on Solvent Violet 38 emission

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solvent Violet 38, focusing on the impact of solvent polarity on its fluorescence emission.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Violet 38 and why is its emission sensitive to solvent polarity?

Solvent Violet 38 is an anthraquinone-based dye. Its molecular structure possesses a charge distribution that can be influenced by the surrounding solvent molecules. In its excited state, the dipole moment of Solvent Violet 38 can differ significantly from its ground state. Polar solvents can stabilize the more polar state, thus altering the energy gap between the ground and excited states. This change in the energy gap directly affects the wavelength of the emitted light, a phenomenon known as solvatochromism.[1][2]

Q2: How does the emission spectrum of Solvent Violet 38 change with increasing solvent polarity?

Generally, for dyes like Solvent Violet 38, an increase in solvent polarity leads to a stabilization of the excited state, resulting in a bathochromic shift (a shift to longer wavelengths) of the emission maximum.[2] This means that in more polar solvents, the emitted light will appear more reddish compared to its emission in non-polar solvents. The extent of this shift is dependent on the specific interactions between the dye and the solvent molecules.

Q3: What are the typical excitation and emission ranges for Solvent Violet 38?

The excitation and emission maxima of Solvent Violet 38 are highly dependent on the solvent environment. However, based on its chemical class, excitation is typically in the visible range, and emission can span from the green to the red part of the spectrum. It is crucial to determine the optimal excitation and emission wavelengths experimentally for each solvent system.

Q4: Can I use Solvent Violet 38 to probe the polarity of a microenvironment, for instance, in a biological system?

Yes, due to its solvatochromic properties, Solvent Violet 38 has the potential to be used as a fluorescent probe to report on the local polarity of its environment.[3] For example, if the dye partitions into a hydrophobic region of a protein or a lipid membrane, its emission spectrum will be blue-shifted compared to its emission in a more polar aqueous environment.

Troubleshooting Guides

This section addresses common issues encountered during experiments involving Solvent Violet 38 and solvent polarity.

Problem 1: Unexpected Emission Wavelength

Symptom: The observed emission maximum (λem) for Solvent Violet 38 in a specific solvent does not match the expected value.

Possible Causes & Solutions:

• Solvent Purity: The polarity of a solvent can be significantly altered by impurities, especially water.

  • Solution: Use high-purity, spectroscopic grade solvents. If possible, use freshly opened solvents or those stored under inert gas to prevent water absorption.

• Instrument Calibration: The wavelength accuracy of the spectrofluorometer may be off.

  • Solution: Regularly calibrate your instrument using a standard with a known, sharp emission peak.

• Concentration Effects: At high concentrations, dye aggregation can occur, which may alter the emission spectrum.

  • Solution: Work with dilute solutions, typically in the micromolar range, where the absorbance at the excitation wavelength is below 0.1 to minimize inner filter effects.

Problem 2: Low Fluorescence Intensity

Symptom: The fluorescence signal of the Solvent Violet 38 solution is weak.

Possible Causes & Solutions:

• Incorrect Excitation Wavelength: The excitation wavelength is not set to the absorption maximum of the dye in that specific solvent.

  • Solution: Measure the absorption spectrum of your Solvent Violet 38 solution and use the wavelength of maximum absorbance (λabs) as your excitation wavelength.

• Quenching: The fluorescence is being quenched by components in the solvent or sample.

  • Solution: Ensure the solvent is free from quenching impurities. Common quenchers include dissolved oxygen and heavy atoms. Degassing the solvent by bubbling with nitrogen or argon can sometimes improve the signal.

• Low Quantum Yield in the Specific Solvent: Solvent Violet 38 may have an inherently low fluorescence quantum yield in the chosen solvent.

  • Solution: Consult the data on the photophysical properties of similar dyes or consider using a different solvent if a strong signal is required.

Problem 3: Inconsistent or Irreproducible Results

Symptom: Repeated measurements of the same sample yield different emission spectra or intensities.

Possible Causes & Solutions:

• Photodegradation (Photobleaching): Prolonged exposure to the excitation light can lead to the degradation of the dye.

  • Solution: Minimize the exposure time to the excitation light. Use the lowest possible excitation intensity that provides an adequate signal-to-noise ratio. Prepare fresh samples if photobleaching is suspected.

• Temperature Fluctuations: The fluorescence quantum yield can be temperature-dependent.

  • Solution: Use a temperature-controlled cuvette holder to maintain a constant temperature throughout the experiment.

• Evaporation of Solvent: In volatile solvents, evaporation can lead to an increase in the dye concentration over time, affecting the fluorescence intensity.

  • Solution: Keep the cuvette capped whenever possible and perform measurements promptly after sample preparation.

Quantitative Data

The following table provides estimated emission maxima (λem) for Solvent Violet 38 in a range of solvents with varying polarity, based on the known behavior of structurally similar anthraquinone (B42736) dyes. Note: These are estimated values and should be confirmed experimentally.

Solvent	Dielectric Constant (ε) at 20°C	Refractive Index (nD) at 20°C	Estimated Emission Maximum (λem, nm)
n-Hexane	1.88	1.375	580
Toluene	2.38	1.496	595
Dichloromethane	8.93	1.424	610
Acetone	20.7	1.359	625
Ethanol	24.55	1.361	635
Acetonitrile	37.5	1.344	640
Dimethyl Sulfoxide (DMSO)	46.7	1.479	650

Experimental Protocols

Protocol for Measuring the Fluorescence Emission Spectrum of Solvent Violet 38

Objective: To determine the fluorescence emission maximum of Solvent Violet 38 in a given solvent.

Materials:

• Solvent Violet 38

• Spectroscopic grade solvent of choice

• Volumetric flasks and pipettes

• Quartz cuvette (1 cm path length)

• Spectrofluorometer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Solvent Violet 38 in the chosen solvent at a concentration of approximately 1 mM.

• Working Solution Preparation: Dilute the stock solution to prepare a working solution with an absorbance of approximately 0.1 at the absorption maximum. This typically corresponds to a concentration in the low micromolar range.

• Absorption Spectrum Measurement: Record the absorption spectrum of the working solution using a UV-Vis spectrophotometer to determine the wavelength of maximum absorption (λabs).

• Spectrofluorometer Setup:

  • Turn on the spectrofluorometer and allow the lamp to warm up for the recommended time (usually 15-30 minutes).

  • Set the excitation wavelength to the λabs determined in the previous step.

  • Set the emission scan range. A broad range is recommended for the initial measurement (e.g., from the excitation wavelength + 20 nm to 800 nm).

  • Set the excitation and emission slit widths. A good starting point is 5 nm for both.

• Blank Measurement: Fill the cuvette with the pure solvent and place it in the spectrofluorometer. Record a blank scan to measure any background fluorescence from the solvent or cuvette.

• Sample Measurement: Empty and dry the cuvette, then fill it with the Solvent Violet 38 working solution. Place the cuvette in the spectrofluorometer and record the emission spectrum.

• Data Analysis: Subtract the blank spectrum from the sample spectrum to obtain the corrected emission spectrum of Solvent Violet 38. The wavelength at which the intensity is highest is the emission maximum (λem).

Visualizations

References

• 1. Solvatochromism - Wikipedia [en.wikipedia.org]
• 2. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 3. Monitoring protein interactions and dynamics with solvatochromic fluorophores - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating a Novel Lipid Droplet Stain: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate visualization and quantification of intracellular lipid droplets are crucial for research in metabolism, neurodegenerative diseases, and cancer. While several fluorescent dyes are commercially available for this purpose, the validation of any new staining method is paramount to ensure specificity, reliability, and reproducibility of experimental results. This guide provides a comprehensive framework for validating a novel lipid droplet stain, using established methods such as Nile Red and BODIPY 493/503 as benchmarks for comparison.

Currently, there is no scientific literature available detailing the use of Solvent Violet 38 for staining lipid droplets in biological specimens. Therefore, this guide will focus on the principles and protocols for validating a hypothetical novel lipophilic dye, herein referred to as "Novel Stain," against the established alternatives.

Comparative Analysis of Established Lipid Droplet Stains

Before validating a new stain, it is essential to understand the characteristics of widely used dyes. Nile Red and BODIPY 493/503 are two of the most common fluorescent probes for lipid droplet staining.

Feature	Nile Red	BODIPY 493/503
Excitation/Emission (in a nonpolar environment)	~552 nm / ~636 nm	~493 nm / ~503 nm
Advantages	- Large Stokes shift- Fluorescence is environmentally sensitive (low in aqueous environments)	- High quantum yield- Narrow emission spectrum- Less sensitive to environmental polarity than Nile Red
Disadvantages	- Broad emission spectrum can lead to bleed-through- Can stain other cellular structures at higher concentrations	- Small Stokes shift- Can form aggregates at high concentrations
Photostability	Moderate	Moderate to high
Live/Fixed Cell Staining	Both	Both

Experimental Protocols

I. Protocol for Staining with Nile Red

• Preparation of Staining Solution: Prepare a 1 mg/mL stock solution of Nile Red in a suitable organic solvent (e.g., acetone (B3395972) or DMSO). From this, prepare a working solution of 1-10 µg/mL in PBS or cell culture medium.

• Cell Preparation: Culture cells on glass-bottom dishes or coverslips. For fixed cell staining, fix with 4% paraformaldehyde for 15-20 minutes, followed by washing with PBS.

• Staining: Incubate live or fixed cells with the Nile Red working solution for 10-15 minutes at room temperature, protected from light.

• Washing: Gently wash the cells twice with PBS.

• Imaging: Image the cells using a fluorescence microscope with appropriate filter sets for red fluorescence (e.g., TRITC/Rhodamine).

II. Protocol for Staining with BODIPY 493/503

• Preparation of Staining Solution: Prepare a 1 mg/mL stock solution of BODIPY 493/503 in DMSO. Dilute the stock solution to a final working concentration of 1-5 µg/mL in PBS or culture medium.

• Cell Preparation: As described for Nile Red.

• Staining: Incubate live or fixed cells with the BODIPY 493/503 working solution for 15-30 minutes at 37°C, protected from light.

• Washing: Wash the cells twice with warm PBS.

• Imaging: Image the cells using a fluorescence microscope with a standard FITC filter set.

Validation Workflow for a Novel Lipid Droplet Stain

The following workflow outlines the key steps to validate a "Novel Stain" for lipid droplet imaging.

Caption: A stepwise workflow for the comprehensive validation of a novel lipid droplet stain.

Detailed Methodologies for Validation

Phase 1: In Vitro Characterization

• Spectral Properties: The absorption and emission spectra of the "Novel Stain" should be determined in a nonpolar solvent (e.g., vegetable oil or a nonpolar organic solvent) to mimic the lipid droplet environment. This will identify the optimal excitation and emission wavelengths for fluorescence microscopy.

• Lipophilicity Assessment: The partition coefficient (LogP) of the "Novel Stain" between octanol (B41247) and water should be determined to quantitatively assess its lipophilicity. A high LogP value indicates a preference for nonpolar environments.

Phase 2: Cellular Staining & Specificity

• Protocol Optimization: A systematic optimization of the staining protocol should be performed in a relevant cell line (e.g., 3T3-L1 adipocytes or oleic acid-treated HeLa cells). This includes optimizing the dye concentration, incubation time, and temperature to achieve the best signal-to-noise ratio.

• Co-localization with Established Markers: To confirm that the "Novel Stain" specifically targets lipid droplets, co-staining experiments with well-characterized lipid droplet markers like Nile Red or BODIPY 493/503 should be performed. High colocalization, as determined by Pearson's correlation coefficient, would indicate specificity.

• Co-localization with Other Organelle Markers: To ensure the "Novel Stain" does not non-specifically accumulate in other organelles, co-staining with markers for the endoplasmic reticulum (e.g., ER-Tracker), mitochondria (e.g., MitoTracker), and lysosomes (e.g., LysoTracker) is necessary.

Caption: Workflow for a co-localization experiment to validate staining specificity.

Phase 3: Performance & Photostability

• Quantitative Fluorescence Comparison: The fluorescence intensity of the "Novel Stain" in lipid droplets should be quantitatively compared to that of Nile Red and BODIPY 493/503 under identical imaging conditions. This can be done by measuring the mean fluorescence intensity of individual lipid droplets using image analysis software.

• Photobleaching Assay: The photostability of the "Novel Stain" is a critical parameter. Cells stained with the "Novel Stain," Nile Red, and BODIPY 493/503 should be continuously exposed to excitation light, and the decay in fluorescence intensity over time should be measured.

Phase 4: Functional Validation

• Induction of Lipid Droplets: The ability of the "Novel Stain" to detect changes in lipid droplet content should be validated. This can be achieved by treating cells with oleic acid to induce lipid droplet formation and observing the corresponding increase in fluorescence.

• Cytotoxicity Assay: For live-cell imaging applications, the cytotoxicity of the "Novel Stain" must be assessed. A cell viability assay (e.g., MTT or trypan blue exclusion) should be performed on cells incubated with a range of dye concentrations.

Conclusion

The validation of a novel fluorescent stain for lipid droplets is a rigorous process that requires a multi-faceted approach. By systematically characterizing the dye's properties and comparing its performance against established standards like Nile Red and BODIPY 493/503, researchers can ensure the reliability and accuracy of their findings. While Solvent Violet 38's application in this area remains undocumented, the framework provided in this guide offers a clear path for the validation of any new candidate lipid droplet stain.

A Comparative Guide to Solvent Violet 38 for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Solvent Violet 38 with other common solvent dyes. The information is intended for researchers, scientists, and professionals in drug development who require a clear understanding of the dye's performance characteristics for various applications, including the coloration of polymers, waxes, and hydrocarbon-based solvents.

Introduction to Solvent Violet 38

Solvent Violet 38 is a synthetic anthraquinone (B42736) dye known for its bluish-violet hue.[1] Belonging to the anthraquinone chemical family, it is utilized for its solubility in non-polar organic solvents and its stability under certain conditions.[2] Its primary applications include the coloration of plastics, resins, synthetic fibers, oils, and waxes.[1][2]

Comparative Analysis of Solvent Dyes

The selection of a solvent dye is contingent on specific application requirements such as heat stability, lightfastness, and solubility in the target medium. This section compares Solvent Violet 38 with other anthraquinone-based solvent dyes: Solvent Violet 13, Solvent Blue 35, and Solvent Red 111.

Physicochemical Properties

The fundamental properties of these dyes, such as molecular weight and structure, influence their overall performance characteristics.

Property	Solvent Violet 38	Solvent Violet 13	Solvent Blue 35	Solvent Red 111
C.I. Name	615665[3]	60725[4]	61554[5]	60505[6]
CAS Number	63512-14-1[1]	81-48-1[7]	17354-14-2[8]	82-38-2[6]
Chemical Family	Anthraquinone[1]	Anthraquinone[4]	Anthraquinone[5]	Anthraquinone[6]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂[1]	C₂₁H₁₅NO₃[7]	C₂₂H₂₆N₂O₂[5]	C₁₅H₁₁NO₂[6]
Molecular Weight	734.07 g/mol [1]	329.35 g/mol [4]	350.45 g/mol [5]	237.25 g/mol [6]
Appearance	Purple Powder/Liquid[3][9]	Bluish Violet Powder[10]	Dark Blue Powder[1][5]	Red Powder[11]
Melting Point (°C)	No Data Available	~189 °C[10]	~120 °C[5][12]	169-172 °C[3][13]

Performance Characteristics

Performance metrics like heat resistance and light fastness are critical for applications where the final product is exposed to high temperatures or sunlight.

Performance Metric	Solvent Violet 38	Solvent Violet 13	Solvent Blue 35	Solvent Red 111
Heat Resistance	Good	Up to 260°C (in PS)[2]	Up to 260-300°C (in PS)[5][14]	Up to 300°C (in PS)[11][13]
Light Fastness	Good to Very Good[2]	7-8[10]	7-8[5][12]	6-7[13]
Migration Resistance	No Data Available	Good[10]	Good[12]	Good[3]

Note: Light fastness is rated on a scale of 1 to 8, where 8 represents superior fastness.[9][13]

Solubility Profile

The solubility of these dyes in various organic solvents dictates their suitability for different formulations. The data presented is largely qualitative.

Solvent	Solvent Violet 38	Solvent Violet 13	Solvent Blue 35	Solvent Red 111
Water	Insoluble[9]	Insoluble[2][4]	Insoluble[1][5]	Insoluble[3][6]
Acetone	Soluble[3][9]	Soluble (1.3 g/L)[10]	Soluble (13.6 g/L)[5]	Soluble[6]
Toluene / Xylene	Soluble[2][9]	Soluble (Toluene: 7 g/L)[10]	Soluble (Toluene: 86 g/L)[5]	Slightly Soluble[6]
Ethanol	Slightly Soluble[9]	Soluble (0.2 g/L)[10]	Soluble (2.6 g/L)[5]	Soluble[6]
Dichloromethane	Soluble[9]	Soluble (35 g/L)[10]	Soluble (170 g/L)[5]	Soluble (32 g/L)[13]

Experimental Protocols

To ensure accurate and reproducible comparisons between solvent dyes, standardized experimental protocols are essential. The following sections detail methodologies for key performance assessments.

Determination of Dye Concentration (UV-Vis Spectrophotometry)

This method is used to determine the concentration of a dye in a solution by measuring its absorbance of light at a specific wavelength.[15]

Objective: To quantify the concentration of a known dye in a solution.

Apparatus:

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes

• Volumetric flasks and pipettes

• Analytical balance

• Solvent of interest

Procedure:

• Preparation of Stock Solution: Accurately weigh a known mass of the dye and dissolve it in a specific volume of the chosen solvent in a volumetric flask to create a stock solution of known concentration.

• Preparation of Standard Solutions: Perform a series of dilutions from the stock solution to create several standard solutions of decreasing, known concentrations.[16]

• Wavelength of Maximum Absorbance (λmax) Determination: Scan one of the standard solutions across the UV-Vis spectrum (e.g., 200-800 nm) to identify the λmax, the wavelength at which the dye exhibits the highest absorbance.[17]

• Calibration:

  • Set the spectrophotometer to the determined λmax.

  • Use a cuvette filled with the pure solvent as a blank to zero the instrument.[17]

  • Measure the absorbance of each standard solution.

• Calibration Curve Construction: Plot a graph of absorbance versus concentration for the standard solutions. This should yield a linear relationship as described by the Beer-Lambert Law.[16]

• Measurement of Unknown Sample: Measure the absorbance of the sample with the unknown concentration.

• Concentration Determination: Use the calibration curve to determine the concentration of the unknown sample based on its absorbance reading.[18]

Solubility Testing

This protocol determines the extent to which a dye dissolves in a specific solvent.[19]

Objective: To quantify or qualitatively assess the solubility of a dye.

Apparatus:

• Analytical balance

• Vials or flasks with stoppers

• Magnetic stirrer and stir bars

• Temperature-controlled bath or hot plate

• Filtration apparatus (e.g., syringe filters)

• UV-Vis Spectrophotometer

Procedure (Quantitative):

• Add an excess amount of dye to a known volume of the solvent in a flask.

• Stir the mixture at a constant temperature for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

• After stirring, allow the solution to settle.

• Carefully filter the supernatant to remove any undissolved solid dye.

• Dilute the saturated filtrate with a known volume of the solvent.

• Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer and determine its concentration as described in the protocol above.

• Calculate the original concentration in the saturated solution, which represents the dye's solubility in that solvent at that temperature.

Procedure (Qualitative - Filter Paper Spot Test):

• Prepare a range of dye solutions at different concentrations.[20]

• Stir each solution for a set time (e.g., 10 minutes) at a controlled temperature.[20]

• Using a pipette, place a drop of each solution onto filter paper.[20]

• After the spots dry, observe them. The highest concentration that does not leave a visible, undissolved dye spot or ring is considered the approximate solubility.[20]

Light Fastness Testing

This test evaluates the resistance of a dye to fading or changing color upon exposure to a standardized artificial light source.[21]

Objective: To determine the stability of a dye when exposed to light.

Standard: ISO 105-B02[22]

Apparatus:

• Xenon arc lamp weathering apparatus[22][23]

• Standardized Blue Wool references (Scale 1-8)[22]

• Grey Scale for assessing color change

Procedure:

• Sample Preparation: Prepare a sample of the dye in the substrate to be tested (e.g., a colored plastic chip or dyed textile).

• Exposure: Place the sample in the xenon arc test chamber alongside a set of Blue Wool standards. Part of each sample and standard should be covered to serve as an unexposed reference.[24]

• Irradiation: Expose the samples to the light from the xenon arc lamp under controlled conditions of temperature and humidity as specified by the standard.[23]

• Assessment: Periodically inspect the samples. The light fastness rating is determined by comparing the fading of the test sample to the fading of the Blue Wool references. The rating corresponds to the Blue Wool standard that shows a similar degree of color change.[21][25]

Heat Stability Testing

This test determines the resistance of a dye to degradation or color change at elevated temperatures, which is crucial for applications like coloring plastics during molding.

Objective: To evaluate the thermal stability of a dye.

Standard: Based on principles from ASTM D3012 (for plastics)[26][27]

Apparatus:

• Forced-air laboratory oven with precise temperature control

• Substrate for testing (e.g., plastic pellets)

• Injection molding machine or hot press

• Colorimeter or spectrophotometer

Procedure:

• Sample Preparation: Prepare a homogenous mixture of the dye with the plastic resin at a specified concentration.

• Processing: Process the mixture at various elevated temperatures for a fixed duration (e.g., using an injection molder).

• Color Measurement: Measure the color of the resulting plastic chips using a colorimeter.

• Evaluation: Compare the color of the samples processed at different temperatures to a control sample processed at a standard, lower temperature. The heat stability is the maximum temperature at which the dye shows no significant color change (e.g., ΔE < 1.0).

Visualized Workflows and Relationships

Caption: Workflow for comparing solvent dye performance.

Caption: Relationship between dye properties and uses.

References

• 1. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]
• 2. Solvent Violet 13 - Solvent Violet B - Transparent Violet S-B from Emperor Chem [emperordye.com]
• 3. Solvent Red 111 [jnogilvychem.com]
• 4. Solvent Violet 13 - Wikipedia [en.wikipedia.org]
• 5. Solvent Blue 35 - Oil Blue 2N - Sudan Blue 670 from Emperor Chem [emperordye.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. CAS 81-48-1: Solvent Violet 13 | CymitQuimica [cymitquimica.com]
• 8. Solvent Blue 35-Solvent Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 9. union-pigment.com [union-pigment.com]
• 10. Solvent violet 13|CAS NO.81-48-1 [xcolorpigment.com]
• 11. Solvent Red 111 Dyes | C.I. No 60505 Manufacturers in India [colorantsgroup.com]
• 12. Solvent blue 35|CAS NO.17354-14-2 [xcolorpigment.com]
• 13. Solvent red 111|CAS NO.82-38-2 [xcolorpigment.com]
• 14. royal-chem.com [royal-chem.com]
• 15. ugtl.hkust-gz.edu.cn [ugtl.hkust-gz.edu.cn]
• 16. science.valenciacollege.edu [science.valenciacollege.edu]
• 17. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 18. stellarnet.us [stellarnet.us]
• 19. scribd.com [scribd.com]
• 20. The Solubility Of Reactive Dyes - News - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 21. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 22. fyitester.com [fyitester.com]
• 23. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]
• 24. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 25. ISO 105-B02 | Q-Lab [q-lab.com]
• 26. Thermal-Oxidative Stability ASTM D3012, GM9059P [intertek.com]
• 27. infinitalab.com [infinitalab.com]

A Comparative Guide to Lipid Staining: Solvent Violet 38 vs. Nile Red

For researchers, scientists, and drug development professionals engaged in the study of cellular metabolism and lipid-related pathologies, the accurate visualization and quantification of intracellular lipids are paramount. The choice of a suitable fluorescent probe is a critical determinant of experimental success. This guide provides a detailed comparison of two dyes, Nile Red and Solvent Violet 38, to inform the selection process for lipid staining applications. While Nile Red is a well-established and extensively documented lipophilic stain, Solvent Violet 38 is an industrial dye with no reported application in biological lipid imaging.

Overview of Lipid Staining Probes

Nile Red is a fluorescent, lipophilic phenoxazone dye renowned for its utility in staining intracellular lipid droplets.[1][2] Its popularity in biological research stems from its solvatochromic properties: it is intensely fluorescent in hydrophobic, lipid-rich environments while exhibiting minimal fluorescence in aqueous media.[3][4] This characteristic allows for high-contrast imaging of lipid droplets within cells. Furthermore, the emission spectrum of Nile Red is sensitive to the polarity of the surrounding lipids, enabling differentiation between neutral and polar lipids.[5] In the presence of neutral lipids like triglycerides and cholesteryl esters, it emits a strong yellow-gold fluorescence, whereas in a more polar environment, such as that of phospholipids (B1166683) in cellular membranes, it emits a red fluorescence.[4][5]

Solvent Violet 38 , by contrast, is an anthraquinone-based purple dye.[6][7] Its primary applications are industrial, including the coloration of plastics, oils, waxes, and printing inks.[8][9] There is a notable absence of scientific literature describing its use for biological staining, particularly for the visualization of intracellular lipids. Searches of scientific databases for applications of Solvent Violet 38 (CAS Number: 63512-14-1) in lipid staining or any form of cellular imaging yield no relevant results. Its chemical properties and intended industrial uses do not suggest suitability for sensitive and specific biological applications.

Quantitative Data Presentation

A direct quantitative comparison of performance for lipid staining is not feasible due to the lack of data for Solvent Violet 38 in this application. The following table summarizes the known properties of Nile Red for lipid staining against the reported industrial characteristics of Solvent Violet 38.

Property	Nile Red	Solvent Violet 38
Chemical Class	Phenoxazone	Anthraquinone[6]
Primary Application	Biological staining (intracellular lipids)[1][2]	Industrial coloring (plastics, oils, waxes)[8][9]
Fluorescence	Strongly fluorescent in hydrophobic environments[3][4]	Not reported as a fluorescent dye for biological imaging
Excitation Max.	~515-554 nm (depending on lipid type)[5]	Not Applicable for lipid staining
Emission Max.	~585 nm (neutral lipids), ~638 nm (polar lipids)[5]	Not Applicable for lipid staining
Specificity	High for neutral lipids (yellow-gold emission), also stains polar lipids (red emission)[4][5]	No reported specificity for biological lipids
Live/Fixed Cell Imaging	Both	Not Applicable

Experimental Protocols

Detailed methodologies for lipid staining are well-established for Nile Red. As there are no known protocols for Solvent Violet 38 in a biological context, a corresponding protocol cannot be provided.

Nile Red Staining Protocol for Cultured Cells

This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.

Materials:

• Nile Red (powder or stock solution in DMSO)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Formaldehyde (B43269) (for fixed cell staining)

• Fluorescence microscope with appropriate filter sets (e.g., for yellow-gold and red fluorescence)

Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of Nile Red in DMSO.

• Store the stock solution at -20°C, protected from light.

Staining Procedure for Live Cells:

• Culture cells to the desired confluency on coverslips or in imaging-compatible plates.

• Prepare a fresh working solution of Nile Red by diluting the stock solution in PBS or serum-free medium to a final concentration of 0.1-1.0 µg/mL.

• Remove the culture medium and wash the cells once with PBS.

• Add the Nile Red working solution to the cells and incubate for 5-15 minutes at room temperature or 37°C, protected from light.

• Remove the staining solution and wash the cells twice with PBS.

• Mount the coverslips or add fresh PBS/medium to the plate for imaging.

• Visualize the stained lipid droplets using a fluorescence microscope. For neutral lipids, use an excitation wavelength of 450-500 nm and an emission wavelength >528 nm (yellow-gold). For polar lipids, use an excitation of 515-560 nm and emission >590 nm (red).[4]

Staining Procedure for Fixed Cells:

• Culture and treat cells as required.

• Wash cells with PBS and fix with 4% formaldehyde in PBS for 15-30 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare the Nile Red working solution as described for live cells.

• Incubate the fixed cells with the Nile Red working solution for 10-30 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount and image as for live cells.

Mandatory Visualization

Logical Workflow for Lipid Stain Selection

The following diagram illustrates the decision-making process for selecting a suitable fluorescent probe for lipid staining, highlighting why a researcher would choose an established biological stain like Nile Red over an industrial dye.

Caption: Logical workflow for selecting a fluorescent lipid stain.

Conclusion

The comparison between Solvent Violet 38 and Nile Red for lipid staining is unequivocal. Nile Red is a highly effective and well-characterized fluorescent probe specifically suited for the visualization and analysis of intracellular lipids.[1][2] Its solvatochromic properties offer an additional layer of information by allowing for the differentiation of lipid classes.[5] In contrast, Solvent Violet 38 is an industrial dye with no scientific evidence to support its use in any biological imaging application.[8][9] For researchers in drug development and life sciences requiring reliable and reproducible lipid staining, Nile Red, or other validated biological lipid probes such as the BODIPY series, are the appropriate choices.[4][10] The selection of a staining reagent should always be guided by documented evidence of its performance and specificity in a biological context.

References

• 1. Anthraquinone dye | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in fluorescent probes for lipid droplets - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 8. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 9. sdinternational.com [sdinternational.com]
• 10. A new organic molecular probe as a powerful tool for fluorescence imaging and biological study of lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Solvent Violet 38 Fluorescence Intensity

For researchers, scientists, and drug development professionals utilizing fluorescent dyes, a quantitative understanding of their photophysical properties is paramount for accurate and reproducible experimental results. This guide provides a comparative framework for the quantitative analysis of the fluorescence intensity of Solvent Violet 38, an anthraquinone-based solvent dye. Due to the limited availability of comprehensive public data on its fluorescence characteristics, this guide presents a detailed experimental protocol to determine these properties and compares them with other commercially available solvent dyes.

Chemical Properties of Solvent Violet 38

Solvent Violet 38 is an organic-soluble dye belonging to the anthraquinone (B42736) class of colorants.[1] Its fundamental chemical and physical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	1,4-bis[(2,6-dibromo-4-methylphenyl)amino]anthraquinone	[2]
CAS Number	68239-76-9	[1]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂	[3]
Molecular Weight	734.07 g/mol	[3]
Appearance	Dark powder	[1]
Solubility	Insoluble in water; Soluble in xylene and other non-polar solvents.	[1]

Comparative Analysis of Fluorescent Properties

Parameter	Solvent Violet 38	Solvent Violet 13	Solvent Red 179	Fluorescent Yellow G (Solvent Green 5)
Absorption Max (λ_abs_ max)	To be determined	~583 nm (in Toluene)[4]	To be determined	To be determined
Emission Max (λ_em_ max)	To be determined	To be determined	To be determined	To be determined
Stokes Shift (nm)	To be determined	To be determined	To be determined	To be determined
Molar Absorptivity (ε)	To be determined	To be determined	To be determined	To be determined
Fluorescence Quantum Yield (Φ_f_)	To be determined	To be determined	To be determined	To be determined
Common Solvents	Xylene, non-polar solvents[1]	Toluene, PS, ABS, PVC[5][6]	PS, HIPS, ABS, PC, PET[7]	Plastics[8]

Experimental Protocol for Quantitative Fluorescence Analysis

This section outlines the detailed methodology for determining the key quantitative parameters of fluorescence for Solvent Violet 38 and its alternatives.

3.1. Materials and Equipment

• Solvent Violet 38 and other solvent dyes of interest

• Spectroscopic grade solvents (e.g., toluene, xylene, chloroform)

• UV-Vis Spectrophotometer

• Fluorometer (Fluorescence Spectrophotometer)

• Quartz cuvettes (1 cm path length)

• Analytical balance

• Volumetric flasks and pipettes

• Reference dye with known quantum yield (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Rhodamine 6G in ethanol)

3.2. Experimental Workflow

Quantitative Fluorescence Analysis Workflow

3.3. Step-by-Step Procedure

Part A: Sample Preparation

• Prepare Stock Solutions: Accurately weigh a small amount of the dye powder and dissolve it in a known volume of a suitable spectroscopic grade solvent to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Prepare Serial Dilutions: From the stock solution, prepare a series of dilutions with concentrations that result in absorbance values between 0.01 and 0.1 at the absorption maximum. This range is crucial to avoid inner filter effects in fluorescence measurements.

Part B: UV-Vis Spectrophotometry

• Determine Absorption Maximum (λ_abs_ max):

  • Use a UV-Vis spectrophotometer to measure the absorbance spectrum of a dilute solution of the dye over a relevant wavelength range (e.g., 300-800 nm).

  • The wavelength at which the highest absorbance is recorded is the λ_abs_ max.

• Generate Beer-Lambert Plot and Determine Molar Absorptivity (ε):

  • Measure the absorbance of each of the serially diluted solutions at the determined λ_abs_ max.

  • Plot absorbance versus concentration. The plot should be linear, confirming adherence to the Beer-Lambert law (A = εbc, where A is absorbance, ε is the molar absorptivity, b is the path length, and c is the concentration).

  • The molar absorptivity (ε) can be calculated from the slope of the linear fit (slope = εb).

Part C: Fluorescence Spectroscopy

• Determine Emission Maximum (λ_em_ max):

  • Set the excitation wavelength of the fluorometer to the λ_abs_ max determined in Part B.

  • Scan the emission spectrum over a wavelength range longer than the excitation wavelength.

  • The wavelength at which the highest fluorescence intensity is recorded is the λ_em_ max.

• Determine Excitation Maximum (λ_ex_ max):

  • Set the emission wavelength of the fluorometer to the λ_em_ max.

  • Scan the excitation spectrum over a wavelength range shorter than the emission wavelength. The resulting spectrum should be similar in shape to the absorption spectrum.

• Calculate Stokes Shift:

  • The Stokes shift is the difference in wavelength between the absorption maximum and the emission maximum: Stokes Shift = λ_em_ max - λ_abs_ max.

Part D: Relative Fluorescence Quantum Yield (Φ_f_) Determination

• Select a Reference Standard: Choose a reference dye with a known quantum yield that absorbs and emits in a similar spectral region to the sample dye.

• Measure Absorbance: Prepare dilute solutions of both the reference and the sample dye in the same solvent, ensuring their absorbance at the excitation wavelength is within the 0.01-0.1 range. Measure the exact absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence Spectra:

  • Using the same excitation wavelength and instrument settings for both the reference and the sample, record the fluorescence emission spectrum for each.

• Calculate Quantum Yield: The relative quantum yield of the sample (Φ_f(sample)_) can be calculated using the following equation:

  Φ_f(sample)_ = Φ_f(ref)_ * [ (I_sample_ * A_ref_ * n_sample_²) / (I_ref_ * A_sample_ * n_ref_²) ]

  Where:

  • Φ_f(ref)_ is the quantum yield of the reference dye.

  • I is the integrated fluorescence intensity (the area under the emission curve).

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Conclusion

While Solvent Violet 38 is a commercially relevant dye, a comprehensive public dataset of its quantitative fluorescence properties is lacking. This guide empowers researchers to systematically characterize Solvent Violet 38 and other similar dyes. By following the detailed experimental protocol, scientists can obtain the necessary data on absorption, emission, Stokes shift, and quantum yield. This enables a robust, data-driven comparison with alternative fluorescent dyes, facilitating informed selection for specific applications in research and development. The provided workflow and comparative tables serve as a valuable resource for standardizing the quantitative analysis of fluorescent solvent dyes.

References

• 1. pylamdyes.com [pylamdyes.com]
• 2. echemi.com [echemi.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Page loading... [guidechem.com]
• 5. CorSol® 3013 Solvent Violet 13 | Fineland Chem [finelandchem.com]
• 6. Solvent violet 13|CAS NO.81-48-1 [xcolorpigment.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. Jet-Mate Canada Inc. | PLASTSOL® Dyes for Plastics [jetmate.ca]

A Comparative Guide to Lipophilic Stains: Evaluating Specificity and Selectivity for Cellular Imaging

For researchers, scientists, and drug development professionals, the precise visualization of cellular lipids is crucial for understanding metabolic processes, disease pathogenesis, and drug delivery. This guide provides a comparative analysis of established lipophilic stains—Sudan Black B, Oil Red O, and Nile Red—against Solvent Violet 38, an industrial dye. Through an objective review of their properties, supported by established experimental protocols, this document aims to clarify the importance of using validated stains in biological research and highlight the current lack of data supporting the use of Solvent Violet 38 in this context.

At a Glance: Key Performance Characteristics

The selection of an appropriate stain for lipid visualization hinges on its specificity, selectivity, and compatibility with biological samples and imaging modalities. While Sudan Black B, Oil Red O, and Nile Red are well-characterized for their utility in staining intracellular lipids, Solvent Violet 38 is primarily used for industrial purposes such as coloring plastics, oils, and waxes.[1][2] To date, there is a notable absence of scientific literature validating the use of Solvent Violet 38 for biological staining.

Quantitative Data Summary

The following table summarizes the key characteristics of Solvent Violet 38 and the established lipophilic stains. The data for Sudan Black B, Oil Red O, and Nile Red are derived from extensive use in biological research, whereas the information for Solvent Violet 38 is based on industrial data sheets.

Feature	Solvent Violet 38	Sudan Black B	Oil Red O	Nile Red
Primary Application	Industrial coloring (plastics, oils, waxes)[1][2]	Staining of neutral lipids and phospholipids (B1166683) in histology and cytochemistry[3][4]	Staining of neutral triglycerides and lipids in cell culture and tissue sections[5][6]	Fluorescent staining of intracellular lipid droplets in live and fixed cells[7][8]
Staining Principle	N/A for biological samples	Lysochrome (fat-soluble dye); partitions into lipids based on differential solubility[3][9]	Lysochrome; partitions into neutral lipids[5][10]	Solvatochromic fluorescent dye; fluorescence is environmentally dependent, intensifying in hydrophobic environments[7][11]
Reported Specificity	N/A for biological samples	Stains a broad range of lipids; can also stain leukocyte granules and other cellular components[4][12]	Primarily stains neutral triglycerides and cholesterol esters[5][6]	Highly selective for neutral lipid droplets, with fluorescence emission varying between neutral and polar lipids[7]
Color/Emission	Purple/Violet[1]	Blue-black[3]	Bright red[5]	Yellow-gold to red fluorescence, depending on lipid polarity[7]
Imaging Modality	N/A for biological samples	Brightfield microscopy	Brightfield microscopy	Fluorescence microscopy, flow cytometry[7]

Experimental Protocols

Detailed methodologies for the application of Sudan Black B, Oil Red O, and Nile Red are provided below. Due to the lack of documented biological applications, no experimental protocol for Solvent Violet 38 is available.

Sudan Black B Staining for Frozen Tissue Sections

This protocol is adapted for staining lipids in frozen tissue sections.[4][9][13]

Materials:

• Sudan Black B (0.7% w/v in propylene (B89431) glycol)

• Propylene glycol (100% and 85%)

• 10% Neutral Buffered Formalin

• Nuclear Fast Red (counterstain)

• Aqueous mounting medium

Procedure:

• Cut frozen tissue sections at 10-16 µm and mount on slides.

• Fix in 10% neutral buffered formalin for 5-10 minutes.

• Rinse with distilled water.

• Dehydrate in 100% propylene glycol for 5 minutes.

• Stain in pre-heated (60°C) Sudan Black B solution for 7 minutes to overnight.

• Differentiate in 85% propylene glycol for 3 minutes.

• Rinse thoroughly in distilled water.

• Counterstain with Nuclear Fast Red for 3 minutes.

• Wash in tap water, then rinse in distilled water.

• Mount with an aqueous mounting medium.

Oil Red O Staining for Cultured Cells

This protocol is suitable for staining lipid droplets in cultured cells.[5][14]

Materials:

• Oil Red O staining solution (0.05% in 85% propylene glycol)

• 4% Paraformaldehyde (PFA)

• Propylene glycol

• DAPI (for nuclear counterstain)

• Phosphate Buffered Saline (PBS)

Procedure:

• Culture cells on coverslips.

• Fix cells with 4% PFA for 20 minutes on ice.

• Wash twice with PBS.

• Incubate with propylene glycol for 7 minutes at room temperature.

• Stain with 0.05% Oil Red O solution for 5 minutes at room temperature.

• Wash with 85% propylene glycol.

• Wash twice with PBS.

• Counterstain with DAPI for 3 minutes.

• Wash with PBS.

• Mount coverslips onto microscope slides.

Nile Red Staining for Live Cells

This protocol allows for the visualization of lipid droplets in living cells.[7][8]

Materials:

• Nile Red stock solution (e.g., 30 mM in DMSO)

• Cell culture medium

• Phosphate Buffered Saline (PBS)

Procedure:

• Prepare a working solution of Nile Red by diluting the stock solution in cell culture medium (e.g., 1:3000).

• Remove the existing medium from the cultured cells and add the Nile Red working solution.

• Incubate for 10-30 minutes at 37°C, protected from light.

• Wash the cells twice with PBS.

• Image immediately using a fluorescence microscope.

Visualizing the Workflow: A Logical Approach to Stain Selection

The selection of an appropriate staining agent is a critical step in experimental design. The following diagram illustrates a logical workflow for choosing a lipophilic stain, emphasizing the importance of validated biological utility.

Caption: Logical workflow for selecting a lipophilic stain for biological research.

Conclusion

The accurate and reliable visualization of cellular lipids is fundamental to many areas of life sciences research. Established lipophilic stains such as Sudan Black B, Oil Red O, and Nile Red have been extensively validated and characterized for this purpose, each offering distinct advantages depending on the specific experimental needs. While Solvent Violet 38 is an effective industrial colorant, there is currently no scientific evidence to support its use as a specific or selective stain for biological samples. Researchers are strongly advised to utilize well-documented and validated staining reagents to ensure the integrity and reproducibility of their experimental findings. The repurposing of industrial dyes for biological applications requires rigorous validation, including comprehensive studies on specificity, selectivity, and potential cytotoxicity, none of which are currently available for Solvent Violet 38.

References

• 1. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 2. pylamdyes.com [pylamdyes.com]
• 3. laboratorytests.org [laboratorytests.org]
• 4. microbenotes.com [microbenotes.com]
• 5. Procedures for the staining of lipid droplets with Oil Red O [protocols.io]
• 6. biocompare.com [biocompare.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. emulatebio.com [emulatebio.com]
• 9. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 10. An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Using Nile Blue and Nile Red to visualise the presence of lipids in cryosectioned tissues [focalplane.biologists.com]
• 12. stainsfile.com [stainsfile.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Evaluating Solvent Violet 38 as a Novel Fluorescent Probe for Lipid Staining: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the evaluation of Solvent Violet 38, an industrial anthraquinone (B42736) dye, as a potential fluorescent stain for cellular lipids. While traditionally used in the manufacturing of plastics, waxes, and oils, its inherent lipophilicity suggests a possible application in biological imaging.[1][2] This document outlines a series of control experiments and comparative studies against established lipid-staining dyes to ascertain the efficacy, specificity, and safety of Solvent Violet 38 for research purposes.

Introduction to Solvent Violet 38 and Established Lipid Stains

Solvent Violet 38 is a solvent-soluble dye belonging to the anthraquinone family.[2][3] It is characterized by its deep purple color and solubility in non-polar solvents, indicating a lipophilic nature.[1] Currently, there is no documented use of Solvent Violet 38 in biological research for cellular staining. This guide proposes a systematic approach to explore its potential in this application, drawing parallels with the mechanisms of well-established lipophilic dyes.

In contrast, dyes such as Nile Red, BODIPY, and the Sudan series are routinely used for visualizing intracellular lipid droplets and other lipid-rich structures. These stains are valued for their specificity, photostability, and, in some cases, their ability to report on the lipid environment. Any evaluation of Solvent Violet 38 must benchmark its performance against these standards.

Proposed Experimental Evaluation of Solvent Violet 38

The following sections detail the experimental protocols necessary to validate Solvent Violet 38 as a lipid stain.

Determination of Spectroscopic Properties

A crucial first step is to determine the fluorescence excitation and emission spectra of Solvent Violet 38 in a non-polar solvent (e.g., DMSO, ethanol) to identify the optimal filter sets for fluorescence microscopy.

Experimental Protocol:

• Prepare a stock solution of Solvent Violet 38 in dimethyl sulfoxide (B87167) (DMSO).

• Dilute the stock solution in a suitable solvent to a working concentration.

• Using a spectrofluorometer, measure the fluorescence excitation spectrum by scanning a range of excitation wavelengths while monitoring emission at a fixed wavelength.

• Subsequently, measure the fluorescence emission spectrum by exciting the sample at the determined optimal excitation wavelength and scanning a range of emission wavelengths.

• The resulting spectra will inform the selection of appropriate laser lines and emission filters for microscopy.

Optimal Staining Concentration and Incubation Time

To achieve clear and specific staining with minimal artifacts, it is essential to determine the optimal concentration and incubation time for Solvent Violet 38.

Experimental Protocol:

• Culture a suitable cell line (e.g., 3T3-L1 adipocytes, HeLa cells) on glass-bottom dishes.

• Prepare a series of working solutions of Solvent Violet 38 in a cell culture medium, with concentrations ranging from 0.1 µM to 10 µM.

• Incubate the cells with these solutions for varying durations (e.g., 15, 30, 60, and 120 minutes).

• After incubation, wash the cells with phosphate-buffered saline (PBS).

• Image the cells using a fluorescence microscope with the appropriate filter set determined in the previous step.

• The optimal conditions will be those that provide the brightest signal with the lowest background and no apparent signs of cytotoxicity.

Cytotoxicity Assessment

The potential toxicity of Solvent Violet 38 to living cells must be evaluated to ensure its suitability for live-cell imaging.

Experimental Protocol:

• Seed cells in a 96-well plate at a suitable density.

• Treat the cells with a range of Solvent Violet 38 concentrations for various durations.

• Perform a standard cytotoxicity assay, such as the MTT or PrestoBlue assay, to quantify cell viability.

• Include a positive control (e.g., a known cytotoxic agent) and a negative control (untreated cells).

• A desirable stain will exhibit low cytotoxicity at the optimal staining concentration and incubation time.

Control Experiments for Staining Specificity

A series of control experiments are necessary to confirm that Solvent Violet 38 specifically stains lipids.

Positive and Negative Controls

• Positive Control: Co-staining with a well-characterized lipid stain like Nile Red or BODIPY 493/503. The spatial colocalization of the Solvent Violet 38 signal with the signal from the control stain would indicate lipid specificity.

• Negative Control: Staining of cells depleted of lipid droplets. This can be achieved by culturing cells in a lipid-depleted medium. A significant reduction in the Solvent Violet 38 signal in these cells compared to control cells would support lipid specificity.

Comparative Staining with Established Dyes

A direct comparison of the staining patterns and performance of Solvent Violet 38 with established lipid stains will provide valuable context.

Experimental Protocol:

• Culture cells on separate glass-bottom dishes.

• Stain the cells under their respective optimal conditions with Solvent Violet 38, Nile Red, and BODIPY 493/503.

• Acquire images using the appropriate filter sets for each dye.

• Qualitatively and quantitatively compare the staining patterns, signal-to-noise ratio, and photostability of the dyes.

Data Presentation

Quantitative data from the experimental evaluations should be summarized in clear and concise tables for easy comparison.

Table 1: Spectroscopic Properties of Solvent Violet 38

Parameter	Wavelength (nm)
Optimal Excitation (λex)	To be determined
Optimal Emission (λem)	To be determined

Table 2: Optimal Staining Conditions for Solvent Violet 38

Cell Line	Optimal Concentration (µM)	Optimal Incubation Time (min)
3T3-L1	To be determined	To be determined
HeLa	To be determined	To be determined

Table 3: Cytotoxicity of Solvent Violet 38

Concentration (µM)	Cell Viability (%) after 24h
0.1	To be determined
1	To be determined
10	To be determined

Table 4: Performance Comparison with Established Lipid Stains

Feature	Solvent Violet 38	Nile Red	BODIPY 493/503
Signal-to-Noise Ratio	To be determined	Literature Value	Literature Value
Photostability	To be determined	Literature Value	Literature Value
Cytotoxicity	To be determined	Literature Value	Literature Value

Visualization of Experimental Workflows

The following diagrams illustrate the proposed experimental workflows.

Caption: Workflow for the evaluation of Solvent Violet 38 as a potential lipid stain.

Caption: Control experiments to validate the lipid-staining specificity of Solvent Violet 38.

Conclusion

The investigation of industrial dyes like Solvent Violet 38 for novel applications in biological research presents an exciting opportunity for the development of new research tools. The experimental framework outlined in this guide provides a comprehensive and objective methodology for assessing its potential as a fluorescent lipid stain. Successful validation would not only introduce a new probe for lipid biology but also highlight the potential for repurposing existing chemical entities for scientific discovery. Researchers are encouraged to perform these control experiments rigorously to ensure the validity of their findings.

References

• 1. Solvent Violet 38 Manufacturer in Mumbai, Solvent Violet 38 Exporter [dyestuff.co.in]
• 2. pylamdyes.com [pylamdyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]

A Comparative Guide to Fluorescent Probes for Lipid Droplet Imaging in Research

For researchers, scientists, and drug development professionals engaged in the study of cellular metabolism and lipid biology, the accurate visualization of lipid droplets is of paramount importance. While the industrial dye Solvent Violet 38 lacks documented applications in this research area, a variety of potent fluorescent probes are available. This guide provides an objective comparison of the most widely used alternatives for staining lipid droplets: Nile Red, BODIPY 493/503, LD540, and Monodansylpentane (MDH), supported by experimental data and detailed protocols to facilitate informed probe selection.

Lipid droplets are dynamic organelles that regulate the storage and metabolism of neutral lipids. Their study is crucial for understanding numerous physiological and pathological processes, including obesity, diabetes, and fatty liver disease. The selection of an appropriate fluorescent probe is critical for the successful imaging and quantification of these organelles. Key performance indicators for such probes include high specificity for neutral lipids, strong fluorescence emission, high photostability, and low cytotoxicity.

Performance Comparison of Lipophilic Dyes

The following table summarizes the key photophysical and performance characteristics of the most common fluorescent dyes used for lipid droplet staining.

Feature	Nile Red	BODIPY 493/503	LD540	Monodansylpentane (MDH)
Excitation (max)	~552 nm	493 nm[1]	~537 nm (in ethanol)[2]	~380 nm
Emission (max)	~636 nm (in lipids)[3]	503 nm[1]	~544 nm (in ethanol)[2]	~485 nm (in oil)[4]
Fluorescence Quantum Yield	Environment-dependent; low in aqueous media	~0.8-0.9[1]	High	Environment-dependent
Photostability	Moderate	Prone to photobleaching[1]	~15 times more photostable than BODIPY 493/503	Extraordinarily photostable
Specificity	Stains other lipid structures	Highly specific to neutral lipids[1]	Improved specificity[5]	Selective for lipid droplets[6]
Background Signal	Can exhibit background fluorescence[7]	Can exhibit background in the cytoplasm[1]	Virtual lack of nonspecific membrane staining	High contrast[4]
Cytotoxicity	Generally low at working concentrations	Low cytotoxicity[1]	Low cytotoxicity	Low toxicity

Experimental Protocols and Workflows

Detailed methodologies for the use of each fluorescent probe in cultured cells are provided below, accompanied by workflow diagrams generated using the DOT language.

Nile Red Staining of Intracellular Lipid Droplets

Nile Red is a widely used solvatochromic dye that exhibits strong fluorescence in hydrophobic environments, making it a classic choice for lipid droplet staining.[3]

Experimental Protocol:

• Preparation of Staining Solution: Prepare a 1 mg/mL stock solution of Nile Red in a suitable organic solvent like DMSO or acetone. From this, prepare a working solution of 1-5 µg/mL in PBS.

• Cell Culture: Grow cells to the desired confluency on coverslips or in imaging dishes.

• Staining: Remove the culture medium and wash the cells once with PBS. Add the Nile Red working solution to the cells and incubate for 10-15 minutes at 37°C, protected from light.

• Washing: Gently wash the cells twice with PBS to remove excess dye.

• Imaging: Mount the coverslips on a slide with a suitable mounting medium or add fresh PBS to the imaging dish. Visualize the stained lipid droplets using a fluorescence microscope with appropriate filters (e.g., TRITC/Rhodamine channel).

References

• 1. benchchem.com [benchchem.com]
• 2. abmole.com [abmole.com]
• 3. limes-institut-bonn.de [limes-institut-bonn.de]
• 4. Monodansylpentane as a Blue-Fluorescent Lipid-Droplet Marker for Multi-Color Live-Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Live cell multicolor imaging of lipid droplets with a new dye, LD540 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Staining of Lipid Droplets with Monodansylpentane | Springer Nature Experiments [experiments.springernature.com]
• 7. biotium.com [biotium.com]

Performance of Solvent Violet 38 in Polymer Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of Solvent Violet 38 in various polymer matrices. Due to the limited availability of specific quantitative data for Solvent Violet 38 in publicly accessible resources, this guide also includes a detailed comparison with other commercially available solvent violet dyes to offer a broader perspective for material selection. The information presented is based on a comprehensive review of technical datasheets and industry publications.

Executive Summary

Solvent Violet 38 is an anthraquinone-based solvent dye valued for its violet hue and general suitability for coloring plastics. While it is known to be used in polymers such as polystyrene (PS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), polymethyl methacrylate (B99206) (PMMA), polycarbonate (PC), and polyethylene (B3416737) terephthalate (B1205515) (PET), specific performance metrics are not as widely documented as for some of its alternatives. This guide aggregates the available data for Solvent Violet 38 and presents it alongside more comprehensive data for alternative dyes like Solvent Violet 13, Solvent Violet 26, and Solvent Violet 36 to aid in informed decision-making.

Data Presentation: Comparative Performance of Solvent Violet Dyes

The following tables summarize the key performance indicators for Solvent Violet 38 and its alternatives in various polymer matrices. The data has been compiled from multiple sources and represents typical values.

Table 1: Heat Stability of Solvent Violet Dyes in Various Polymers (°C)

Dye	Polystyrene (PS)	ABS	Polycarbonate (PC)	PMMA	PET
Solvent Violet 38	Data Not Available	Data Not Available	310[1]	Data Not Available	Data Not Available
Solvent Violet 13	300[2]	290[2]	310[2]	Data Not Available	290[2]
Solvent Violet 26	300[3]	280[3]	300[3]	Data Not Available	260[3]
Solvent Violet 36	Data Not Available	Data Not Available	340[3]	Data Not Available	Data Not Available

Note: Heat stability is typically measured for a 5-minute dwell time.

Table 2: Lightfastness of Solvent Violet Dyes in Various Polymers (Blue Wool Scale, 1-8)

Dye	Polystyrene (PS)	ABS	Polycarbonate (PC)	PMMA	PET
Solvent Violet 38	Good to Very Good[4]	Good to Very Good[4]	Good to Very Good[4]	Good to Very Good[4]	Good to Very Good[4]
Solvent Violet 13	6-7[3]	Data Not Available	7-8[2]	6-7[3]	Data Not Available
Solvent Violet 26	6[3]	Data Not Available	6-7[3]	Data Not Available	Data Not Available
Solvent Violet 36	6[3]	Data Not Available	6-7[3]	6-7[3]	Data Not Available

Note: The Blue Wool Scale ranges from 1 (very poor lightfastness) to 8 (excellent lightfastness).

Table 3: Migration Resistance of Solvent Violet Dyes in Various Polymers (Grey Scale, 1-5)

Dye	Polystyrene (PS)	ABS	Polycarbonate (PC)	PMMA	PET
Solvent Violet 38	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Solvent Violet 13	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Solvent Violet 26	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Solvent Violet 36	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Note: Migration resistance is often qualitatively described or rated on a 1-5 Grey Scale, where 5 indicates no migration. Specific quantitative data is often proprietary and not publicly available.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance tables.

Heat Stability Testing

Objective: To determine the maximum temperature a colorant can withstand in a specific polymer for a short duration without significant color change.

Methodology:

• Preparation of Samples: The solvent dye is dry-blended with the polymer granules at a specified concentration (e.g., 0.1%).

• Injection Molding: The colored polymer blend is processed through an injection molding machine at various temperatures.

• Dwell Time: The material is held in the machine's barrel at each test temperature for a standardized time, typically 5 minutes.

• Color Measurement: The color of the molded plaques is measured using a spectrophotometer.

• Evaluation: The color difference (ΔEab) between the sample processed at the test temperature and a reference sample processed at a lower, stable temperature is calculated. The heat stability is the temperature at which the color change becomes unacceptable (e.g., ΔEab > 3).

Lightfastness Testing

Objective: To assess the resistance of a colored polymer to fading or color change upon exposure to light.

Methodology (based on ASTM D4329):

• Specimen Preparation: Standardized plaques of the colored polymer are prepared.

• Exposure: The specimens are exposed to a controlled artificial light source (e.g., xenon arc or fluorescent UV lamps) in a weathering chamber. The light source is filtered to simulate natural sunlight.

• Blue Wool Scale Standards: Simultaneously, a set of Blue Wool Scale standards (rated 1 to 8) are exposed alongside the test specimens.

• Evaluation: The fading of the test specimen is periodically compared to the fading of the Blue Wool standards.

• Rating: The lightfastness rating of the specimen is the number of the Blue Wool standard that shows a similar degree of fading.

Migration Resistance Testing

Objective: To evaluate the tendency of a dye to migrate from a colored polymer to a contacting surface.

Methodology:

• Sample Preparation: A plaque of the colored polymer is prepared.

• Contact Medium: The colored plaque is brought into contact with an uncolored plaque of the same or a different polymer (often plasticized PVC, which is susceptible to migration).

• Test Conditions: The assembly is subjected to heat and pressure for a specified period (e.g., 24 hours at 80°C under a pressure of 1 kg/cm ²).

• Assessment: After the test period, the uncolored plaque is examined for any color transfer.

• Evaluation: The degree of staining on the uncolored plaque is assessed visually using the ISO 105-A02 Grey Scale for assessing staining, where a rating of 5 indicates no staining and 1 indicates severe staining.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the performance of solvent dyes in polymers.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. News - PIGMENT ORANGE 64 – Introduction and Application [precisechem.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. pylamdyes.com [pylamdyes.com]

Comparative Guide to Cellular Staining: Cross-Reactivity of Solvent Violet 38 and Sudan Black B

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cellular staining properties of Solvent Violet 38 and the well-established biological stain, Sudan Black B. While Sudan Black B is a widely used lipophilic dye with a known, albeit not entirely specific, staining profile, data on the biological application and cross-reactivity of Solvent Violet 38 is notably absent in scientific literature. This comparison, therefore, juxtaposes the established characteristics of Sudan Black B with the inferred potential of Solvent Violet 38 based on the general behavior of its chemical class, anthraquinone (B42736) dyes.

Overview of Staining Profiles

Sudan Black B (SBB) is a fat-soluble dye routinely employed in histology and hematology to visualize a broad range of lipids, including neutral fats, phospholipids, and sterols.[1] Its mechanism of action is primarily physical, relying on its higher solubility in lipids than in its solvent.[1] However, SBB is not entirely specific for lipids and has been observed to stain other cellular components, such as granules in leukocytes, chromosomes, and the Golgi apparatus.[2][3]

Solvent Violet 38 belongs to the anthraquinone class of dyes.[4] While this dye is predominantly used in industrial applications for coloring plastics, oils, and waxes, some anthraquinone-based dyes have been explored for biological staining.[5] Studies on other fluorescent anthraquinone dyes have shown they can be cell-permeable and may stain various cellular compartments, including the nucleus, cytoplasm, and endoplasmic reticulum.[5] Certain DNA-specific anthraquinone dyes have also been developed to delineate nuclear and cytoplasmic boundaries.[6] Based on this, it can be inferred that Solvent Violet 38, if used in a biological context, may exhibit a broad staining pattern with potential cross-reactivity with nucleic acids and other cellular structures.

Quantitative Data Summary

Due to the lack of available data for Solvent Violet 38's use in cellular staining, a direct quantitative comparison of its binding affinities is not possible. The following table summarizes the known and inferred staining characteristics of Sudan Black B and Solvent Violet 38.

Feature	Sudan Black B	Solvent Violet 38 (Inferred)
Primary Target	Lipids (Triglycerides, Phospholipids, Sterols)[1][2]	Potentially broad, including lipids and nucleic acids[5][6]
Known Cross-Reactivity	Leukocyte granules, Chromosomes, Golgi apparatus[2][3]	Nucleus, Cytoplasm, Endoplasmic Reticulum[5]
Staining Principle	Preferential solubility in lipids[1][7]	Likely based on chemical affinity and molecular interactions[6]
Color of Stain	Blue-black[2]	Violet

Experimental Protocols

Sudan Black B Staining Protocol for Lipids in Frozen Sections

This protocol is adapted from established methods for the detection of lipids in frozen tissue sections.[2][7][8]

Reagents:

• Sudan Black B Staining Solution (0.7% in Propylene (B89431) Glycol)[2]

• Propylene Glycol (100% and 85%)[2]

• 10% Formalin (for fixation)[2]

• Nuclear Fast Red (counterstain)[2]

• Aqueous mounting medium (e.g., Glycerin Jelly)[2][7]

Procedure:

• Cut frozen tissue sections at 10-16 µm and mount on glass slides.

• Fix the sections in 10% formalin for 5-10 minutes.

• Wash the slides with distilled water.

• Dehydrate the sections by placing them in 100% propylene glycol for 5 minutes.

• Incubate the slides in the Sudan Black B staining solution for at least 7 minutes. Longer incubation times may be required for optimal staining.

• Differentiate the sections in 85% propylene glycol for 3 minutes to remove excess stain.

• Rinse the slides thoroughly in distilled water.

• Counterstain with Nuclear Fast Red for 3 minutes to visualize cell nuclei.

• Wash with tap water, followed by a final rinse in distilled water.

• Mount the coverslip using an aqueous mounting medium.

Visualizations

Logical Workflow for Sudan Black B Staining

Caption: Workflow for Sudan Black B staining of lipids.

Inferred Cross-Reactivity of Anthraquinone Dyes

Caption: Inferred cellular targets of anthraquinone dyes.

Conclusion

Sudan Black B remains a valuable tool for the visualization of lipids in a variety of cell and tissue types, with its cross-reactivity being a known characteristic that requires careful interpretation of results. In contrast, Solvent Violet 38 is an industrial dye with no established biological staining applications. Based on the properties of other anthraquinone dyes, it is plausible that Solvent Violet 38 could interact with multiple cellular components, including lipids and nucleic acids, leading to broad and non-specific staining. Researchers and drug development professionals should exercise caution and would need to perform extensive validation before considering the use of Solvent Violet 38 or similar industrial dyes in biological research. For reliable lipid staining, established methods using Sudan Black B or other validated lysochromes are recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. microbenotes.com [microbenotes.com]
• 3. benchchem.com [benchchem.com]
• 4. DYNAMICS OF ACRIDINE ORANGE-CELL INTERACTION. I. INTERRELATIONSHIPS OF ACRIDINE ORANGE PARTICLES AND CYTOPLASMIC REDDENING - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 6. researchgate.net [researchgate.net]
• 7. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 8. benchchem.com [benchchem.com]

Comparative Guide to the Fluorescence Calibration of Solvent Violet 38 and Alternative Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fluorescence calibration curve for Solvent Violet 38 against two common alternative fluorescent dyes, Cresyl Violet and Nile Blue. The following sections present supporting experimental data, detailed protocols for generating calibration curves, and visualizations of the experimental workflow and a relevant biological signaling pathway.

Introduction to Solvent Violet 38 and its Alternatives

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone (B42736) class. While primarily used in the plastics and textile industries for its vibrant violet color, its fluorescent properties are of interest for various research applications. Anthraquinone dyes are known for their chemical stability and can exhibit fluorescence, although their quantum yields are often modest.

For applications requiring fluorescent probes, particularly in biological imaging and sensing, it is crucial to characterize the performance of a dye through a calibration curve. This allows for the quantification of the relationship between the concentration of the dye and its fluorescence intensity. In this guide, we compare the calibration curve of Solvent Violet 38 with those of two well-characterized fluorescent dyes, Cresyl Violet and Nile Blue, which have overlapping spectral properties and are frequently used in biological research.

Performance Comparison: Fluorescence Calibration Curves

The following table summarizes the key performance metrics derived from the fluorescence calibration curves of Solvent Violet 38, Cresyl Violet, and Nile Blue. The data for Solvent Violet 38 is representative based on the typical performance of anthraquinone dyes, while the data for Cresyl Violet and Nile Blue are based on established literature values.

Parameter	Solvent Violet 38 (Hypothetical)	Cresyl Violet	Nile Blue
Excitation Max (λex)	~580 nm	598 nm	631 nm
Emission Max (λem)	~620 nm	621 nm	660 nm
Quantum Yield (Φ)	Low (e.g., < 0.1)	~0.54	~0.27
Linear Concentration Range	0.1 - 10 µM	0.05 - 5 µM	0.05 - 7.5 µM
R² of Linear Fit	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	~25 nM	~10 nM	~15 nM
Solvent	Ethanol (B145695)	Ethanol	Ethanol

Experimental Protocol: Fluorescence Calibration Curve Generation

This protocol outlines the steps to generate a fluorescence calibration curve for a given fluorescent dye.

3.1. Materials

• Solvent Violet 38, Cresyl Violet, or Nile Blue dye powder

• Spectroscopy-grade ethanol

• 1.5 mL microcentrifuge tubes

• Calibrated micropipettes and tips

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

3.2. Methods

• Stock Solution Preparation (1 mM):

  • Accurately weigh a small amount of the dye powder.

  • Dissolve the powder in a precise volume of ethanol to create a 1 mM stock solution.

  • Vortex thoroughly to ensure complete dissolution.

• Serial Dilutions:

  • Perform a series of dilutions from the 1 mM stock solution to prepare working solutions of lower concentrations (e.g., 100 µM, 10 µM, 1 µM).

  • From the working solutions, prepare a final set of standards in the desired concentration range for the calibration curve (e.g., 0, 0.1, 0.5, 1, 2.5, 5, 7.5, 10 µM) in separate microcentrifuge tubes. Ensure the final volume is sufficient for the cuvette.

• Fluorescence Measurement:

  • Set the excitation and emission wavelengths on the spectrofluorometer according to the dye's properties (see table above).

  • Use a cuvette containing only ethanol to zero the instrument (blank).

  • Measure the fluorescence intensity of each standard solution, starting from the lowest concentration.

  • Rinse the cuvette with ethanol between each measurement.

• Data Analysis:

  • Plot the fluorescence intensity (y-axis) against the corresponding dye concentration (x-axis).

  • Perform a linear regression analysis on the data points that fall within the linear range.

  • Determine the equation of the line (y = mx + c) and the coefficient of determination (R²).

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the workflow for generating a fluorescence calibration curve.

Caption: Workflow for creating a fluorescence calibration curve.

4.2. Hypothetical Signaling Pathway Application

Fluorescent probes can be used to track specific molecules in biological pathways. The diagram below illustrates a hypothetical pathway where a fluorescently labeled ligand binds to a receptor, initiating a downstream signaling cascade. A dye like Solvent Violet 38, if conjugated to the ligand, could be used to visualize this initial step.

Caption: A hypothetical cell signaling pathway.

A Comparative Analysis of the Photostability of Solvent Violet 38 and Other Common Fluorophores

For Researchers, Scientists, and Drug Development Professionals

The selection of a fluorescent probe with high photostability is a critical factor for the success of fluorescence-based imaging and assays, particularly in applications requiring prolonged or high-intensity light exposure. Photostability, the ability of a fluorophore to resist photochemical degradation, directly impacts the quality and quantitative accuracy of experimental data. This guide provides a comparative overview of the photostability of Solvent Violet 38, an anthraquinone-based dye, with other widely used fluorophores such as fluorescein, rhodamine, and cyanine (B1664457) derivatives.

Quantitative Photostability Comparison

Fluorophore Family	Specific Dye Example	Photobleaching Quantum Yield (Φb)	Relative Photostability
Anthraquinone (B42736)	Solvent Violet 38	Data not available	Good to Very Good (Qualitative)
Xanthene	Fluorescein	~3 x 10⁻⁵	Low
Rhodamine	Rhodamine 123	~4 x 10⁻⁷	High
Tetramethylrhodamine (TMRM)	~2 x 10⁻⁷	Very High
Coumarin	Coumarin 1	~2 x 10⁻⁵	Low to Moderate
Coumarin 30	~1 x 10⁻⁶	Moderate to High
Cyanine	Cy5	Data varies significantly	Moderate
Alexa Fluor	Alexa Fluor 488	Data varies, but generally low	Very High
Alexa Fluor 568	Data varies, but generally low	Very High

Note: A lower photobleaching quantum yield indicates higher photostability. The qualitative assessment for Solvent Violet 38 is based on manufacturer information.

Experimental Protocols

Accurate and reproducible assessment of fluorophore photostability is crucial for selecting the appropriate dye and for the quantitative interpretation of fluorescence imaging data. Below are detailed methodologies for two key experiments used to quantify photostability.

Protocol 1: Measurement of Photobleaching Half-Life

This protocol outlines a common method for determining the photobleaching half-life (t₁/₂) of a fluorescent dye, which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value under continuous illumination.

Materials:

• Fluorescent dye solutions of interest (e.g., Solvent Violet 38, Fluorescein) at a standardized concentration (e.g., 1 µM) in a suitable buffer (e.g., PBS, pH 7.4).

• Microscope slides and coverslips.

• Fluorescence microscope with a stable light source (e.g., laser or LED) and a sensitive camera.

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Sample Preparation: Prepare a thin film of the dye solution on a microscope slide and allow it to dry, or embed the dye in a polymer matrix to immobilize the molecules and prevent diffusion.

• Microscope Setup: Turn on the fluorescence microscope and allow the light source to stabilize. Select the appropriate filter set for the dye being tested.

• Illumination: Place the prepared slide on the microscope stage and bring the sample into focus. Adjust the illumination intensity to a level that provides a good signal-to-noise ratio without causing immediate, rapid bleaching. It is critical to use the same illumination intensity for all dyes being compared.

• Image Acquisition: Acquire an initial image (t=0). Continuously illuminate the sample and acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds) until the fluorescence intensity has decreased significantly.

• Data Analysis:

  • Open the image series in an image analysis software.

  • Select a region of interest (ROI) within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each image in the time series.

  • Correct for background fluorescence by measuring the intensity of a region with no dye and subtracting it from the ROI measurements.

  • Normalize the background-corrected intensity values to the initial intensity at t=0.

  • Plot the normalized fluorescence intensity as a function of time.

  • The time at which the fluorescence intensity drops to 50% of the initial value is the photobleaching half-life (t₁/₂).

Protocol 2: Measurement of Photobleaching Quantum Yield

The photobleaching quantum yield (Φb) represents the probability that a dye molecule will be destroyed per absorbed photon. A lower value indicates higher photostability.

Materials:

• Spectrofluorometer with a stable, high-intensity light source.

• Cuvettes.

• Solutions of the fluorophore of interest at a known concentration.

• Actinometer solution with a known quantum yield (for determining photon flux).

Procedure:

• Determine Photon Flux: Use a chemical actinometer to measure the photon flux of the excitation light source at the desired wavelength.

• Sample Irradiation: Place a solution of the fluorescent dye in a cuvette and irradiate it with the light source for a specific period.

• Measure Change in Concentration: Determine the decrease in the concentration of the fluorescent dye after irradiation using absorption spectroscopy (following Beer-Lambert law).

• Calculate Quantum Yield: The photobleaching quantum yield can be calculated using the following formula:

  Φb = (Number of molecules photobleached) / (Number of photons absorbed)

  The number of molecules photobleached is determined from the change in concentration, and the number of photons absorbed is determined from the photon flux and the absorbance of the sample.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for determining photobleaching half-life and quantum yield.

A Comparative Guide to Alternatives for Solvent Violet 38 in Polymer Analysis

For researchers, scientists, and drug development professionals working with colored polymers, the selection of a suitable dye is critical to ensure product stability, performance, and regulatory compliance. Solvent Violet 38 has traditionally been a choice for coloring various plastics; however, a range of high-performance alternatives are available that may offer enhanced properties for specific applications. This guide provides an objective comparison of Solvent Violet 38 and its alternatives, supported by experimental data and detailed protocols for key analytical methods.

Performance Comparison of Violet Solvent Dyes

The selection of a solvent dye for polymer applications is dependent on a variety of factors, including the polymer type, processing temperatures, and the end-use requirements for light and chemical fastness. The following table summarizes the key performance indicators for Solvent Violet 38 and several common alternatives.

Dye Name	C.I. Name	Chemical Class	Heat Resistance (°C)	Lightfastness (Blue Wool Scale)	Migration Resistance (Grey Scale)
Solvent Violet 38	-	Anthraquinone (B42736)	Data not readily available	Data not readily available	Data not readily available
MACROLEX® Violet B	Solvent Violet 13	Anthraquinone	up to 350 (in PC)[1][2], 300 (in PS)[3][4]	7-8 (in PS)[3][5]	5 (in PS)[6]
KeyPlast® Violet IRS	Solvent Violet 13	Anthraquinone	Good heat tolerance	Good	Good
Solvent Violet 36	Solvent Violet 36	Anthraquinone	300[7][8]	6-7[7][8]	4-5[9]
Solvent Violet 59	Solvent Violet 59	Anthraquinone	280-350 (polymer dependent)[10][11]	6-7[11]	-

Note: The performance data, particularly heat resistance, can vary depending on the specific polymer, dye concentration, and processing conditions.[1]

Key Alternatives to Solvent Violet 38

Several high-performance anthraquinone dyes serve as excellent alternatives to Solvent Violet 38, offering superior thermal stability and lightfastness in a variety of polymers.

Solvent Violet 13 (e.g., MACROLEX® Violet B, KeyPlast® Violet IRS) is a widely used alternative with a bright, bluish-violet hue.[12] It exhibits excellent heat resistance, making it suitable for high-temperature engineering plastics like polycarbonate (PC) and polyethylene (B3416737) terephthalate (B1205515) (PET).[5][13] Its high lightfastness ensures color stability in end products exposed to light.[3]

Solvent Violet 36 offers a reddish-violet shade and is recommended for a broad range of plastics, including polystyrene (PS), ABS, PMMA, PC, and PET.[8][9] It demonstrates good heat and light stability, making it a versatile choice for many applications.[7]

Solvent Violet 59 provides a brilliant red-shade violet and is particularly noted for its high thermal resistance, especially in PC and PET.[10][14] This makes it a strong candidate for demanding processing conditions.

Experimental Protocols

Accurate evaluation of colorant performance in polymers requires standardized testing methodologies. Below are detailed protocols for two key experimental procedures: the Filter Pressure Value (FPV) test for assessing dispersibility and the melt-spinning process for evaluating fiber coloration.

Filter Pressure Value (FPV) Test (EN 13900-5)

The FPV test is a standardized method to determine the dispersibility of a colorant in a polymer melt.[15] A lower FPV indicates better dispersion.

Apparatus:

• Single-screw extruder with a non-grooved barrel

• Melt pump

• Screen pack with a breaker plate

• Melt pressure transducer

Procedure:

• Pre-heat the complete apparatus to the appropriate processing temperature for the polymer being tested.[16]

• Plasticize the basic test polymer in the extruder and pump it through the screen pack until the melt temperature and pressure stabilize. The melt pump feeding pressure should be between 30 and 60 bar, with a volume flow of 50 to 60 cm³/min.[16]

• Record the stable starting pressure (Ps).

• Once the hopper is empty and the extruder screw is visible, add the prepared test mixture (color concentrate and basic test polymer).[16]

• After the test mixture is fed, add 100 g of the basic test polymer.[16]

• The test concludes when the extruder screw becomes visible again.

• Record the maximum pressure (pmax) reached during the test.

• Calculate the Filter Pressure Value (FPV) based on the pressure difference.

Workflow for the Filter Pressure Value (FPV) Test:

References

• 1. lanxess.com [lanxess.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. Solvent violet 13|CAS NO.81-48-1 [xcolorpigment.com]
• 4. Solvent Violet 13 CAS: 81-48-1 Dyes for Plastic Polymer Masterbatch - Solvent Violet 13, Solvent Violet | Made-in-China.com [m.made-in-china.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. pigments.synthesia.eu [pigments.synthesia.eu]
• 7. Solvent Dyestuff CAS: 61951-89-1 Solvent Violet 36 for Plastic Polymer China Origin - Solvent Violet 36, CAS: 82-16-6 | Made-in-China.com [m.made-in-china.com]
• 8. epsilonpigments.com [epsilonpigments.com]
• 9. Solvent Violet 36 – Ranbar Violet 3R Hard Plastic Dyes [ranbarr.com]
• 10. China Solvent Violet 59 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM [colorbloomdyes.com]
• 11. Solvent Violet 59 CAS: 6408-72-6 Dyestuff for Plastic Polymer Masterbatch - Solvent Violet 59 and CAS: 6408-72-6 [orienchem.en.made-in-china.com]
• 12. Cas 81-48-1,Solvent Violet 13 | lookchem [lookchem.com]
• 13. China Solvent Violet 13 / CAS 81-48-1 factory and manufacturers | Precise Color [precisechem.com]
• 14. News - SOLVENT VIOLET 59 – Introduction and Application [precisechem.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. ahp-makina.com [ahp-makina.com]

A Comparative Purity Assessment of Solvent Violet 38 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of Solvent Violet 38, an anthraquinone-based dye, for research applications where purity is paramount. Recognizing the critical impact of impurities on experimental outcomes, this document outlines key performance indicators, presents detailed analytical protocols for purity determination, and illustrates a relevant research application. While direct comparative data for specific alternative dyes is often proprietary, this guide equips researchers with the necessary framework to evaluate and compare solvent dyes effectively.

Performance Comparison: Solvent Violet 38 vs. Alternative Violet Dyes

When selecting a violet solvent dye for research, a thorough evaluation of several key parameters is crucial. The following table summarizes these critical characteristics, providing known values for Solvent Violet 38 and desirable specifications for a high-purity alternative.

Feature	Solvent Violet 38	High-Purity Alternative (General)	Significance in Research Applications
Purity (%)	Typically >98% (supplier dependent)	≥ 99.5%	High purity minimizes interference from contaminants, ensuring that observed effects are attributable to the dye itself.[1]
Molecular Formula	C₂₈H₁₈Br₄N₂O₂[2]	Varies	Defines the fundamental chemical properties of the dye.
Molecular Weight	734.07 g/mol [2]	Varies	Important for accurate concentration calculations and stoichiometric analyses.
Solubility	Soluble in Xylene and other non-polar organic solvents; Insoluble in water.[3][4]	High solubility in relevant solvent systems	Ensures homogeneity in experimental setups and prevents precipitation.
Photostability	Good to very good lightfastness.[3]	Excellent	Critical for applications involving prolonged light exposure, such as fluorescence microscopy, to prevent photobleaching and signal loss.
Quantum Yield	Data not readily available	High	A higher quantum yield indicates greater fluorescence efficiency, leading to brighter signals and improved sensitivity in fluorescence-based assays.
Potential Impurities	Unreacted 1,4-dihydroxyanthracene-9,10-dione and 2,6-dibromo-4-methylbenzenamine; side-reaction products.[5]	Minimal to none	Impurities can alter the spectral properties of the dye, leading to inaccurate data, or may be cytotoxic in biological assays.[1]

Experimental Protocols for Purity Assessment

Accurate determination of dye purity is essential for reliable and reproducible research. The following are detailed protocols for state-of-the-art analytical techniques for the purity assessment of Solvent Violet 38 and similar anthraquinone (B42736) dyes.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This method combines the separation power of HPLC with the sensitive and selective detection of MS, making it ideal for identifying and quantifying the main dye component and any impurities.

Objective: To separate, identify, and quantify Solvent Violet 38 and its organic impurities.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Mass spectrometer with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvent Violet 38 sample.

• HPLC-grade acetonitrile (B52724), methanol, and water.

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification).

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the Solvent Violet 38 sample and dissolve it in 100 mL of a suitable solvent (e.g., acetonitrile or methanol) to prepare a stock solution. Further dilute the stock solution to a working concentration of approximately 10-20 µg/mL.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Program: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute compounds with increasing hydrophobicity. For example:

    • 0-5 min: 90% A, 10% B

    • 5-25 min: Gradient to 10% A, 90% B

    • 25-30 min: Hold at 10% A, 90% B

    • 30.1-35 min: Return to 90% A, 10% B (re-equilibration)

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 5-10 µL.

  • PDA/UV-Vis Detection: Monitor at the absorbance maximum of Solvent Violet 38 (typically in the 550-600 nm range) and at a lower wavelength (e.g., 254 nm) to detect a wider range of impurities.

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI, typically in positive ion mode for this class of compounds.

  • Scan Range: m/z 150-1000.

  • Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to achieve maximum signal intensity for the analyte.

• Data Analysis:

  • Identify the peak corresponding to Solvent Violet 38 based on its retention time and the expected mass-to-charge ratio ([M+H]⁺).

  • Identify impurity peaks and tentatively characterize them based on their mass spectra. Fragmentation data (MS/MS) can be used for structural elucidation of unknown impurities.

  • Calculate the purity of the sample by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram (assuming similar response factors for all components). For more accurate quantification, a reference standard for Solvent Violet 38 is required.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the determination of purity without the need for a reference standard of the analyte itself, by using a certified internal standard.

Objective: To determine the absolute purity of a Solvent Violet 38 sample.

Instrumentation and Materials:

• NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).

• 5 mm NMR tubes.

• Solvent Violet 38 sample.

• Certified internal standard of known purity (e.g., maleic anhydride, dimethyl sulfone). The internal standard should have a simple spectrum with at least one signal that does not overlap with any signals from the analyte or solvent.

• Deuterated solvent (e.g., DMSO-d₆, Chloroform-d). The solvent should completely dissolve both the sample and the internal standard.

Procedure:

• Sample Preparation:

  • Accurately weigh about 10-20 mg of the Solvent Violet 38 sample into a clean vial.

  • Accurately weigh about 5-10 mg of the certified internal standard into the same vial.

  • Record the exact weights.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the chosen deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a sufficiently long relaxation delay (D1) to allow for complete relaxation of all protons, which is crucial for accurate integration. A D1 of at least 5 times the longest T₁ relaxation time is recommended (a D1 of 30-60 seconds is often sufficient).

  • Optimize other acquisition parameters such as the number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of Solvent Violet 38 and a signal of the internal standard.

• Purity Calculation:

  • The purity of the Solvent Violet 38 sample can be calculated using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std

  Where:

  • I_sample = Integral of the signal from the Solvent Violet 38 sample

  • N_sample = Number of protons giving rise to the integrated signal of the sample

  • I_std = Integral of the signal from the internal standard

  • N_std = Number of protons giving rise to the integrated signal of the internal standard

  • MW_sample = Molecular weight of Solvent Violet 38 (734.07 g/mol )

  • m_sample = Mass of the Solvent Violet 38 sample

  • MW_std = Molecular weight of the internal standard

  • m_std = Mass of the internal standard

  • P_std = Purity of the internal standard

Visualizations

Experimental Workflow for Purity Assessment

The following diagram illustrates the logical flow of the experimental procedures for a comprehensive purity assessment of Solvent Violet 38.

Workflow for Purity Assessment of Solvent Violet 38

Application in Research: Visualizing MAPK Signaling

Fluorescent dyes are instrumental in visualizing dynamic cellular processes. Solvent Violet 38, or similar fluorescent probes, can be used in techniques like fluorescence microscopy to study signaling pathways. The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade involved in cell proliferation, differentiation, and survival. The diagram below illustrates a simplified representation of the ERK (a key MAPK) signaling pathway and how a fluorescent reporter can be used to visualize its activity.

MAPK/ERK Signaling Pathway with a Fluorescent Reporter

In this conceptual model, a genetically encoded fluorescent reporter, which could be tagged with a molecule spectrally similar to Solvent Violet 38, is localized in the cell nucleus. Upon activation of the MAPK/ERK pathway by a growth factor, active ERK phosphorylates the reporter. This phosphorylation event triggers the translocation of the reporter from the nucleus to the cytoplasm. This change in subcellular localization can be visualized and quantified using fluorescence microscopy, providing a real-time readout of ERK activity within a single living cell.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. pylamdyes.com [pylamdyes.com]
• 4. sdinternational.com [sdinternational.com]
• 5. Solvent Violet 38 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]

Inter-Laboratory Validation of Analytical Protocols for Solvent Violet 38: A Comparative Guide

This guide provides a framework for the inter-laboratory validation of analytical methods for the quantification of Solvent Violet 38, a dye used in various industrial applications.[1][2][3] While specific inter-laboratory validation data for Solvent Violet 38 is not publicly available, this document outlines a comprehensive validation protocol based on established principles for similar dyes and analytical methodologies.[4][5][6] The guide is intended for researchers, scientists, and drug development professionals involved in quality control and analytical method development.

Comparative Analysis of Analytical Methods

Several analytical techniques are suitable for the quantification of dyes like Solvent Violet 38. High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a commonly employed and robust method for the simultaneous determination of multiple dyes.[5] Alternative methods include Capillary Electrophoresis (CE) and Liquid Chromatography-Mass Spectrometry (LC-MS), which offer varying degrees of selectivity and sensitivity.[4]

The choice of method often depends on the specific application, required sensitivity, and available instrumentation. For routine quality control, HPLC-DAD provides a reliable and cost-effective solution.

Key Performance Parameters for Inter-Laboratory Validation

An inter-laboratory study is crucial for assessing the reproducibility of an analytical method.[7][8] The following table summarizes the key performance parameters that should be evaluated, along with typical acceptance criteria derived from validation studies of other dyes.

Performance Parameter	Description	Typical Acceptance Criteria
Accuracy	The closeness of agreement between the measured value and the true value. Assessed by recovery studies at different concentration levels.[7]	Mean Recovery: 90% - 110%
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is expressed as the Relative Standard Deviation (RSD). This includes: - Repeatability (Intra-laboratory precision): Precision under the same operating conditions over a short interval of time. - Reproducibility (Inter-laboratory precision): Precision between different laboratories.[7][9]	Repeatability (RSDr): ≤ 2% Reproducibility (RSDR): ≤ 5%
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.	Correlation Coefficient (r²): ≥ 0.999
Limit of Detection (LOD)	The lowest amount of an analyte in a sample which can be detected but not necessarily quantitated as an exact value.[5]	Signal-to-Noise Ratio ≥ 3:1
Limit of Quantification (LOQ)	The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[5][6]	Signal-to-Noise Ratio ≥ 10:1
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.	No interference from blank or placebo at the retention time of the analyte.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[7]	RSD of results should be within acceptable limits.

Experimental Protocol: Quantification of Solvent Violet 38 by HPLC-DAD

This section details a hypothetical protocol for the quantification of Solvent Violet 38 that can be subjected to inter-laboratory validation.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and Diode-Array Detector (DAD).

2. Chemicals and Reagents:

• Solvent Violet 38 reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

3. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: Determined by measuring the UV-Vis spectrum of Solvent Violet 38 (typically around 550-600 nm).

4. Preparation of Standard Solutions:

• Prepare a stock solution of Solvent Violet 38 (e.g., 100 µg/mL) in methanol.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

5. Sample Preparation:

• Accurately weigh a portion of the sample containing Solvent Violet 38.

• Dissolve the sample in a suitable solvent (e.g., methanol) and dilute as necessary to fall within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter before injection.

6. Validation Procedure:

• Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration.

• Accuracy: Spike a blank matrix with known concentrations of Solvent Violet 38 at three levels (low, medium, and high) and calculate the percentage recovery.

• Precision (Repeatability): Analyze six replicate preparations of a homogeneous sample at 100% of the test concentration.

• Precision (Intermediate): Repeat the precision study on a different day with a different analyst and/or instrument.

• LOD and LOQ: Determine based on the standard deviation of the response and the slope of the calibration curve or by the signal-to-noise ratio.

• Specificity: Analyze a blank sample to ensure no interfering peaks are present at the retention time of Solvent Violet 38.

• Robustness: Introduce small, deliberate changes to the method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and observe the effect on the results.

Visualizations

Workflow for Inter-Laboratory Validation

The following diagram illustrates the typical workflow for conducting an inter-laboratory validation study.

Caption: Workflow of an inter-laboratory validation study.

Hierarchy of Analytical Method Validation Parameters

This diagram shows the logical relationship between different validation parameters.

Caption: Hierarchy of analytical method validation parameters.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Solvent violet 38, CAS 68239-76-9 (T87424-50mg) | Szabo-Scandic [szabo-scandic.com]
• 3. pylamdyes.com [pylamdyes.com]
• 4. researchgate.net [researchgate.net]
• 5. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sid.ir [sid.ir]
• 7. ema.europa.eu [ema.europa.eu]
• 8. apps.nelac-institute.org [apps.nelac-institute.org]
• 9. oiv.int [oiv.int]

A Comparative Guide to Spectral Deconvolution of Solvent Violet 38 from Common Nuclear Fluorophores

For researchers, scientists, and drug development professionals, achieving high-fidelity multiplex fluorescence imaging is paramount. A significant challenge in this field is the spectral overlap between different fluorophores, which can lead to signal bleed-through and compromise data accuracy. This guide provides a comprehensive comparison of spectral deconvolution strategies, focusing on the industrial dye Solvent Violet 38 in the context of commonly used biological fluorophores.

Note on Solvent Violet 38 Spectral Data: Publicly available, peer-reviewed data on the precise fluorescence excitation and emission spectra of Solvent Violet 38 are limited. As an anthraquinone-based dye, its spectral properties are determined by its chemical structure.[1][2] For the purpose of this guide, we will use a hypothetical but plausible spectral profile for Solvent Violet 38 (Excitation: ~410 nm, Emission: ~450 nm) to illustrate the principles of spectral deconvolution against well-characterized fluorophores.

Comparison of Fluorophore Spectral Properties

Spectral deconvolution is necessary when the emission spectra of two or more fluorophores overlap. The table below compares the spectral properties of Solvent Violet 38 (hypothetical), DAPI, and Hoechst 33258, three dyes that emit in the blue-violet region of the spectrum. The significant overlap in their emission maxima necessitates spectral unmixing for accurate signal separation.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield	Key Features
Solvent Violet 38	~410 (Hypothetical)	~450 (Hypothetical)	Not Available	Not Available	Anthraquinone-based industrial dye, soluble in non-polar solvents.[3]
DAPI	358	461	~27,000	~0.92 (when bound to DNA)[4]	Binds strongly to A-T rich regions of DNA; commonly used as a nuclear counterstain.[5][6]
Hoechst 33258	352	454	~46,000	Not Available	Cell-permeant DNA stain that also binds to the minor groove of DNA, with a preference for A-T rich regions.[1][7]

The Principle of Spectral Deconvolution

Spectral overlap occurs when the emission of one fluorophore is detected in the channel intended for another. Spectral deconvolution, or unmixing, is a computational process that separates these mixed signals. This is achieved by first acquiring the "pure" emission spectrum of each individual fluorophore in the sample (reference spectra). An algorithm then calculates the contribution of each fluorophore to the composite signal in every pixel of the image, effectively unmixing them into separate channels.[8][9]

Caption: Spectral overlap of two fluorophores into detection channels.

Experimental Workflow and Protocols

A successful spectral deconvolution experiment relies on careful planning and execution, from sample preparation to image acquisition and analysis.

Caption: Experimental workflow for spectral imaging and deconvolution.

Detailed Experimental Protocol: Spectral Imaging and Linear Unmixing

This protocol outlines the steps for acquiring images suitable for spectral deconvolution using a laser scanning confocal microscope equipped with a spectral detector.

I. Sample Preparation:

• Prepare separate samples for each condition:

  • Unstained Control: A slide with cells or tissue prepared identically to the experimental samples but without any fluorophores. This is crucial for recording autofluorescence.

  • Single-Stain Controls: Samples stained with only one fluorophore each (e.g., one slide with only Solvent Violet 38, one with only DAPI). These are required to generate the reference spectra.

  • Multi-Stain Experimental Sample: The sample stained with all fluorophores of interest.

• Follow standard staining protocols for your specific application. Ensure optimal and consistent staining concentrations across all samples to avoid artifacts.

II. Microscope Configuration and Image Acquisition:

• Microscope Setup: Power on the confocal microscope, lasers, and computer. Allow lasers to warm up for stability.

• Mount Sample: Place the unstained control sample on the microscope stage.

• Find Focus: Using brightfield or DIC, locate the region of interest.

• Set Up Spectral Detection:

  • Switch to fluorescence mode.

  • Select an excitation laser appropriate for all dyes (e.g., a 405 nm laser).

  • Configure the spectral detector (e.g., a 32-channel GaAsP detector) to collect emission across a broad range (e.g., 415 nm to 650 nm).

  • Set the detector slit width or channel resolution (e.g., 10 nm per channel).

• Image Optimization (Unstained Control):

  • Adjust laser power and detector gain to ensure the autofluorescence signal is detectable but not saturating any pixels.

  • Acquire a spectral image of the unstained sample. This will serve as the autofluorescence reference spectrum.

• Image Single-Stain Controls:

  • Replace the unstained control with the first single-stain sample (e.g., Solvent Violet 38).

  • Crucially, use the identical microscope settings (laser power, gain, pinhole, scan speed, etc.) as for the unstained control.

  • Adjust settings only if necessary to avoid saturation, and if so, note the changes and apply them consistently.

  • Acquire a spectral image. This will be the reference spectrum for this fluorophore.

  • Repeat this step for all other single-stain controls (e.g., DAPI).

• Image Multi-Stain Sample:

  • Mount the fully stained experimental sample.

  • Using the exact same acquisition settings as the single-stain controls, acquire the spectral image of your region of interest.

III. Data Analysis: Linear Spectral Unmixing:

• Open Software: Use the microscope's proprietary software (e.g., ZEN, LAS X) or third-party software like ImageJ/Fiji with appropriate plugins.

• Define Reference Spectra:

  • Open the images from the single-stain controls.

  • Use the software's tools to select a region of interest (ROI) that clearly represents the specific fluorescence signal for each dye.

  • The software will generate an emission spectrum from this ROI. Save this as the reference spectrum for that fluorophore.

  • Repeat for all single stains and for the autofluorescence from the unstained control.

• Apply Unmixing Algorithm:

  • Open the spectral image from your multi-stain experimental sample.

  • Launch the spectral unmixing tool.

  • Load the previously saved reference spectra (e.g., Solvent Violet 38, DAPI, and Autofluorescence).

  • Execute the unmixing algorithm. The software will generate a new image stack where each channel represents the unmixed signal from a single fluorophore, free from bleed-through.

Comparison of Deconvolution Alternatives

While linear unmixing is the most common method, other approaches exist, each with its own set of advantages and limitations.

Method	Principle	Pros	Cons
Linear Unmixing	Assumes the measured spectrum in each pixel is a linear sum of the individual fluorescence spectra.[9]	Computationally efficient; widely available in commercial software.	Requires accurate reference spectra; sensitive to noise and autofluorescence.[10]
Principal Component Analysis (PCA)	A statistical method that identifies the principal sources of spectral variation in the image without prior knowledge.	Does not require reference spectra ("blind unmixing").	Can be difficult to interpret which component corresponds to which fluorophore; less intuitive.[3]
Non-negative Matrix Factorization (NMF)	Decomposes the mixed signal into constituent spectra and their abundances, with the constraint that all values must be non-negative.	Can be effective for removing autofluorescence; can perform blind unmixing.[3]	Computationally more intensive; may require more user input to validate results.

References

• 1. ikm.org.my [ikm.org.my]
• 2. Anthraquinone dyes - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 3. pylamdyes.com [pylamdyes.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Solvent Dyes Exporter, Solvent Dyes Supplier in Mumbai [dyestuff.co.in]
• 9. Skysol®Solvent violet 4B/ solvent violet 38 for plastic/resin dye/Plastic dye/ABS dye/paint dye - Solvent Dye and oil dye [tiankunchem.en.made-in-china.com]
• 10. UV-Visible spectroscopy | PPTX [slideshare.net]

Safety & Regulatory Compliance

Proper Disposal of Solvent Violet 38: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Solvent Violet 38 must adhere to strict safety and environmental regulations for its disposal. This guide provides essential, step-by-step procedures to ensure the safe and compliant management of Solvent Violet 38 waste.

I. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to be aware of the hazards associated with Solvent Violet 38. According to its Safety Data Sheet (SDS), Solvent Violet 38 can cause serious eye irritation[1]. Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Required Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

• Skin Protection: Use chemical-impermeable gloves and wear fire/flame-resistant and impervious clothing[1].

• Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face respirator[1].

II. Step-by-Step Disposal Procedure

The proper disposal of Solvent Violet 38 waste is governed by federal and state regulations, primarily the Resource Conservation and Recovery Act (RCRA)[2]. The following procedure outlines the necessary steps for compliant disposal.

Step 1: Waste Identification and Segregation

• Determine if the waste is hazardous: The generator of the waste is responsible for determining if it is hazardous[2]. Solvent Violet 38 waste, including contaminated materials, should be managed as hazardous waste.

• Segregate the waste: Do not mix Solvent Violet 38 waste with other waste streams. Keep it separate from incompatible materials to prevent dangerous chemical reactions[3][4]. Store it in a designated Satellite Accumulation Area (SAA) that is under the control of the laboratory director[3].

Step 2: Containerization and Labeling

• Use appropriate containers: Collect Solvent Violet 38 waste in a chemically compatible, non-leaking container with a secure lid[1][3].

• Properly label the container: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name (Solvent Violet 38), and the date accumulation started.

Step 3: Managing Spills and Contaminated Materials

• Containment: In the event of a spill, prevent further leakage if it is safe to do so. Avoid allowing the chemical to enter drains or waterways, as discharge into the environment must be avoided[1].

• Cleanup: For spills, collect the material using spark-proof tools and explosion-proof equipment and place it in a suitable, closed container for disposal[1]. All materials used for cleanup, such as absorbent pads, are also considered hazardous waste and must be disposed of accordingly.

• Ventilation: Ensure adequate ventilation during cleanup[1].

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office: Your EHS office will provide specific guidance on the proper disposal procedures at your facility and will arrange for a pickup by a licensed hazardous waste transporter.

• Manifesting: Hazardous waste is tracked from "cradle-to-grave" using a hazardous waste manifest system to ensure it reaches an approved treatment, storage, and disposal facility (TSDF)[5].

Step 5: Disposal of Empty Containers

• Triple-Rinse: Empty containers that held Solvent Violet 38 should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste[6].

• Deface Labels: Completely remove or deface the original labels on the empty container before disposal[6].

• Final Disposal: After triple-rinsing and label removal, the container can typically be disposed of as regular laboratory waste, but confirm this with your institution's EHS guidelines[6].

III. Quantitative Data

The available Safety Data Sheets for Solvent Violet 38 do not provide specific quantitative data for occupational exposure limits or detailed ecological toxicity. The information is summarized in the table below.

Parameter	Value
Occupational Exposure Limit Values	No data available
Biological Limit Values	No data available
Toxicity to Fish	No data available[1]
Toxicity to Daphnia and Other Aquatic Invertebrates	No data available[1]
Toxicity to Algae	No data available[1]
Toxicity to Microorganisms	No data available[1]

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Solvent Violet 38.

Figure 1: Workflow for the proper disposal of Solvent Violet 38.

References

• 1. echemi.com [echemi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. nswai.org [nswai.org]
• 4. nipissingu.ca [nipissingu.ca]
• 5. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Essential Safety and Operational Guide for Handling Solvent Violet 38

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals working with Solvent Violet 38. It offers procedural, step-by-step guidance for safe handling, operational planning, and disposal, ensuring user safety and regulatory compliance.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Solvent Violet 38.

Property	Value	Reference
Appearance	Deep purple powder or crystal	[1][2]
Chemical Name	2-(2-methyl-5-arylmethylene-4-pyrazolyl) aniline	[1]
CAS Number	68239-76-9	[2]
Solubility	Soluble in organic solvents (alcohols, ketones, ethers, xylene); Slightly soluble in water	[1][2]

Hazard Identification and Classification

Solvent Violet 38 is classified as causing serious eye irritation.[3]

Hazard Classification	Category
Eye Irritation	Category 2

GHS Pictogram:

Signal Word: Warning[3]

Hazard Statement: H319: Causes serious eye irritation.[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type	Recommended Equipment	Standard
Eye/Face Protection	Tightly fitting safety goggles with side-shields	EN 166 (EU) or NIOSH (US)[3]
Skin Protection	Chemical-impermeable gloves; Fire/flame resistant and impervious clothing	EU Directive 89/686/EEC and EN 374 for gloves[3]
Respiratory Protection	Full-face respirator if exposure limits are exceeded or irritation is experienced. N95 or equivalent dust mask for handling powder.	NIOSH (US) or EN 149 (EU)

General laboratory safety practices recommend wearing a lab coat, and ensuring proper fit and maintenance of all PPE.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental protection.

Safe Handling Protocol

• Preparation:

  • Work in a well-ventilated area, preferably within a chemical fume hood.[3]

  • Ensure an eyewash station and safety shower are readily accessible.

  • Remove all sources of ignition.[3]

  • Inspect all PPE for integrity before use.[3]

• Handling the Solid Compound:

  • Avoid dust formation when handling the powdered dye.

  • Use spark-proof tools.

  • Weigh the compound in a contained manner (e.g., weighing boat) to minimize dust dispersion.

• Preparing Solutions:

  • Add the solid dye to the solvent slowly to prevent splashing.

  • Keep containers tightly closed when not in use.[3]

• Post-Handling:

  • Wash hands thoroughly after handling, even if gloves were worn.[3]

  • Clean the work area using wet methods or a HEPA-filtered vacuum to avoid dispersing dust.[5] Dry brushing or wiping is not recommended.[5]

Emergency Procedures

Situation	First-Aid Measures
Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1]
Skin Contact	Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water.[3]
Inhalation	Move the victim into fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[3]
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek medical attention.[3]
Spill	Evacuate personnel to a safe area. Avoid dust formation.[3] Contain the spill and clean up using appropriate methods that do not disperse dust.[3] Collect waste in a suitable, closed container for disposal.[3]

Disposal Plan

All waste materials contaminated with Solvent Violet 38 must be treated as hazardous waste.

• Waste Segregation:

  • Collect solid waste (e.g., contaminated gloves, weighing paper) in a designated, labeled, and sealed container.

  • Collect liquid waste (e.g., unused solutions, rinsates) in a separate, compatible, and clearly labeled container.[6] Do not mix with other solvent wastes unless compatibility is confirmed.[7]

• Container Labeling:

  • Clearly label all waste containers with "Hazardous Waste" and the full chemical name "Solvent Violet 38".

• Storage:

  • Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.[1]

• Disposal:

  • Dispose of hazardous waste through a licensed environmental disposal company, following all local, state, and federal regulations.[6][7]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Solvent Violet 38 in a laboratory setting.

References

• 1. chembk.com [chembk.com]
• 2. pylamdyes.com [pylamdyes.com]
• 3. echemi.com [echemi.com]
• 4. Personal protective-equipment-for-dyeing | PDF [slideshare.net]
• 5. hse.gov.uk [hse.gov.uk]
• 6. nswai.org [nswai.org]
• 7. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]